2-Amino-2-methylhex-5-enoic acid

• CAS: 59302-21-5

Core Science & Biosynthesis

2-Amino-2-methylhex-5-enoic acid chemical structure and properties

This technical guide details the chemical structure, synthesis, and application of (S)-2-Amino-2-methylhex-5-enoic acid (commonly referred to as

in peptide stapling nomenclature). This non-proteinogenic amino acid is a critical building block for "stapled peptides," enabling the formation of hydrocarbon-bridged -helices that target intracellular protein-protein interactions (PPIs).[1][2][3]

Technical Monograph: (S)-2-Amino-2-methylhex-5-enoic Acid ( )

Chemical Identity & Physicochemical Properties[1][4][5][6]

(S)-2-Amino-2-methylhex-5-enoic acid is an

-disubstituted amino acid characterized by a quaternary -carbon bearing a methyl group and a but-3-enyl side chain. This structural rigidity (Thorpe-Ingold effect) pre-organizes peptides into helical conformations, while the terminal alkene serves as a handle for Ring-Closing Metathesis (RCM).

Core Data Table

Property	Specification
IUPAC Name	(2S)-2-amino-2-methylhex-5-enoic acid
Common Name	-Methyl-butenylglycine; Stapling Amino Acid
CAS Number	1011309-60-6
Molecular Formula
Molecular Weight	143.18 g/mol
Stereochemistry	(S)-configuration at -carbon
Side Chain	But-3-enyl group ( )
Solubility	Soluble in water, methanol; Fmoc-derivative soluble in DMF, DCM
pKa Values	-COOH: ~2.3; -NH : ~9.7 (estimated)

Structural Visualization

The following diagram illustrates the chemical structure and its role in peptide stapling.

Figure 1: Structural decomposition of the

amino acid highlighting functional moieties.

Synthesis & Production

The industrial standard for synthesizing enantiopure

-methyl amino acids is the Belokon Method , utilizing a Ni(II) complex with a chiral auxiliary (typically derived from proline or alanine). This method ensures high stereoselectivity (>98% ee) and allows for the recovery of the chiral auxiliary.

Synthesis Workflow (Ni(II) Schiff Base Complex)

• Complex Formation : Condensation of Glycine with the Chiral Auxiliary (e.g., (S)-BPB) in the presence of Ni(II) ions.

• Asymmetric Alkylation : Reaction of the Ni(II)-Glycine complex with 4-bromo-1-butene under basic conditions (KOH/NaOH) in an aprotic solvent (DMF or MeCN). The chiral auxiliary sterically directs the attack to the Si-face, yielding the (S)-configuration.

• Hydrolysis : Acidic hydrolysis (HCl) decomposes the complex, releasing the free amino acid and precipitating the chiral ligand for recycling.

• Protection : Conversion to the Fmoc-derivative using Fmoc-OSu for solid-phase peptide synthesis (SPPS).

Figure 2: Asymmetric synthesis pathway for Fmoc-protected

amino acid.

Applications in Drug Discovery: Peptide Stapling[1][2][8][9]

(S)-2-Amino-2-methylhex-5-enoic acid (

) is a specialized "staple" building block. While the canonical (pentenyl) and (octenyl) residues are used for and staples respectively, provides a shorter bridge (butenyl).

Mechanistic Role

• Helix Induction : The

  -methyl group restricts the and torsion angles of the peptide backbone, energetically favoring the -helical conformation even before stapling.

• Bridge Span Tuning :

  is often paired with other olefinic residues to create staples with distinct geometries or to span non-standard intervals (e.g., ).

• Protease Resistance : The all-hydrocarbon staple shields the peptide backbone from proteolytic enzymes, significantly increasing serum half-life.

Stapling Combinations

Staple Type	Residue Pair	Sequence Spacing	Helix Turns
Standard i, i+4	/	3 residues	1 Turn
Tighter i, i+4	/	3 residues	~1 Turn (Constrained)
Standard i, i+7	/	6 residues	2 Turns
Short Span i, i+3	/ (or )	2 residues	<1 Turn (3 helix)

Experimental Protocols

Protocol A: Fmoc-Protection of (S)-2-Amino-2-methylhex-5-enoic Acid

Objective: Prepare the N-protected derivative suitable for SPPS.

Materials:

• Crude (S)-2-Amino-2-methylhex-5-enoic acid (10 mmol)

• Fmoc-OSu (N-(9-Fluorenylmethoxycarbonyloxy)succinimide) (11 mmol)

• Sodium Bicarbonate (

  )[4][]

• Acetone/Water (1:1 v/v)

• Ethyl Acetate (EtOAc), 1N HCl, Brine,

  .

Procedure:

• Dissolution : Dissolve 10 mmol of the amino acid and 20 mmol

  in 50 mL water.

• Addition : Dissolve 11 mmol Fmoc-OSu in 50 mL acetone. Add this slowly to the amino acid solution with vigorous stirring.

• Reaction : Stir at room temperature for 12–16 hours. Monitor by TLC or LC-MS.

• Work-up : Evaporate acetone under reduced pressure. Wash the remaining aqueous layer with diethyl ether (

  mL) to remove unreacted Fmoc-OSu.

• Acidification : Cool the aqueous phase to 0°C and carefully acidify to pH 2 using 1N HCl. The product will precipitate as a white solid or oil.

• Extraction : Extract with EtOAc (

  mL). Combine organic layers, wash with brine, and dry over anhydrous .[4]

• Purification : Concentrate in vacuo. Recrystallize from EtOAc/Hexane or purify via flash column chromatography (DCM:MeOH).

Protocol B: On-Resin Ring-Closing Metathesis (RCM)

Objective: Form the hydrocarbon staple between two olefinic residues (e.g.,

and ) within a peptide sequence.

Materials:

• Peptide-resin (containing

  and partner olefin AA)

• Grubbs Catalyst (1st Generation or Hoveyda-Grubbs 2nd Gen)

• 1,2-Dichloroethane (DCE) (Degassed, anhydrous)

Procedure:

• Preparation : Swell the peptide-resin in DCE for 20 minutes under nitrogen.

• Catalyst Solution : Dissolve Grubbs catalyst (10 mol% relative to peptide) in degassed DCE.

• Reaction : Add catalyst solution to the resin. Bubble nitrogen through the mixture or rock gently for 2 hours at room temperature (or 40°C for difficult sequences).

• Iteration : Drain and repeat the catalyst addition step to ensure complete conversion (typically 2 cycles).

• Washing : Wash resin thoroughly with DCE (

  ), DCM ( ), and DMF ( ) to remove ruthenium residues.

• Cleavage : Proceed with standard TFA cleavage to release the stapled peptide.

References

• Verdine, G. L., & Walensky, L. D. (2007). "The challenge of drugging undruggable targets in cancer: Lessons learned from targeting BCL-2 family members." Clinical Cancer Research.

• Schafmeister, C. E., Po, J., & Verdine, G. L. (2000). "An all-hydrocarbon cross-linking system for enhancing the helicity and metabolic stability of peptides." Journal of the American Chemical Society.

• Belokon, Y. N., et al. (1998). "Halo-substituted (S)-N-(2-benzoylphenyl)-1-benzylpyrrolidine-2-carboxamides as new chiral auxiliaries for the asymmetric synthesis of (S)-

  -amino acids." Tetrahedron: Asymmetry.

• Kim, Y. W., & Verdine, G. L. (2009). "Stereochemical effects of all-hydrocarbon tethers in the

  -helical coiled coil." Bioorganic & Medicinal Chemistry Letters.

• PubChem Compound Summary . (2025). "(S)-2-Amino-2-methylhex-5-enoic acid."[6][7][] National Center for Biotechnology Information.

Sources

• 1. lifetein.com [lifetein.com]
• 2. Stapled Peptide-Nanjing TGpeptide Co., Ltd [tgpeptides.com]
• 3. Stapled Peptides Inhibitors: A New Window for Target Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 4. CN112645833A - Synthesis method of (S) -2, 6-diamino-5-oxohexanoic acid - Google Patents [patents.google.com]
• 6. (S)-2-Amino-2-methylhex-5-enoic acid | C7H13NO2 | CID 55284903 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. chemscene.com [chemscene.com]

(S)-2-Amino-2-methylhex-5-enoic acid CAS 1011309-60-6 supplier

The following technical guide details the properties, synthesis, quality control, and applications of (S)-2-Amino-2-methylhex-5-enoic acid (CAS 1011309-60-6). This non-proteinogenic amino acid is a critical building block in the field of peptidomimetics, specifically for the synthesis of hydrocarbon-stapled peptides.

Advanced Reagents for Peptide Stapling and Conformational Constraint

Part 1: Chemical Identity & Significance

(S)-2-Amino-2-methylhex-5-enoic acid is a chiral,

-disubstituted amino acid featuring a methyl group and a butenyl side chain at the -carbon. In the nomenclature of peptide stapling, it is the -olefinic analog, distinguished from the more common (pentenyl) and (octenyl) variants used in and stapling.

Its primary utility lies in hydrocarbon stapling , a technology that locks peptides into bioactive

-helical conformations using Ring-Closing Metathesis (RCM).[1] The specific chain length of this compound (butenyl, 4-carbon tether) allows for the engineering of tighter constraints or the stabilization of -helices, offering a structural alternative to standard stapling reagents.

Core Chemical Data

Property	Specification
Chemical Name	(S)-2-Amino-2-methylhex-5-enoic acid
CAS Number	1011309-60-6
Synonyms	-Me-Gly(Butenyl)-OH; (S)- -methyl-allylglycine (incorrect, see note*); -olefinic amino acid
Molecular Formula
Molecular Weight	143.18 g/mol
Chirality	(S)-Enantiomer
Side Chain	But-3-enyl group ( )
Solubility	Water (moderate), Methanol (high), DMSO
Primary Application	Peptide Stapling (RCM), Conformational Restriction

*Note: "Allylglycine" typically refers to a 3-carbon side chain. This compound has a 4-carbon (butenyl) side chain.

Part 2: Commercial Sourcing & Synthesis Strategy

While commercially available from specialized vendors (e.g., ChemScene, MedChemExpress), high-purity sourcing for drug development requires rigorous vendor validation. For large-scale or GMP needs, custom asymmetric synthesis is often preferred to ensure enantiomeric excess (

).

Commercial Availability

• Form: Typically supplied as the free acid or N-Fmoc protected derivative (Fmoc-(S)-2-Amino-2-methylhex-5-enoic acid) for Solid Phase Peptide Synthesis (SPPS).

• Purity Standards: Research grade

  ; GMP grade with strict enantiomeric purity controls.

Synthetic Route: Asymmetric Alkylation

The industry-standard protocol for synthesizing

-methyl amino acids with high optical purity utilizes a Ni(II)-Schiff base complex (Belokon's method). This route is favored for its high stereoselectivity and scalability.

Protocol Summary

• Complex Formation: Condensation of (S)-Alanine with a chiral auxiliary (e.g., (S)-BPB: 2-[N-(N'-benzylprolyl)amino]benzophenone) in the presence of Ni(II) ions.

• Asymmetric Alkylation: The resulting Ni(II)-complex makes the

  -proton of the alanine moiety acidic. Treatment with a base (KOH or NaOH) and the electrophile 4-bromo-1-butene introduces the butenyl side chain.

• Stereocontrol: The chiral environment of the BPB auxiliary directs the alkylation to the Re-face, yielding the (S)-quaternary center.

• Hydrolysis: Acidic hydrolysis releases the free amino acid and allows recovery of the chiral auxiliary.

Figure 1: Asymmetric synthesis of (S)-2-Amino-2-methylhex-5-enoic acid via Ni(II)-BPB complex, ensuring high enantiomeric purity.

Part 3: Quality Control & Characterization

Validating the identity and purity of CAS 1011309-60-6 is critical, as the presence of the (R)-enantiomer or linear impurities can abolish the bioactivity of the resulting stapled peptide.

Enantiomeric Purity (Chiral HPLC)

• Method: Ligand-exchange chromatography or derivatization with Marfey’s reagent (FDAA).

• Standard: Enantiomeric Excess (

  ) should be .

• Why: The (R)-enantiomer acts as a "helix breaker" in the context of an (S)-configured helix design.

NMR Spectroscopy

• 1H NMR (

  / ):
  • ppm (s, 3H, -Me).
  • ppm (m, 4H, ).
  • ppm (m, 2H, , terminal alkene).
  • ppm (m, 1H, , internal alkene).

• Validation: Integration of the olefinic protons (5.0-6.0 ppm) against the methyl singlet confirms the integrity of the side chain.

Mass Spectrometry

• ESI-MS:

  .

• Verification: Absence of bromine isotopes (79Br/81Br) confirms complete alkylation and removal of the alkyl halide reactant.

Part 4: Applications in Drug Discovery

Peptide Stapling Mechanism

The primary application of this compound is the synthesis of "stapled peptides."[2][3] It is incorporated into a peptide sequence during SPPS (usually as the Fmoc-derivative). A ruthenium catalyst (Grubbs I/II) then catalyzes a Ring-Closing Metathesis (RCM) reaction between the olefinic side chain of this residue and another olefinic residue at a distal position (

, , or ).

Why use the Butenyl ( ) Analog?

While the pentenyl (

) analog is standard for stapling (spanning one -helical turn), the butenyl ( ) analog (CAS 1011309-60-6) offers unique advantages:

• Tighter Constraints: Creates a shorter hydrocarbon bridge, useful for stabilizing

  -helices or distorted -helices found in specific protein-protein interaction (PPI) interfaces.

• Fine-Tuning: When paired with an

  or residue, it allows for "bridge shifting," altering the geometry of the staple to maximize binding affinity or proteolytic stability.

• Metabolic Stability: The

  -methyl group sterically hinders proteases, extending the half-life of the peptide in vivo.

Figure 2: Workflow for incorporating (S)-2-Amino-2-methylhex-5-enoic acid into stapled peptides to enhance therapeutic properties.

Part 5: Handling and Stability

• Storage: Store at

  to (desiccated). For long-term storage, is recommended to prevent oxidation of the terminal double bond.

• Stability: The terminal alkene is prone to oxidation (epoxidation) or polymerization if exposed to heat/light for extended periods.

• Safety: Standard PPE required. Treat as a potential irritant.

References

• ChemScene. (S)-2-Amino-2-methylhex-5-enoic acid Product Data. Retrieved from [4]

• Schafmeister, C. E., Po, J., & Verdine, G. L. (2000). An All-Hydrocarbon Cross-Linking System for Enhancing the Helicity and Metabolic Stability of Peptides. Journal of the American Chemical Society, 122(24), 5891–5892. Link

• Belokon, Y. N., et al. (1998). Halo-substituted (S)-N-(2-benzoylphenyl)-1-benzylpyrrolidine-2-carboxamides as new chiral auxiliaries for the asymmetric synthesis of (S)-alpha-amino acids. Tetrahedron: Asymmetry, 9(23), 4249-4252. Link

• PubChem. (S)-2-Amino-2-methylhex-5-enoic acid Compound Summary. National Library of Medicine. Link

• Walensky, L. D., et al. (2004). Activation of Apoptosis in Vivo by a Hydrocarbon-Stapled BH3 Helix. Science, 305(5689), 1466-1470. Link

Sources

• 1. mdpi.com [mdpi.com]
• 2. www-spring.ch.cam.ac.uk [www-spring.ch.cam.ac.uk]
• 3. Stapled Peptides Inhibitors: A New Window for Target Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chemscene.com [chemscene.com]

The Alkenyl Bridge: A Technical Guide to Peptide Helix Stabilization with α-Methyl Alkenyl Amino Acids

A Senior Application Scientist's Field-Proven Insights for Researchers and Drug Developers

The intrinsic instability of short peptides in biological systems presents a formidable challenge in translating their potent biological activities into viable therapeutics. The α-helix, a fundamental secondary structure mediating a vast array of protein-protein interactions, is particularly susceptible to proteolytic degradation and loss of conformation when excised from its parent protein. This guide provides an in-depth exploration of a powerful strategy to overcome these limitations: the incorporation of α-methyl alkenyl amino acids to induce and stabilize α-helical conformations through a process known as peptide stapling.

This document moves beyond a mere recitation of protocols, offering a causal understanding of the principles and practices that underpin this transformative technology. We will delve into the synthesis of these non-natural amino acids, their incorporation into peptides, and the subsequent biophysical characterization that validates their structural and functional advantages.

The Impermanent Helix: A Core Challenge in Peptide Therapeutics

Short, linear peptides often exist as a dynamic ensemble of conformations in aqueous solution, with the biologically active α-helical state being transient and energetically unfavorable. This conformational flexibility not only reduces binding affinity for their targets but also exposes the peptide backbone to rampant proteolytic cleavage, resulting in short in vivo half-lives.

The core problem lies in the entropic cost of forcing a flexible peptide into a rigid, helical conformation upon target binding. By pre-organizing the peptide into its bioactive helical structure, we can significantly reduce this entropic penalty, leading to enhanced binding affinity and a cascade of other beneficial properties.[1]

The α-Methyl Alkenyl Amino Acid: A Dual-Action Solution

The introduction of α,α-disubstituted amino acids, specifically those bearing an α-methyl group and an alkenyl side chain, addresses the challenge of helix instability through a two-pronged approach:

• Conformational Restriction: The substitution of the α-hydrogen with a methyl group sterically hinders free rotation around the peptide backbone's phi (φ) and psi (ψ) dihedral angles.[2] This constraint significantly curtails the peptide's conformational freedom, steering it towards the helical region of the Ramachandran plot.[3] Peptides rich in such residues, like the well-studied α-aminoisobutyric acid (Aib), demonstrate a strong propensity to adopt helical structures.[2]

• Covalent Constraint (Stapling): The strategically placed alkenyl side chains serve as handles for a subsequent ring-closing metathesis (RCM) reaction. This intramolecular cross-linking, typically between residues at the i and i+4 or i and i+7 positions, installs a hydrocarbon "staple" that locks the peptide into an α-helical conformation.[4] This covalent brace not only enhances helicity but also contributes to increased proteolytic resistance and, in many cases, improved cell permeability.

The synergy of these two effects transforms a flimsy, transiently helical peptide into a robust, pre-organized, and biologically active molecule with significantly improved drug-like properties.

The Synthetic Workflow: From Custom Amino Acids to Stapled Peptides

The creation of a stapled peptide is a multi-step process that demands expertise in both organic synthesis and solid-phase peptide synthesis. The following sections provide a detailed, field-proven methodology for this workflow.

Synthesis of Fmoc-(S)-α-(pent-4-en-1-yl)alanine: A Key Building Block

The synthesis of the non-natural amino acid is the foundational step. Here, we detail a representative protocol for Fmoc-(S)-α-(pent-4-en-1-yl)alanine, a commonly used building block for i, i+4 stapling. While various enantioselective routes exist[5][6], the following provides a conceptual framework.

Experimental Protocol 1: Synthesis of Fmoc-(S)-α-(pent-4-en-1-yl)alanine

This multi-step synthesis requires rigorous control of reaction conditions and purification at each stage.

Step 1: Synthesis of the α-alkenyl amino acid backbone. A highly efficient method for the asymmetric synthesis of α-alkenyl amino acids involves the N-H insertion reaction of vinyldiazoacetates with tert-butyl carbamate, catalyzed by a combination of an achiral dirhodium(II) carboxylate and a chiral spiro phosphoric acid (SPA).[6] This reaction boasts a broad substrate scope, high yields (61-99%), and excellent enantioselectivity (83-98% ee).[6]

Step 2: Fmoc Protection. The resulting α-alkenyl amino acid is then protected with a 9-fluorenylmethyloxycarbonyl (Fmoc) group to make it suitable for solid-phase peptide synthesis. A standard procedure involves reacting the amino acid with Fmoc-Cl or Fmoc-OSu in the presence of a base.[7]

Step 3: Purification and Characterization. The final Fmoc-protected amino acid is purified by column chromatography and its identity and purity are confirmed by NMR and mass spectrometry.

Solid-Phase Peptide Synthesis (SPPS) and Ring-Closing Metathesis (RCM)

With the custom amino acid in hand, the peptide is assembled on a solid support, followed by the crucial on-resin cyclization.

Experimental Protocol 2: SPPS and RCM of a Stapled Peptide

This protocol outlines the manual synthesis of a stapled peptide on a Rink Amide resin, yielding a C-terminally amidated peptide.

Materials:

• Fmoc-Rink Amide resin

• Fmoc-protected amino acids (including Fmoc-(S)-α-(pent-4-en-1-yl)alanine)

• Coupling reagents: HBTU, HOBt

• Base: N,N-Diisopropylethylamine (DIPEA)

• Deprotection reagent: 20% piperidine in DMF

• Solvents: Dimethylformamide (DMF), Dichloromethane (DCM)

• Ring-Closing Metathesis Catalyst: Grubbs' First Generation Catalyst

• Cleavage cocktail: 95% Trifluoroacetic acid (TFA), 2.5% water, 2.5% triisopropylsilane (TIS)

Procedure:

• Resin Swelling: Swell the Fmoc-Rink Amide resin in DMF for 1 hour.

• Fmoc Deprotection: Treat the resin with 20% piperidine in DMF for 5 minutes, drain, and repeat for 15 minutes. Wash the resin thoroughly with DMF.

• Amino Acid Coupling: In a separate vessel, pre-activate the Fmoc-amino acid (3 eq.) with HBTU (2.9 eq.) and HOBt (3 eq.) in DMF with DIPEA (6 eq.) for 5 minutes. Add the activated amino acid solution to the resin and couple for 1-2 hours. Monitor coupling completion with a Kaiser test.

• Repeat: Repeat steps 2 and 3 for each amino acid in the sequence, incorporating the Fmoc-α-methyl alkenyl amino acids at the desired positions.

• On-Resin Ring-Closing Metathesis (RCM):

  • Wash the peptide-resin with DCM.

  • Add a solution of Grubbs' First Generation Catalyst (0.1-0.2 eq.) in degassed DCM to the resin.

  • Gently agitate the reaction mixture under an inert atmosphere (e.g., nitrogen or argon) for 2-4 hours at room temperature.[8] A second addition of fresh catalyst may be required for complete conversion.

  • Monitor the reaction by cleaving a small amount of peptide from a few resin beads and analyzing by LC-MS.

  • Wash the resin extensively with DCM to remove the catalyst.

• Final Fmoc Deprotection: Remove the N-terminal Fmoc group as described in step 2.

• Cleavage and Deprotection: Treat the resin with the cleavage cocktail for 2-3 hours at room temperature.

• Precipitation and Lyophilization: Precipitate the cleaved peptide in cold diethyl ether, centrifuge, and lyophilize the peptide pellet to obtain a fluffy white powder.

Purification and Characterization

The crude peptide is purified and its identity and purity are confirmed.

Experimental Protocol 3: HPLC Purification and Mass Spectrometry Analysis

Procedure:

• Purification: Purify the crude peptide by reverse-phase high-performance liquid chromatography (RP-HPLC) using a C18 column and a water/acetonitrile gradient containing 0.1% TFA.[9]

• Characterization: Confirm the mass of the purified peptide using electrospray ionization mass spectrometry (ESI-MS) or matrix-assisted laser desorption/ionization time-of-flight (MALDI-TOF) mass spectrometry.

• Purity Analysis: Assess the purity of the final product by analytical RP-HPLC.

Workflow for Synthesis and Purification of a Stapled Peptide

Caption: A streamlined workflow for the synthesis and purification of stapled peptides.

Biophysical Characterization: Validating the Helix

Once synthesized and purified, the stapled peptide must be rigorously characterized to confirm its structural integrity and assess its functional advantages over its linear counterpart.

Conformational Analysis: Circular Dichroism (CD) Spectroscopy

CD spectroscopy is the workhorse technique for assessing the secondary structure of peptides in solution.[10] α-helices exhibit a characteristic CD spectrum with a positive peak around 195 nm and two negative peaks at approximately 208 nm and 222 nm.

Experimental Protocol 4: Helicity Determination by CD Spectroscopy

Procedure:

• Sample Preparation: Prepare solutions of the linear and stapled peptides in a suitable buffer (e.g., 10 mM phosphate buffer, pH 7.4) at a concentration of 25-50 µM.

• Data Acquisition: Acquire CD spectra from 190 to 260 nm at a controlled temperature (e.g., 25 °C).

• Data Analysis: Calculate the mean residue ellipticity (MRE) at 222 nm and estimate the percent helicity using established formulas.[11]

Table 1: Comparative Helicity of Linear vs. Stapled Peptides

Peptide	Mean Residue Ellipticity at 222 nm (deg cm² dmol⁻¹)	Estimated % Helicity	Reference
Linear Peptide	-5,000 to -10,000	10-25%	[12][13]
Stapled Peptide	-20,000 to -30,000	60-90%	[12][13]

Proteolytic Stability Assay

A key advantage of stapled peptides is their enhanced resistance to enzymatic degradation. This can be quantified by incubating the peptides with proteases and monitoring their degradation over time by RP-HPLC.[14]

Experimental Protocol 5: In Vitro Proteolytic Stability Assay

Procedure:

• Incubation: Incubate the linear and stapled peptides (e.g., at 100 µM) with a protease (e.g., trypsin, chymotrypsin, or human serum) at 37 °C.

• Time Points: At various time points (e.g., 0, 1, 2, 4, 8, 24 hours), quench the reaction by adding an equal volume of 1% TFA.

• Analysis: Analyze the samples by RP-HPLC and quantify the amount of remaining intact peptide by integrating the peak area.

• Half-life Calculation: Plot the percentage of intact peptide versus time and calculate the half-life (t₁/₂) of each peptide.

Table 2: Comparative Proteolytic Stability

Peptide	Half-life (t₁/₂) in Human Serum	Reference
Linear Peptide	< 30 minutes	[15]
Stapled Peptide	> 24 hours	[16]

Cell Permeability Assessment

For targeting intracellular proteins, the ability to cross the cell membrane is paramount. The Caco-2 cell permeability assay is a widely accepted in vitro model for predicting human intestinal absorption of drugs.[17]

Experimental Protocol 6: Caco-2 Permeability Assay

Procedure:

• Cell Culture: Culture Caco-2 cells on permeable supports until they form a confluent monolayer.

• Transport Assay: Add the linear and stapled peptides to the apical (A) side of the monolayer and measure their appearance on the basolateral (B) side over time. Also, perform the reverse experiment (B to A transport).

• Quantification: Quantify the peptide concentration in the donor and receiver compartments using LC-MS.

• Permeability Calculation: Calculate the apparent permeability coefficient (Papp) for both A-to-B and B-to-A transport.[18] An efflux ratio (Papp(B-A)/Papp(A-B)) greater than 2 suggests active efflux.

Table 3: Comparative Cell Permeability

Peptide	Papp (A-to-B) (10⁻⁶ cm/s)	Efflux Ratio	Reference
Linear Peptide	< 1	> 2	[19]
Stapled Peptide	1 - 10	< 2	[4]

Target Binding Affinity

Ultimately, the goal of helix stabilization is to enhance the peptide's affinity for its biological target. Surface Plasmon Resonance (SPR) is a powerful technique for quantifying the kinetics and affinity of biomolecular interactions in real-time.[20]

Experimental Protocol 7: Binding Affinity Measurement by SPR

Procedure:

• Immobilization: Immobilize the target protein on a sensor chip.

• Binding Analysis: Flow solutions of the linear and stapled peptides at various concentrations over the sensor chip and monitor the binding response.

• Kinetic Analysis: Fit the sensorgram data to a suitable binding model to determine the association rate constant (ka), dissociation rate constant (kd), and the equilibrium dissociation constant (KD).

Table 4: Comparative Binding Affinity

Peptide	Dissociation Constant (KD)	Reference
Linear Peptide	µM to high nM	[21]
Stapled Peptide	low nM to pM	[21]

Sources

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• 2. researchgate.net [researchgate.net]
• 3. What does Ramachandran Plot tell us? - GeeksforGeeks [geeksforgeeks.org]
• 4. Towards understanding cell penetration by stapled peptides - MedChemComm (RSC Publishing) [pubs.rsc.org]
• 5. Enantioselective synthesis of α-alkenyl α-amino acids via N–H insertion reactions - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 6. Enantioselective synthesis of α-alkenyl α-amino acids via N–H insertion reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. prepchem.com [prepchem.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. peptideweb.com [peptideweb.com]
• 10. Molecular Simulation of Stapled Peptides | Springer Nature Experiments [experiments.springernature.com]
• 11. Molecular Simulations Identify Binding Poses and Approximate Affinities of Stapled α-Helical Peptides to MDM2 and MDMX for JCTC - IBM Research [research.ibm.com]
• 12. researchgate.net [researchgate.net]
• 13. Comparative Analysis of Cyclization Techniques in Stapled Peptides: Structural Insights into Protein–Protein Interactions in a SARS-CoV-2 Spike RBD/hACE2 Model System - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Stapled Peptides: An Innovative and Ultimate Future Drug Offering a Highly Powerful and Potent Therapeutic Alternative [mdpi.com]
• 15. Differential stability of therapeutic peptides with different proteolytic cleavage sites in blood, plasma and serum - PMC [pmc.ncbi.nlm.nih.gov]
• 16. explorationpub.com [explorationpub.com]
• 17. Caco-2 Permeability | Evotec [evotec.com]
• 18. dda.creative-bioarray.com [dda.creative-bioarray.com]
• 19. Caco-2 Permeability Assay | Domainex [domainex.co.uk]
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An In-depth Technical Guide to the Biological Activity of 2-Amino-2-methylhex-5-enoic Acid Analogs

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

This guide provides a comprehensive exploration of the biological activities of 2-Amino-2-methylhex-5-enoic acid and its analogs. Moving beyond a mere recitation of facts, this document delves into the mechanistic underpinnings of their actions, offers detailed experimental protocols for their evaluation, and synthesizes the available data to illuminate structure-activity relationships. The content is structured to empower researchers in the fields of medicinal chemistry and drug discovery with the foundational knowledge and practical insights necessary to advance the study and application of this promising class of non-proteinogenic amino acids.

Introduction: The Significance of α,α-Disubstituted Unsaturated Amino Acids

In the landscape of drug discovery and chemical biology, non-proteinogenic amino acids represent a fertile ground for the development of novel therapeutic agents and molecular probes. Among these, α,α-disubstituted amino acids, particularly those incorporating unsaturation, have garnered significant attention. The introduction of a methyl group at the α-carbon, in conjunction with an unsaturated side chain, imparts unique conformational constraints and chemical reactivity. This structural motif is a key feature of 2-Amino-2-methylhex-5-enoic acid and its analogs, predisposing them to interact with and potentially inhibit specific biological targets.

The presence of the α-methyl group can enhance the metabolic stability of peptides by shielding the adjacent peptide bond from proteolytic cleavage. Furthermore, the vinyl or allyl group in these molecules can act as a "warhead," participating in mechanism-based inactivation of certain enzymes, a mode of inhibition that is often highly specific and irreversible.

Primary Biological Target: Pyridoxal Phosphate (PLP)-Dependent Enzymes

A principal and well-documented target for α-vinylic and related unsaturated amino acids are enzymes that utilize pyridoxal-5'-phosphate (PLP) as a cofactor.[1] PLP-dependent enzymes play a crucial role in a vast array of metabolic processes, primarily involving amino acid transformations such as transamination, decarboxylation, and racemization.[2][3]

Mechanism of Action: Mechanism-Based Inactivation

Unsaturated amino acid analogs, including derivatives of 2-Amino-2-methylhex-5-enoic acid, often function as mechanism-based inactivators, also known as "suicide substrates," for PLP-dependent enzymes.[4] The catalytic cycle of these enzymes involves the formation of an external aldimine between the amino acid substrate and PLP, followed by the abstraction of the α-proton to form a quinonoid intermediate.[5]

In the case of an α-vinyl or α-allyl amino acid, this quinonoid intermediate is a conjugated system that can be attacked by a nucleophilic residue in the enzyme's active site.[1][4] This covalent modification leads to the irreversible inactivation of the enzyme.

Caption: Generalized workflow for mechanism-based inactivation of a PLP-dependent enzyme.

Key Enzyme Targets: Aminotransferases

Aminotransferases (also known as transaminases) are a major class of PLP-dependent enzymes that are critical for amino acid biosynthesis and degradation.[6] They catalyze the transfer of an amino group from an amino acid to an α-keto acid. Due to their central role in metabolism, they are attractive targets for therapeutic intervention in various diseases, including cancer and infectious diseases.[6]

Studies have shown that vinylglycine and its analogs can selectively inhibit aminotransferases. For instance, L-2-amino-4-methoxy-trans-but-3-enoic acid has been demonstrated to cause a 90-95% inactivation of aspartate aminotransferase in rat hepatocytes, with only a minor effect on alanine aminotransferase.[7][8][9] This highlights the potential for developing highly selective inhibitors based on the unsaturated amino acid scaffold. While vinylglycine itself can be a weak inhibitor in intact cells, its derivatives show more promise.[7][8][9]

Antimicrobial Activity of 2-Amino-2-methylhex-5-enoic Acid Analogs

Beyond enzyme inhibition, derivatives of amino acids, including those with unsaturated side chains, have shown potential as antimicrobial agents. The incorporation of these unnatural amino acids into peptides can enhance their stability and biological activity.[10]

Structure-Activity Relationship (SAR) Insights

The antimicrobial efficacy of amino acid derivatives is often influenced by several factors:

• Chirality: The stereochemistry at the α-carbon can significantly impact activity. In some cases, the natural L-configuration is preferred for antibacterial action.[11][12]

• Esterification: Methyl esters of amino acid derivatives have been shown to exhibit better antimicrobial activity compared to their free carboxylic acid counterparts.[11][12]

• Amphiphilicity: The balance between hydrophobic and hydrophilic regions in the molecule is crucial for interaction with bacterial cell membranes. Cationic amphiphiles derived from amino acids are particularly effective.

While specific data for 2-Amino-2-methylhex-5-enoic acid analogs is limited, the general principles observed for other amino acid derivatives provide a rational basis for the design of novel antimicrobial compounds based on this scaffold.

Synthesis of 2-Amino-2-methylhex-5-enoic Acid Analogs

The synthesis of α,α-disubstituted amino acids, especially those with unsaturation, presents a significant synthetic challenge due to the sterically hindered quaternary center.[13] Several strategies have been developed to address this, often involving the use of chiral auxiliaries or asymmetric catalysis to control the stereochemistry.

A common approach involves the alkylation of a protected glycine equivalent. For the synthesis of α-allyl-α-aryl α-amino acids, a tandem N-alkylation/asymmetric π-allylation of α-iminoesters has been successfully employed.[13][14] This method generates a reactive enolate in situ, allowing for the construction of the desired quaternary center with high enantioselectivity.[14]

Caption: A general synthetic workflow for α,α-disubstituted amino acids.

Experimental Protocols for Biological Evaluation

To rigorously assess the biological activity of 2-Amino-2-methylhex-5-enoic acid analogs, well-defined experimental protocols are essential. The following sections provide detailed methodologies for evaluating their potential as enzyme inhibitors and antimicrobial agents.

Protocol: In Vitro Enzyme Inhibition Assay for PLP-Dependent Aminotransferases

This protocol is adapted from established methods for assaying aminotransferase activity and can be used to determine the inhibitory potential of the synthesized analogs.[7][8][9]

Objective: To determine the IC50 value of a test compound against a specific aminotransferase (e.g., alanine aminotransferase or aspartate aminotransferase).

Materials:

• Purified aminotransferase enzyme

• Substrates for the enzyme (e.g., L-alanine and α-ketoglutarate for alanine aminotransferase)

• PLP cofactor

• Lactate dehydrogenase (LDH) (for coupled assay)

• NADH

• Test compounds (2-Amino-2-methylhex-5-enoic acid analogs) dissolved in a suitable solvent (e.g., DMSO)

• Assay buffer (e.g., Tris-HCl or phosphate buffer at physiological pH)

• 96-well microplate

• Microplate reader capable of measuring absorbance at 340 nm

Procedure:

• Enzyme and Substrate Preparation: Prepare stock solutions of the enzyme, substrates, PLP, LDH, and NADH in the assay buffer.

• Inhibitor Preparation: Prepare a series of dilutions of the test compounds in the assay buffer. Ensure the final solvent concentration in the assay is low (typically <1%) to avoid affecting enzyme activity.

• Assay Setup: In a 96-well plate, add the following to each well in the indicated order:

  • Assay buffer

  • NADH solution

  • LDH solution

  • Substrate solution (e.g., L-alanine and α-ketoglutarate)

  • Test compound solution (or vehicle control)

• Pre-incubation: Pre-incubate the plate at the desired temperature (e.g., 37°C) for 5-10 minutes to allow the inhibitor to interact with the enzyme.

• Reaction Initiation: Initiate the reaction by adding the aminotransferase enzyme solution to each well.

• Kinetic Measurement: Immediately begin monitoring the decrease in absorbance at 340 nm over time using a microplate reader. The rate of NADH oxidation is proportional to the aminotransferase activity.

• Data Analysis:

  • Calculate the initial reaction velocity for each concentration of the inhibitor.

  • Plot the percentage of enzyme inhibition versus the logarithm of the inhibitor concentration.

  • Determine the IC50 value by fitting the data to a suitable dose-response curve.

Protocol: Antimicrobial Susceptibility Testing (Broth Microdilution)

This protocol outlines the determination of the Minimum Inhibitory Concentration (MIC) of the analogs against various bacterial strains.[11][12]

Objective: To determine the lowest concentration of a test compound that inhibits the visible growth of a microorganism.

Materials:

• Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Test compounds dissolved in a suitable solvent

• Positive control antibiotic (e.g., ampicillin, kanamycin)

• Sterile 96-well microplates

• Spectrophotometer or microplate reader

Procedure:

• Bacterial Inoculum Preparation: Grow the bacterial strains overnight in CAMHB. Dilute the culture to achieve a standardized inoculum density (approximately 5 x 10^5 CFU/mL).

• Compound Dilution Series: Prepare a two-fold serial dilution of the test compounds and the positive control antibiotic in CAMHB in the 96-well plate.

• Inoculation: Add the standardized bacterial inoculum to each well containing the compound dilutions. Include a growth control (inoculum in broth without compound) and a sterility control (broth only).

• Incubation: Incubate the plates at 37°C for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound at which there is no visible turbidity (growth) as determined by visual inspection or by measuring the optical density at 600 nm.

Quantitative Data Summary

While specific IC50 or MIC values for a broad range of 2-Amino-2-methylhex-5-enoic acid analogs are not extensively available in the public domain, the following table provides representative data for related unsaturated amino acid inhibitors of PLP-dependent enzymes to serve as a benchmark for future studies.

Compound	Enzyme	IC50 / Inhibition	Reference(s)
L-2-Amino-4-methoxy-trans-but-3-enoic acid	Aspartate Aminotransferase	90-95% inactivation at 400 µM	[7][8][9]
L-Cycloserine	Alanine Aminotransferase	90% inhibition at 50 µM	[7][8][9]
Vinylglycine	Alanine Aminotransferase	Weak inhibitor in intact cells	[7][8][9]
Aminooxy-phenylpropionic acid (AOPP)	Kynurenine Aminotransferase-I	IC50 = 5.7 µM	[15]
Aminooxyacetic acid (AOAA)	Kynurenine Aminotransferase-I	IC50 = 13.1 µM	[15]

Future Directions and Therapeutic Potential

The unique structural features of 2-Amino-2-methylhex-5-enoic acid and its analogs position them as a compelling class of molecules for further investigation. The potential for selective, mechanism-based inhibition of PLP-dependent enzymes opens avenues for the development of novel therapeutics for a range of diseases.

Future research should focus on:

• Synthesis of diverse analog libraries: Systematic modification of the side chain length, points of unsaturation, and stereochemistry will be crucial for elucidating detailed structure-activity relationships.

• Screening against a broader panel of enzymes: While aminotransferases are a primary target, the activity of these analogs against other PLP-dependent enzymes involved in various metabolic pathways should be explored.

• In vivo efficacy and toxicity studies: Promising candidates identified through in vitro screening will require evaluation in animal models to assess their therapeutic potential and safety profiles.

• Exploration of other biological activities: The potential of these compounds as antimicrobial, antiviral, or anticancer agents warrants further investigation.

By pursuing these research directions, the scientific community can unlock the full therapeutic potential of 2-Amino-2-methylhex-5-enoic acid analogs and contribute to the development of next-generation medicines.

References

• Hargrove, M. S., et al. (2017). Structures of human kynurenine aminotransferase I in complex with the inhibitors aminooxy-phenylpropionic acid and aminooxyacetic acid. Acta Crystallographica Section D: Structural Biology, 73(Pt 7), 586-594.
• Głowacka, I. E., et al. (2017). Synthesis and antimicrobial activity of amino acid and peptide derivatives of mycophenolic acid. Bioorganic & Medicinal Chemistry Letters, 27(23), 5126-5131.
• Al-Salami, H., et al. (1984). Selective inhibition of alanine aminotransferase and aspartate aminotransferase in rat hepatocytes. Biochemical Journal, 220(2), 547-555.
• El Marrouni, A. (2016). Synthesis of unusual α-amino acids and study of the effect of their incorporation into antimicrobial peptides. Total synthesis of bioactive marine natural products and analogues thereof.
• Berkowitz, D. B., et al. (2006). α-Vinylic Amino Acids: Occurrence, Asymmetric Synthesis and Biochemical Mechanisms. Tetrahedron: Asymmetry, 17(6), 869-882.
• Barreto, P. G., et al. (2023). D- and N-Methyl Amino Acids for Modulating the Therapeutic Properties of Antimicrobial Peptides and Lipopeptides. International Journal of Molecular Sciences, 24(9), 7958.
• Tsekova, D., et al. (2023). Antimicrobial activities of amphiphilic derivatives of α-amino acids. Journal of Chemical Technology and Metallurgy, 58(3), 552-564.
• Al-Salami, H., & Harris, R. A. (1984). Selective inhibition of alanine aminotransferase and aspartate aminotransferase in rat hepatocytes. Biochemical Journal, 220(2), 547-555.
• Głowacka, I. E., et al. (2017). Synthesis and antimicrobial activity of amino acid and peptide derivatives of mycophenolic acid. Bioorganic & Medicinal Chemistry Letters, 27(23), 5126-5131.
• Berkowitz, D. B., et al. (2011). PLP-enzyme inactivators: Design, enabling methodology development and evaluation.
• Green, A. P., et al. (2019). Discovery of a PLP-dependent Enzyme that Catalyzes C–C Bond Formation with (2-Azaaryl)methanamines. ChemRxiv.
• Eliot, A. C., & Kirsch, J. F. (2004). Pyridoxal Phosphate Enzymes: Mechanistic, Structural, and Evolutionary Considerations. Annual Review of Biochemistry, 73, 383-415.
• Beilstein-Institut. (2013). PLP-dependent Enzymes: a Powerful Tool for Metabolic Synthesis of Non-canonical Amino Acids. The Beilstein Journal of Organic Chemistry, 9, 2734-2752.
• Al-Salami, H., & Harris, R. A. (1984). Selective inhibition of alanine aminotransferase and aspartate aminotransferase in rat hepatocytes. Biochemical Journal, 220(2), 547-555.
• Patsnap. (2024). What are Aminotransferase inhibitors and how do they work?.
• Pollegioni, L., et al. (2017). Competitive Inhibitors Unveil Structure/Function Relationships in Human D-Amino Acid Oxidase. Frontiers in Molecular Biosciences, 4, 76.
• Berkowitz, D. B., et al. (2006). Vinylic amino acids: occurrence, asymmetric synthesis, and biochemical mechanisms. Tetrahedron: Asymmetry, 17(6), 869-882.
• Contreras-García, J., et al. (2019). PLP-dependent enzymes as important biocatalysts for the pharmaceutical, chemical and food industries: a structural and mechanistic perspective. Catalysis Science & Technology, 9(19), 5236-5256.
• Trost, B. M., & Ariza, X. (1997). Asymmetric Synthesis of α-Allyl-α-Aryl α-Amino Acids by Tandem Alkylation/π-Allylation of α-Iminoesters. Journal of the American Chemical Society, 119(49), 11680-11681.
• Rando, R. R. (1976). Mechanism of the irreversible inhibition of aspartate aminotransferase by the bacterial toxin L-2-amino-4-methoxy-trans-3-butenoic acid. Biochemistry, 15(12), 2579-2584.
• Trost, B. M., & Terrell, L. R. (2014). α-Allyl-α-aryl α-Amino Esters in the Asymmetric Synthesis of Acyclic and Cyclic Amino Acid Derivatives by Alkene Metathesis. The Journal of Organic Chemistry, 79(11), 5323-5335.
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The Vinyl Frontier: A Technical Guide to Non-Canonical Amino Acids in Advanced Protein Research

This guide provides an in-depth exploration of non-canonical amino acids (ncAAs) featuring vinyl side chains, a class of molecular tools that is revolutionizing protein engineering, drug development, and materials science. We will delve into the synthesis, incorporation, and application of these powerful chemical handles, offering both foundational knowledge and field-proven insights for researchers at the cutting edge.

Introduction: The Unique Power of the Vinyl Group

The 20 canonical amino acids provide a remarkable but ultimately limited chemical repertoire for biological systems. The ability to introduce non-canonical amino acids (ncAAs) with novel functionalities has profoundly expanded our capacity to probe and manipulate proteins.[1][2][3] Among the diverse array of ncAAs, those possessing a terminal vinyl (C=C) group offer a unique combination of stability, compact size, and versatile reactivity.

Unlike more nucleophilic or electrophilic functional groups, the vinyl side chain is relatively inert within the cellular milieu, yet it can be activated for highly specific chemical transformations under the control of an external catalyst or reagent. This "bioorthogonal" nature is the cornerstone of its utility, allowing for precise chemical modifications of proteins in complex biological environments, including living cells.[4] This guide will navigate the journey of a vinyl-ncAA, from its chemical synthesis to its site-specific incorporation into a protein of interest and its subsequent application in powerful bioorthogonal reactions.

The Chemical Toolkit: Synthesizing Vinyl-Containing Amino Acids

The practical application of vinyl-nAAs begins with their chemical synthesis. A robust and scalable synthesis is critical for producing the high-purity enantiomers required for biological experiments. Several strategies have been developed, with the choice often depending on the desired amino acid and the scale of production.

Non-Canonical Amino Acid	Common Name(s)	Key Synthetic Precursor	Typical Overall Yield	Key Features & Applications
(S)-2-amino-3-butenoic acid	L-Vinylglycine (L-VG)	L-Homoserine lactone	~70%	Smallest vinyl-ncAA, enzyme inhibitor, building block for complex synthesis.[5][6]
(S)-2-amino-4-pentenoic acid	L-Allylglycine (L-AG)	Commercially available	Varies	Substrate for olefin metathesis, can form β-sheet aggregates in homopolymers.[7]
(S)-2-amino-5-hexenoic acid	L-Homoallylglycine (L-Hag)	L-Methionine	Good	Excellent substrate for thiol-ene reactions and olefin metathesis.[7][8]
Vinyl-Lysine Derivatives	Various	L-Lysine	Varies	Introduces vinyl group at the end of a long, flexible lysine side chain.
Vinylboronic Acids (VBA)	Various	Boronic acid precursors	Varies	Highly reactive in specific tetrazine ligations, useful for rapid labeling.[9][10]

A common and efficient route to synthesize L-Vinylglycine, for example, starts from the readily available L-homoserine lactone.[5][11] This multi-step synthesis involves protecting the amine and carboxyl groups, followed by a key elimination step to form the double bond, and finally deprotection to yield the desired amino acid.[5] The use of acid-labile protecting groups and a streamlined purification process makes this route particularly convenient, requiring only a single chromatography step.[5] More recent innovations include methods like stepwise dehydrogenation of aliphatic amino acids, which provides access to terminal alkene intermediates for further functionalization.[2][12]

Protein Incorporation: Installing the Vinyl Handle

Once synthesized, the vinyl-ncAA must be incorporated into the target protein. This is achieved by hijacking the cell's own protein synthesis machinery. Two primary strategies are employed: residue-specific incorporation and site-specific incorporation.

Residue-Specific Incorporation

This method involves the global replacement of a canonical amino acid with an unnatural analog.[1] For instance, in a methionine (Met) auxotrophic E. coli strain (incapable of synthesizing its own Met), one can provide L-homoallylglycine (Hag), a structural mimic of Met, in the growth medium.[8] The cell's native methionyl-tRNA synthetase (MetRS) recognizes Hag and incorporates it at every Met codon in the proteome.

Causality: The success of this approach hinges on the "permissiveness" of the endogenous aminoacyl-tRNA synthetase (aaRS). The MetRS is notoriously flexible, allowing it to charge its tRNA with various analogs like Hag or azidohomoalanine (AHA).[13] This method is powerful for producing globally modified proteins for materials science applications but lacks the precision needed for studying specific protein sites.[1]

Site-Specific Incorporation

For most applications, incorporating the vinyl-ncAA at a single, defined position is essential. This is achieved using the powerful technique of genetic code expansion via amber stop codon suppression.[14][15]

This strategy requires two engineered components:

• An Orthogonal Aminoacyl-tRNA Synthetase (aaRS): An enzyme engineered to exclusively recognize and "charge" the vinyl-ncAA.

• An Orthogonal Suppressor tRNA: A tRNA molecule that is not recognized by any endogenous aaRS but is charged by the orthogonal aaRS. This tRNA is engineered to recognize a rare stop codon, typically the amber codon (UAG).

When a gene of interest is mutated to contain a UAG codon at the desired incorporation site, the orthogonal tRNA/aaRS pair works in concert to insert the vinyl-ncAA at that position, allowing the ribosome to read through the stop codon and produce a full-length, modified protein.[14]

Workflow: Site-Specific ncAA Incorporation

Caption: Workflow for site-specific vinyl-ncAA incorporation.

Key Applications & Bioorthogonal Chemistries

The true power of the vinyl side chain is realized through its subsequent chemical modification. Several bioorthogonal reactions can be employed, each with unique characteristics and applications.

Inverse-Electron-Demand Diels-Alder (iEDDA) Cycloaddition

This is arguably the most prominent reaction for vinyl- and other alkene-containing ncAAs. The iEDDA reaction is a cycloaddition between an electron-rich dienophile (the vinyl-ncAA) and an electron-poor diene, most commonly a tetrazine derivative.[16][17][18]

Mechanism: The reaction proceeds via a [4+2] cycloaddition, followed by a retro-Diels-Alder reaction that rapidly eliminates nitrogen gas (N2), forming a stable dihydropyrazine product.[19] This process is irreversible and produces no toxic byproducts, making it ideal for in vivo applications.[16]

Mechanism: Tetrazine Ligation

Caption: The iEDDA reaction between a vinyl-ncAA and tetrazine.

Key Advantages of iEDDA:

• Exceptional Kinetics: The reaction rates are among the fastest of all bioorthogonal reactions, allowing for labeling at very low concentrations.[9][20]

• Superb Orthogonality: Tetrazines and vinyl groups do not react with any native functional groups in the cell.[19]

• Biocompatibility: The reaction proceeds readily in aqueous buffers and even within living organisms without the need for a catalyst.[19]

Applications:

• Fluorescent Labeling: By using a tetrazine conjugated to a fluorophore, researchers can specifically label proteins for advanced imaging techniques, tracking their localization and dynamics in real-time.[19][21]

• Drug Delivery: Vinyl-ncAAs can be used to attach drugs to antibodies or other targeting moieties, creating highly specific antibody-drug conjugates (ADCs). A "click-to-release" strategy can even be employed where the iEDDA reaction triggers the release of a caged drug at the target site.[22]

Olefin Metathesis

Olefin metathesis is a powerful carbon-carbon bond-forming reaction mediated by transition-metal catalysts, typically based on Ruthenium.[23] It allows for the coupling of the protein's vinyl side chain with another alkene-containing molecule.[8][24]

Types of Metathesis on Proteins:

• Cross-Metathesis (CM): Couples the vinyl side chain with a small molecule probe.[24] Studies have shown that the reactivity increases with the length of the amino acid side chain and that the presence of an allylic heteroatom (like sulfur in S-allylcysteine) can significantly enhance reaction rates.[8][25]

• Ring-Closing Metathesis (RCM): Can be used to cyclize peptides or staple protein secondary structures by reacting two strategically placed vinyl-ncAAs.[23][24]

Causality & Considerations: While incredibly powerful, olefin metathesis requires a metal catalyst, which can have toxicity concerns in living cells. Therefore, its application is often focused on in vitro modification of purified proteins or on peptide synthesis.[8] The development of more water-soluble and biocompatible catalysts is an active area of research to expand its utility.[23]

Thiol-Ene Reaction

The thiol-ene reaction is a radical-mediated addition of a thiol across a double bond. When a protein containing a vinyl-ncAA is reacted with a thiol-containing molecule in the presence of a photoinitiator and UV light, a stable thioether linkage is formed. This reaction is highly efficient and orthogonal to most biological functional groups.[7]

Applications:

• Biomaterial Construction: Homoallylglycine has been polymerized and then functionalized via thiol-ene chemistry to create polypeptides with switchable conformations.[7]

• Glycoengineering: The Davis group has used thiol-ene coupling to attach glycosyl-thiols to proteins containing homoallylglycine, creating novel glycoconjugates for vaccine development.[1]

Experimental Protocol: Site-Specific Labeling via iEDDA

This protocol provides a self-validating system for labeling a purified protein containing a site-specifically incorporated L-Vinylglycine (L-VG) with a fluorescent tetrazine.

Materials:

• Purified protein containing L-VG at a known site (Protein-VG), >95% purity.

• Control wild-type protein (Protein-WT) without L-VG.

• Fluorescent Tetrazine (e.g., Tetrazine-AF488), 10 mM stock in DMSO.

• Reaction Buffer: Phosphate-Buffered Saline (PBS), pH 7.4.

• SDS-PAGE materials (gels, running buffer, loading dye).

• Fluorescence gel scanner.

• Mass spectrometer (LC-ESI-MS) for validation.

Methodology:

• Reaction Setup:

  • In separate microcentrifuge tubes, prepare reactions for Protein-VG and Protein-WT.

  • To each tube, add 90 µL of a 1 mg/mL protein solution in PBS (final protein concentration will be ~20 µM, assuming a 50 kDa protein).

  • Add 1 µL of 10 mM Tetrazine-AF488 stock solution (final concentration 100 µM, a 5-fold molar excess). Scientist's Note: A molar excess of the tetrazine probe ensures the reaction goes to completion. The optimal excess may need to be determined empirically (2x to 10x is a good starting range).

• Incubation:

  • Incubate the reactions at room temperature for 1 hour, protected from light. Scientist's Note: Most tetrazine ligations are complete within minutes at these concentrations, but a 1-hour incubation provides a robust window for completion.

• Quenching (Optional but Recommended):

  • To quench any unreacted tetrazine, add 1 µL of a 1 M solution of a strained alkene like trans-cyclooctene (TCO) and incubate for an additional 15 minutes. This prevents non-specific labeling during downstream analysis.

• Analysis by SDS-PAGE:

  • Take 10 µL from each reaction and mix with 10 µL of 2x SDS-PAGE loading buffer.

  • Heat samples at 95°C for 5 minutes.

  • Load samples onto a polyacrylamide gel. Include lanes for Protein-VG (labeled), Protein-WT (labeled control), and unlabeled Protein-VG as controls.

  • Run the gel according to standard procedures.

• Validation Step 1: In-Gel Fluorescence:

  • Scan the gel using a fluorescence scanner with excitation/emission wavelengths appropriate for AF488.

  • Expected Result: A bright fluorescent band should appear only in the lane corresponding to the labeled Protein-VG. The Protein-WT lane should show no fluorescence, confirming the specificity of the reaction for the vinyl group. This is the first part of the self-validating system.

• Validation Step 2: Mass Spectrometry:

  • Desalt the remaining reaction mixtures using a suitable method (e.g., a C4 ZipTip).

  • Analyze the samples by LC-ESI-MS.

  • Expected Result: The mass spectrum for the labeled Protein-VG should show a mass shift corresponding to the addition of the reacted tetrazine-fluorophore adduct. For example, if the tetrazine-AF488 reacts and loses N2, the expected mass increase would be (Mass of Tetrazine-AF488 - 28.01 Da). This quantitative measurement provides definitive confirmation of successful and covalent labeling.

Future Outlook

The field of non-canonical amino acids with vinyl side chains continues to expand rapidly. Future developments are likely to focus on:

• New Synthetic Routes: Developing more efficient and environmentally friendly methods for synthesizing a wider variety of vinyl-nAAs.[12]

• Novel Bioorthogonal Reactions: Discovering new chemistries that can be performed orthogonally not only to biology but also to existing bioorthogonal reactions, enabling multi-target labeling.[26][27]

• Advanced Materials: Using vinyl-nAAs to create smart biomaterials, such as hydrogels with tunable properties for tissue engineering and drug delivery.[28][29]

• In-Vivo Applications: Pushing the boundaries of in vivo imaging and therapy by developing more robust and efficient methods for incorporating and reacting vinyl-nAAs in whole organisms.

By providing a unique and versatile chemical handle, vinyl-containing ncAAs will undoubtedly remain a cornerstone of protein engineering and chemical biology, enabling researchers to ask and answer questions that were previously beyond reach.

References

• Homoallylglycine residues are superior precursors to orthogonally modified thioether containing polypeptides. The Royal Society of Chemistry. Available at: [Link]

• Modification of Proteins Using Olefin Metathesis. (2020-01-15). National Institutes of Health. Available at: [Link]

• Coordination-Assisted Bioorthogonal Chemistry: Orthogonal Tetrazine Ligation with Vinylboronic Acid and a Strained Alkene. (2018-08-06). National Institutes of Health. Available at: [Link]

• Olefin Metathesis for Site-Selective Protein Modification. University of Oxford. Available at: [Link]

• Inverse Electron Demand Diels-Alder Reaction (IEDDA). Creative Biolabs. Available at: [Link]

• A Convenient Synthesis of L-α-Vinylglycine from L-Homoserine Lactone. (1996). National Institutes of Health. Available at: [Link]

• Hydrogels based on vinyl amino acids: from preparation to biomedical applications. (2024). Royal Society of Chemistry. Available at: [Link]

• Synthesis of non-canonical amino acids through dehydrogenative tailoring. Pentelute Lab. Available at: [Link]

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• Residue-specific incorporation of non canonical amino acids into proteins: recent developments and applications. (2011-04-01). National Institutes of Health. Available at: [Link]

• Vinylboronic Acids as Efficient Bioorthogonal Reactants for Tetrazine Labeling in Living Cells. (2018-02-13). ACS Publications. Available at: [Link]

• Engineered Proteins and Materials Utilizing Residue-Specific Noncanonical Amino Acid Incorporation. (2024-07-15). ACS Publications. Available at: [Link]

• Olefin metathesis for chemical biology. (2008-10-18). Raines Lab. Available at: [Link]

• Simple synthesis of L- and D-vinylglycine (2-aminobut-3-enoic acid) and related amino acids. Royal Society of Chemistry. Available at: [Link]

• Synthesis of non-canonical amino acids through dehydrogenative tailoring. (2024). National Institutes of Health. Available at: [Link]

• Olefin Cross-Metathesis on Proteins: Investigation of Allylic Chalcogen Effects and Guiding Principles in Metathesis Partner Selection. (2010-11-04). ACS Publications. Available at: [Link]

• Genetic Incorporation of Olefin Cross-Metathesis Reaction Tags for Protein Modification. (2018-11-07). ACS Publications. Available at: [Link]

• Synthesis of α-Vinyl Amino Acids. Springer Nature. Available at: [Link]

• Bioorthogonal chemistry. (2020-01-13). eScholarship, University of California. Available at: [Link]

• Inverse electron-demand Diels–Alder reaction. Wikipedia. Available at: [Link]

• Incorporation of synthetic amino acids into proteins at specific sites. RIKEN. Available at: [Link]

• The Diels-Alder-Reaction with inverse-Electron-Demand, a very efficient versatile Click-Reaction Concept for proper Ligation of variable molecular Partners. (2012-09-28). National Institutes of Health. Available at: [Link]

• One-pot chemoenzymatic syntheses of non-canonical amino acids. (2020-08-01). National Institutes of Health. Available at: [Link]

• In vivo homopropargylglycine incorporation enables sampling, isolation and characterization of nascent proteins from Arabidopsis thaliana. (2021-08-15). National Institutes of Health. Available at: [Link]

• Bioorthogonal Chemistry and Its Applications. (2021-11-30). ACS Publications. Available at: [Link]

• Hydrogels Based on Vinyl Amino Acids: From Preparation to Biomedical Application. (2026-01-13). ResearchGate. Available at: [Link]

• Alkene-tetrazine ligation for imaging cellular DNA. (2014-08-25). National Institutes of Health. Available at: [Link]

• Incorporation of Unnatural Amino Acids into Proteins Expressed in Mammalian Cells. (2016). National Institutes of Health. Available at: [Link]

• α-Vinylic Amino Acids: Occurrence, Asymmetric Synthesis and Biochemical Mechanisms. (2013-04-01). National Institutes of Health. Available at: [Link]

• Site-specific incorporation of unnatural amino acids into proteins by cell-free protein synthesis. (2014). National Institutes of Health. Available at: [Link]

• Reaction engineering on amino acid models. (a) Reaction of vinyl.... ResearchGate. Available at: [Link]

• Synthesis and Site-Specific Incorporation of Red-Shifted Azobenzene Amino Acids into Proteins. (2015-12-09). ACS Publications. Available at: [Link]

• Recent developments in bioorthogonal chemistry and the orthogonality within. (2020-11-03). Radboud Repository. Available at: [Link]

• Vinylboronic acid-caged prodrug activation using click-to-release tetrazine ligation. (2019-09-17). Royal Society of Chemistry. Available at: [Link]

• Bioorthogonal Reactions in Bioimaging. (2024-02-24). National Institutes of Health. Available at: [Link]

• Bioorthogonal Reactions in Activity-Based Protein Profiling. (2020-12-18). MDPI. Available at: [Link]

• Synthesis of Non-canonical Amino Acids and Peptide Containing Them for Establishment of the Template for Drug Discovery. ResearchGate. Available at: [Link]

• Tuning biological properties of poly (vinyl alcohol) with amino acids and studying its influence on osteoblastic cell adhesion. (2018-05-01). National Institutes of Health. Available at: [Link]

• Protein engineering. Wikipedia. Available at: [Link]

• Dynamic Amino Acid Side-Chains Grafting on Folded Peptide Backbone. ChemRxiv. Available at: [Link]

• Synthesis of amino acid-derived vinyl polymers with precisely controlled hydropathy and their thermoresponsive behavior in water. (2023-05-11). Royal Society of Chemistry. Available at: [Link]

• Stereoselective noncanonical amino acid synthesis through α-amino C–H bond activation. (2025-11-10). KTH Royal Institute of Technology. Available at: [Link]

• The incorporation of C 14 glycine into protein by human liver slices. SciSpace. Available at: [Link]

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A Technical Guide to the Physicochemical Properties of 2-Amino-2-methylhex-5-enoic Acid: Molecular Weight and Hydrophobicity Analysis

Prepared by: Gemini, Senior Application Scientist

Executive Summary

This technical guide provides a comprehensive analysis of key physicochemical properties of the non-proteinogenic amino acid, 2-Amino-2-methylhex-5-enoic acid. Focused on molecular weight and hydrophobicity, this document is intended for researchers, medicinal chemists, and drug development professionals. The molecular weight is firmly established at 143.18 g/mol . Analysis of its hydrophobicity, a critical parameter for predicting pharmacokinetic behavior, reveals a consensus towards a hydrophilic character. Calculated partition coefficient (LogP) values vary between computational models, with a value of -1.7 suggesting significant aqueous solubility. This guide outlines the theoretical basis for this hydrophilicity and provides a detailed, field-proven experimental protocol for its empirical validation using the gold-standard shake-flask method. Understanding these core properties is paramount for the strategic design and application of this molecule in pharmaceutical and biotechnological research.

Introduction

In the landscape of drug discovery and molecular biology, non-proteinogenic amino acids serve as valuable scaffolds for designing novel therapeutics, probes, and peptidomimetics. 2-Amino-2-methylhex-5-enoic acid is one such molecule, possessing a unique combination of an alpha-methyl group, which can confer metabolic stability, and a terminal alkene, which allows for further chemical modification.

A molecule's utility in a biological system is fundamentally governed by its physicochemical properties. Among the most critical are molecular weight and hydrophobicity. Molecular weight influences factors from diffusion to synthetic accessibility, while hydrophobicity is a master variable that dictates aqueous solubility, membrane permeability, plasma protein binding, and overall ADME (Absorption, Distribution, Metabolism, and Excretion) profile.[1]

This guide offers an in-depth examination of these two core properties for 2-Amino-2-methylhex-5-enoic acid. It synthesizes publicly available data, provides expert interpretation of conflicting computational predictions, and presents a rigorous, self-validating experimental protocol for the definitive determination of its partition coefficient.

Core Molecular Properties

A precise understanding of the foundational properties of a molecule is the first step in any research and development workflow.

Molecular Structure and Formula

2-Amino-2-methylhex-5-enoic acid is an alpha-amino acid characterized by a six-carbon chain with a methyl group at the alpha-carbon (C2) and a double bond between C5 and C6.

• Molecular Formula: C₇H₁₃NO₂[2][3]

• IUPAC Name: (2S)-2-amino-2-methylhex-5-enoic acid (for the S-enantiomer)[3]

Molecular Weight

The molecular weight is a definitive, calculated property based on the molecular formula. Multiple authoritative databases confirm this value.

Property	Value	Source
Molecular Weight	143.18 g/mol	PubChem[3], ChemScene[2]
Monoisotopic Mass	143.094628657 Da	PubChem[3]

This molecular weight places the compound well within the range stipulated by common drug-likeness guidelines, such as Lipinski's Rule of Five.

Hydrophobicity Analysis

Hydrophobicity is arguably one of the most influential parameters in drug design, dictating how a molecule interacts with the aqueous and lipid environments of the body.[4][5] It is most commonly quantified as the logarithm of the partition coefficient (LogP) between n-octanol and water.

The Significance of LogP in Drug Development

The LogP value provides a quantitative measure of lipophilicity.

• LogP < 0: Indicates the compound is hydrophilic and preferentially partitions into the aqueous phase.

• LogP > 0: Indicates the compound is lipophilic (hydrophobic) and preferentially partitions into the lipid phase (n-octanol).

• LogP > 5: Often associated with poor absorption or high plasma protein binding.[6][7]

This value is critical for predicting a drug candidate's behavior, including its ability to cross the lipid bilayer of cell membranes and its solubility in plasma.[1][8]

Predicted Hydrophobicity of 2-Amino-2-methylhex-5-enoic Acid

Computational models provide a rapid first-pass assessment of LogP. However, different algorithms can yield varying results, as is the case for this molecule.

Parameter	Predicted Value	Computational Model	Source
XLogP3	-1.7	Atom-based method	PubChem[3]
LogP	0.7546	Not specified	ChemScene[2]

Expert Interpretation: The discrepancy between these values likely arises from the different ways the algorithms handle the potent, ionizable amino and carboxylic acid groups. At physiological pH (~7.4), these groups will exist predominantly in their charged, zwitterionic form (NH₃⁺ and COO⁻). This zwitterionic state dramatically increases a molecule's affinity for water, suggesting a hydrophilic character. The XLogP3 value of -1.7, which indicates a strong preference for the aqueous phase, is therefore more consistent with the expected behavior of an amino acid in a biological context. The hexenyl chain contributes some hydrophobic character, but it is unlikely to overcome the influence of the two polar, charged groups.

Experimental Determination of Hydrophobicity (LogD at pH 7.4)

While computational predictions are useful, empirical data is the gold standard. For an ionizable compound like this, it is more accurate to determine the distribution coefficient (LogD) at a specific pH. The OECD Guideline 107 "Shake-Flask Method" is the universally accepted protocol for this purpose.[9][10]

Principle of the Shake-Flask Method

The method involves dissolving the test substance in a biphasic system of n-octanol and a relevant aqueous buffer (e.g., pH 7.4 phosphate-buffered saline). The system is mechanically agitated until equilibrium is reached, allowing the substance to partition between the two immiscible phases according to its hydrophobicity. The phases are then separated, and the concentration of the substance in each phase is quantified. The ratio of these concentrations gives the partition or distribution coefficient.[11][12]

Detailed Step-by-Step Protocol

This protocol is a self-validating system, as the final mass balance calculation ensures the integrity of the experimental results.

• Preparation of Solutions:

  • Prepare a stock solution of 2-Amino-2-methylhex-5-enoic acid of known concentration (e.g., 1 mg/mL) in the aqueous phase (pH 7.4 PBS).

  • Pre-saturate the n-octanol by mixing it vigorously with pH 7.4 PBS (1:1 v/v) for 24 hours, then allow the phases to separate. Use this pre-saturated octanol.

  • Pre-saturate the pH 7.4 PBS by mixing it with n-octanol in the same manner. Use this pre-saturated buffer. This step is critical to prevent volume changes during the experiment.

• Partitioning:

  • In a suitable vessel (e.g., a centrifuge tube), combine a precise volume of the pre-saturated n-octanol and the pre-saturated aqueous stock solution. Perform this in triplicate with varying solvent ratios (e.g., 1:1, 2:1, 1:2 octanol:water).[13]

  • Agitate the vessels at a constant temperature (20-25°C) for a sufficient time to reach equilibrium (e.g., 2 hours on a mechanical shaker).[10]

• Phase Separation:

  • Centrifuge the vessels at a moderate speed (e.g., 2000 x g for 10 minutes) to achieve a clean separation of the two phases.[12]

• Quantification:

  • Carefully withdraw a precise aliquot from both the upper n-octanol phase and the lower aqueous phase from each tube.

  • Determine the concentration of the analyte in each aliquot using a suitable analytical method (e.g., LC-MS, HPLC-UV, or derivatization followed by GC). A calibration curve in each respective solvent must be prepared.

• Calculation and Validation:

  • Calculate the distribution coefficient (D) for each replicate:

    • D = [Concentration]ₒ꜀ₜₐₙₒₗ / [Concentration]ₐᵩᵤₑₒᵤₛ

  • Calculate LogD:

    • LogD = log₁₀(D)

  • The six LogD values obtained from the triplicate runs should fall within a range of ± 0.3 units for the test to be considered valid.[10]

  • Mass Balance (Self-Validation): For each tube, calculate the total mass of the substance recovered and compare it to the initial mass added. The recovery should be within 90-110%.

Diagram of Experimental Workflow

Caption: Workflow for LogD determination via the Shake-Flask Method.

Data Summary and Implications

Consolidated Physicochemical Data

The following table summarizes the key properties of 2-Amino-2-methylhex-5-enoic acid.

Property	Value	Type	Notes
Molecular Formula	C₇H₁₃NO₂	Definitive	-
Molecular Weight	143.18 g/mol	Definitive	Meets criteria for good oral bioavailability.
Calculated LogP (XLogP3)	-1.7	Computational	Suggests high hydrophilicity.[3]
Calculated LogP	0.7546	Computational	Suggests slight hydrophobicity.[2]
Predicted Character	Hydrophilic	Interpretation	Based on zwitterionic nature at physiological pH.

Implications for Research and Development

The predominantly hydrophilic character of 2-Amino-2-methylhex-5-enoic acid has significant consequences for its application:

• Solubility: The compound is expected to have high aqueous solubility, which is advantageous for formulation and in vitro assays.

• Permeability: Conversely, its low predicted LogP suggests that passive diffusion across biological membranes (e.g., the intestinal wall or the blood-brain barrier) may be limited.[8]

• Drug Design Strategy: When incorporating this amino acid into a larger molecule or peptide, it will contribute to increasing the overall hydrophilicity. This can be a deliberate strategy to improve the solubility of a larger, more hydrophobic drug candidate. If membrane permeability is a goal, formulation strategies such as encapsulation or conjugation to a carrier might be necessary.

Logical Relationships Diagram

The interplay between the molecule's structure and its key properties can be visualized as follows.

Caption: Structural features dictating physicochemical properties.

References

• OECD (1995), Test No. 107: Partition Coefficient (n-octanol/water): Shake Flask Method, OECD Guidelines for the Testing of Chemicals, Section 1, OECD Publishing, Paris. [Link]

• PubChem, (S)-2-Amino-2-methylhex-5-enoic acid. [Link]

• OECD iLibrary, Test No. 107: Partition Coefficient (n-octanol/water): Shake Flask Method. [Link]

• Agroscope, Experimental Determination of Octanol−Water Partition Coefficients of Selected Natural Toxins. [Link]

• ECETOC, APPENDIX B: MEASUREMENT OF PARTITIONING (KOW). [Link]

• National Center for Biotechnology Information, Hydrophobicity – Shake Flasks, Protein Folding and Drug Discovery. [Link]

• Analytice, Partition coefficient: Shake bottle method according to OECD 107. [Link]

• Royal Society of Chemistry, Chapter 8: ADME Optimization in Drug Discovery. [Link]

• National Center for Biotechnology Information, Selected Thoughts on Hydrophobicity in Drug Design. [Link]

• PubMed, Selected Thoughts on Hydrophobicity in Drug Design. [Link]

• PubChem, 2-Amino-5-methyl-5-hexenoic acid. [Link]

• Drug Design, ADME Properties - Pharmacokinetics. [Link]

• ResearchGate, -LogP values calculated using different theoretical procedures. [Link]

• PubChem, 2-Amino-5-methylhex-5-enoic acid. [Link]

• MDPI, Synthesis, Antiproliferative Effect and In Silico LogP Prediction of BIM-23052 Analogs Containing Tyr Instead of Phe. [Link]

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• 4. Hydrophobicity – Shake Flasks, Protein Folding and Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
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synthesis of alpha,alpha-disubstituted amino acids literature review

Technical Guide: Asymmetric Synthesis of -Disubstituted Amino Acids

Executive Summary: The Quaternary Challenge

The synthesis of

-disubstituted amino acids (dAAs) represents a critical competency in modern medicinal chemistry. Unlike proteinogenic amino acids, dAAs possess a quaternary carbon at the -position, rendering them resistant to enzymatic hydrolysis (proteolysis) and capable of locking peptides into specific secondary structures (e.g., -helices).

However, the construction of this quaternary center is synthetically non-trivial due to significant steric hindrance and the difficulty of distinguishing between two carbon substituents in an enantioselective manner. This guide moves beyond basic textbook definitions to provide a decision framework and detailed protocols for the three most robust methodologies used in pharmaceutical development: Schöllkopf Bis-Lactim Ethers , Seebach’s Self-Regeneration of Stereocenters (SRS) , and Maruoka Phase-Transfer Catalysis .

Structural Significance & Pharmacological Utility[1]

Before selecting a synthetic route, it is vital to understand the why. The incorporation of dAAs, such as

-aminoisobutyric acid (Aib) or -methylphenylalanine, serves two primary mechanistic functions in drug design:

• The Thorpe-Ingold Effect (Conformational Restriction): The geminal disubstitution restricts the rotation around the

  ( ) and ( ) bonds. This reduces the entropic penalty of binding to a receptor, effectively "pre-organizing" the bioactive conformation.

• Metabolic Stability: The absence of an

  -proton eliminates the primary mechanism for racemization and prevents abstraction by transaminases or cleavage by proteases, significantly extending plasma half-life ( ).

Method A: The Schöllkopf Bis-Lactim Ether Method

Best for: Small-scale, high-purity synthesis of complex side chains where cost is secondary to enantiomeric excess (ee).

Mechanistic Logic

This method utilizes a chiral auxiliary (typically derived from Valine) to form a cyclic bis-lactim ether. The rigidity of the ring, combined with the steric bulk of the isopropyl group, forces the electrophile to approach from the face opposite the auxiliary (trans-addition), yielding

.

Visualization: Schöllkopf Pathway

Caption: The Schöllkopf pathway relies on the steric shielding of the valine isopropyl group to direct incoming electrophiles.[1]

Validated Protocol

Derived from Schöllkopf et al. (1981) and optimized for bench stability.

• Substrate Preparation: Suspend (3S)-3-isopropyl-2,5-dimethoxy-3,6-dihydropyrazine (Schöllkopf auxiliary) in anhydrous THF under Argon.

• Lithiation (Critical Step): Cool to -78°C . Add n-BuLi (1.1 eq) dropwise.

  • Expert Note: Maintain -78°C strictly. Higher temperatures allow the lithiated species to racemize or polymerize. Stir for 20 mins to ensure complete deprotonation.

• Alkylation: Add the electrophile (e.g., Methyl Iodide, Benzyl Bromide) (1.2 eq) dissolved in THF.

  • Observation: The solution often changes color (yellow to pale). Stir at -78°C for 4 hours, then allow to warm to room temperature overnight.

• Quench & Workup: Pour into saturated

  . Extract with diethyl ether.[1] Dry over .

• Hydrolysis: Dissolve the alkylated intermediate in THF/0.25N HCl (1:1). Stir at RT for 24h.[1]

  • Purification: The auxiliary (Valine methyl ester) and the product (

    -AA methyl ester) must be separated via distillation or column chromatography.

Method B: Maruoka Phase-Transfer Catalysis (PTC)

Best for: Scalable, "green" synthesis, and industrial applications where stoichiometric auxiliaries are too wasteful (atom economy).

Mechanistic Logic

Unlike Schöllkopf, this method is catalytic. It uses a

-symmetric chiral quaternary ammonium salt.[2] The catalyst forms a tight ion pair with the enolate of a glycine Schiff base at the interface of an organic solvent (Toluene) and aqueous base (KOH). The catalyst's rigid binaphthyl structure creates a chiral pocket that shields one face of the enolate.

Visualization: Maruoka Catalytic Cycle

Caption: The Maruoka cycle operates at the liquid-liquid interface, utilizing ion-pairing for stereocontrol.

Validated Protocol

Based on Ooi & Maruoka (JACS 2000).

• Setup: In a reaction vessel, combine the glycine Schiff base (

  -(diphenylmethylene)glycine tert-butyl ester) (1.0 eq) and the Maruoka Catalyst ( -spiro -symmetric ammonium bromide) (1 mol%).

• Solvent System: Add Toluene (organic phase) and 50% aqueous KOH (aqueous phase).

  • Expert Note: The concentration of KOH is critical for the interfacial mechanism. Do not dilute.

• Reaction: Cool to 0°C. Add the alkyl halide (R-X) (1.2 eq). Stir vigorously.

  • Why Vigorous Stirring? Since this is a biphasic reaction, mass transfer between the toluene and water layers is the rate-limiting step.

• Workup: Separate phases. Wash organic layer with water and brine. Evaporate toluene.

• Hydrolysis: Treat the crude imine with 1N citric acid in THF to release the free amine.

Method C: Seebach’s Self-Regeneration of Stereocenters (SRS)

Best for: Modifying "Chiral Pool" amino acids (e.g., turning Proline into

-methylproline).

Mechanistic Logic

SRS avoids external auxiliaries by using the starting amino acid's own chirality. A temporary acetal stereocenter is formed (usually an oxazolidinone). This new center locks the conformation. The original

-stereocenter is then destroyed (trigonalized to an enolate) and regenerated by alkylation, directed by the temporary acetal center.

Validated Protocol (Proline Example)

Derived from Seebach et al. (1996).

• Acetal Formation: Condense L-Proline with pivalaldehyde to form the bicyclic oxazolidinone. Isolate the single diastereomer.

• Enolization: Dissolve in THF, cool to -78°C. Add LDA (Lithium Diisopropylamide).

  • Expert Note: The bulky pivaloyl group directs the enolate geometry.

• Alkylation: Add Methyl Iodide. The electrophile approaches anti to the bulky tert-butyl group of the pivalaldehyde acetal.

• Deprotection: Acidic hydrolysis removes the pivalaldehyde, yielding

  -methyl-L-proline.

Comparative Analysis & Decision Matrix

Feature	Schöllkopf Method	Maruoka PTC	Seebach SRS
Stereocontrol Source	Stoichiometric Auxiliary	Catalytic (1-5 mol%)	Substrate Memory
Atom Economy	Low (Auxiliary waste)	High	Medium
Scalability	Low to Medium (kg)	High (Multi-kg)	Medium
Substrate Scope	General (Glycine derived)	General (Glycine derived)	Specific (Parent AA derived)
Primary Use Case	Complex, high-value targets	Green chemistry, large scale	Analogs of specific AAs (Pro, Phe)

References

• Schöllkopf, U., Groth, U., & Deng, C. (1981). Enantioselective Synthesis of

  -Alkyl-amino Acids via Bis-Lactim Ethers. Angewandte Chemie International Edition. [Link]

• Ooi, T., Takeuchi, M., Kameda, M., & Maruoka, K. (2000).[2] Practical Catalytic Enantioselective Synthesis of ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

  -Dialkyl- -amino Acids by Chiral Phase-Transfer Catalysis. Journal of the American Chemical Society. [Link]

• Seebach, D., Sting, A. R., & Hoffmann, M. (1996).[3] Self-Regeneration of Stereocenters (SRS)—Applications, Limitations, and Abandonment of a Synthetic Principle. Angewandte Chemie International Edition. [Link]

• Zhang, Y., et al. (2024).[4][5] Challenges and recent advancements in the synthesis of

  -disubstituted -amino acids. Nature Communications. [Link]

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• 3. semanticscholar.org [semanticscholar.org]
• 4. Challenges and recent advancements in the synthesis of α,α-disubstituted α-amino acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

A Technical Guide to Fmoc-2-Amino-2-methylhex-5-enoic Acid: Commercial Availability, Synthesis, and Application in Peptide Science

Introduction: A Unique Building Block for Advanced Peptide Synthesis

In the landscape of peptide-based therapeutics and chemical biology, the repertoire of non-proteinogenic amino acids is a critical toolkit for modulating the structure, function, and pharmacokinetic properties of peptides. Among these, Fmoc-2-Amino-2-methylhex-5-enoic acid, a non-natural α,α-disubstituted amino acid, presents a unique combination of structural features: a sterically demanding α-methyl group and a terminal alkene functionality. These characteristics impart significant conformational constraints on the peptide backbone, often promoting helical or turn structures, and provide a handle for post-synthetic chemical modification.[1] This guide offers an in-depth technical overview of its commercial availability, a plausible synthetic route, quality control methodologies, and its applications for researchers, scientists, and drug development professionals.

The α-methylation of amino acids is a well-established strategy to enhance proteolytic stability, a crucial attribute for therapeutic peptides.[2] The presence of the methyl group at the α-carbon restricts the conformational flexibility around the phi (φ) and psi (ψ) dihedral angles, influencing the secondary structure of the peptide.[1] The hex-5-enoic acid side chain, with its terminal double bond, opens avenues for various chemical ligations and modifications, such as olefin metathesis for peptide cyclization or the introduction of fluorescent probes and other functionalities.

This guide will focus on the (R)-enantiomer of Fmoc-2-Amino-2-methylhex-5-enoic acid, which has been identified as commercially available.

Commercial Availability

(R)-Fmoc-2-Amino-2-methylhex-5-enoic acid is available from a select number of specialized chemical suppliers. Its availability as a catalog item, albeit not as common as standard proteinogenic amino acids, indicates its growing importance in advanced peptide synthesis. Below is a summary of known suppliers.

Supplier	CAS Number	Catalog Number	Purity	Notes
Advanced ChemBlocks	1311933-82-0	T92630	95%	Provides basic product information and allows for online inquiry.[3]
Synthonix	1311933-82-0	F63605	>98%	Lists the compound as typically in-stock and provides key chemical identifiers.
Aaronchem	1311933-82-0	AR000WDL	Not specified	Provides basic chemical information and catalog number.

It is advisable for researchers to contact these suppliers directly for up-to-date pricing, availability, and to request a certificate of analysis.

Synthesis and Purification: A Plausible Stereoselective Route

Part 1: Asymmetric Synthesis of the Unprotected Amino Acid

The asymmetric synthesis of α-amino acids is a cornerstone of modern organic chemistry.[4] A common strategy involves the use of chiral auxiliaries to direct the stereoselective alkylation of a glycine enolate equivalent.

Experimental Protocol:

• Preparation of Chiral Glycine Enolate Equivalent: A chiral auxiliary, such as a derivative of a readily available natural product like an amino alcohol, is condensed with glycine to form a chiral template.

• Deprotonation and Alkylation: The chiral template is deprotonated with a strong base (e.g., lithium diisopropylamide, LDA) at low temperature (-78 °C) to form a chiral enolate. This enolate is then reacted with an electrophile, in this case, 4-bromo-1-butene, to introduce the hex-5-enoic side chain. The bulky chiral auxiliary directs the approach of the electrophile to one face of the enolate, leading to a diastereoselective alkylation.

• Second Alkylation (Methylation): The resulting intermediate is subjected to a second deprotonation and alkylation step, this time using methyl iodide as the electrophile to introduce the α-methyl group.

• Cleavage of Chiral Auxiliary and Deprotection: The chiral auxiliary is cleaved under acidic or hydrolytic conditions to release the free 2-amino-2-methylhex-5-enoic acid.

Caption: Asymmetric synthesis of the core amino acid.

Part 2: Fmoc Protection

The protection of the α-amino group with the fluorenylmethyloxycarbonyl (Fmoc) group is a standard procedure in peptide synthesis.[][6]

Experimental Protocol:

• Dissolution: The synthesized 2-amino-2-methylhex-5-enoic acid is dissolved in a suitable solvent system, typically a mixture of an organic solvent (e.g., dioxane or acetone) and an aqueous basic solution (e.g., 10% sodium carbonate or sodium bicarbonate).

• Addition of Fmoc Reagent: A slight excess (typically 1.05 equivalents) of an Fmoc-donating reagent, such as 9-fluorenylmethylsuccinimidyl carbonate (Fmoc-OSu) or 9-fluorenylmethyl chloroformate (Fmoc-Cl), dissolved in an organic solvent, is added slowly to the amino acid solution at 0-5 °C with vigorous stirring.

• Reaction: The reaction mixture is allowed to warm to room temperature and stirred for several hours or overnight.

• Work-up and Purification: The reaction mixture is diluted with water and washed with a non-polar organic solvent (e.g., diethyl ether) to remove unreacted Fmoc reagent and byproducts. The aqueous layer is then acidified (e.g., with 1M HCl) to precipitate the Fmoc-protected amino acid. The product is collected by filtration, washed with water, and dried. Further purification can be achieved by recrystallization or column chromatography.

Quality Control and Analytical Characterization

Ensuring the chemical and enantiomeric purity of Fmoc-amino acids is paramount for successful solid-phase peptide synthesis (SPPS), as impurities can lead to the formation of undesired peptide byproducts.[6]

High-Performance Liquid Chromatography (HPLC)

HPLC is the primary technique for assessing the purity of Fmoc-amino acids.

• Reversed-Phase HPLC (RP-HPLC): Used to determine chemical purity and identify synthesis-related impurities.

  • Typical Conditions: A C18 column is commonly used with a gradient elution of water and acetonitrile, both containing 0.1% trifluoroacetic acid (TFA). Detection is typically performed using a UV detector at around 265 nm, where the Fmoc group has a strong absorbance.

• Chiral HPLC: Essential for determining the enantiomeric purity.

  • Typical Conditions: Polysaccharide-based chiral stationary phases are often effective for separating the enantiomers of Fmoc-amino acids.[7] The mobile phase is typically a mixture of acetonitrile and water with a TFA modifier.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Mass Spectrometry (MS)

Mass spectrometry is used to confirm the molecular weight of the compound. Electrospray ionization (ESI) is a common technique for analyzing Fmoc-amino acids.

Caption: Quality control workflow for the final product.

Applications in Peptide Synthesis

The unique structural attributes of Fmoc-2-Amino-2-methylhex-5-enoic acid make it a valuable building block for designing peptides with enhanced properties.

• Conformational Constraint and Helicity: The α-methyl group restricts the conformational freedom of the peptide backbone, which can be exploited to induce or stabilize helical structures.[4] This is particularly useful in the design of peptidomimetics that target protein-protein interactions, where a specific secondary structure is often required for binding.

• Increased Proteolytic Stability: The steric hindrance provided by the α-methyl group can shield the adjacent peptide bonds from enzymatic cleavage, thereby increasing the in vivo half-life of the peptide.[2]

• Site-Specific Functionalization: The terminal alkene on the side chain serves as a versatile chemical handle for post-synthetic modifications. This allows for the introduction of various functionalities, such as:

  • Peptide Cyclization: Through ring-closing metathesis with another unsaturated amino acid residue in the peptide sequence.

  • Labeling: Attachment of fluorescent dyes, biotin, or other reporter molecules via click chemistry or other alkene-specific reactions.

  • Conjugation: Linking the peptide to polymers (e.g., PEGylation) to improve its pharmacokinetic profile or to other bioactive molecules.

Conclusion

Fmoc-2-Amino-2-methylhex-5-enoic acid is a specialized yet commercially accessible building block that offers significant advantages for the design and synthesis of advanced peptides. Its ability to impose conformational constraints, enhance proteolytic stability, and provide a handle for site-specific modification makes it a powerful tool for researchers in drug discovery and chemical biology. A thorough understanding of its synthesis, purification, and quality control is essential for its effective application in the development of next-generation peptide-based therapeutics and research tools.

References

• Incorporation of α-Methylated Amino Acids into Apolipoprotein A-I Mimetic Peptides Improves their Helicity and Cholesterol Efflux Potential. PMC. [Link]

• HPLC Enantioseparation of N-FMOC α-Amino Acids Using Lux Polysaccharide-Based Chiral Stationary Phases. Phenomenex. [Link]

• Asymmetric Synthesis. [Link]

• The aliphatic region of the 1 H NMR spectrum of Fmoc-Ala-Ile-NH 2... ResearchGate. [Link]

• CHAPTER 13 Approaches to the Asymmetric Synthesis of Unusual Amino Acids. [Link]

• Asymmetric synthesis of the stereoisomers of 2-amino-5-carboxymethyl-cyclopentane-1-carboxylate. Organic & Biomolecular Chemistry (RSC Publishing). [Link]

• Arylglycine: A Focus on Amino Acid Preparation and Peptide Synthesis. ResearchGate. [Link]

• Asymmetric-Synthesis. [Link]

• Enzymatic synthesis of peptides containing unnatural amino acids. PubMed. [Link]

• Asymmetric synthesis of functionalizable type II β-turn-inducing α-amino acid building blocks. [Link]

• Fmoc Amino Acid Fluorides: Convenient Reagents for the Solid-PhaseAssembly of Peptides Incorporating Sterically Hindered Residues. The Journal of Organic Chemistry - ACS Publications. [Link]

• De novo design of peptides that bind specific conformers of α-synuclein. RSC Publishing. [Link]

• Novabiochem® Enhanced specification Fmoc-amino acids. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Incorporation of α-Methylated Amino Acids into Apolipoprotein A-I Mimetic Peptides Improves their Helicity and Cholesterol Efflux Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 3. (R)-2-(Fmoc-amino)-2-methylhex-5-enoic acid 95% | CAS: 1311933-82-0 | AChemBlock [achemblock.com]
• 4. uwindsor.ca [uwindsor.ca]
• 6. merck-lifescience.com.tw [merck-lifescience.com.tw]
• 7. FMOC-Ala-OH(35661-39-3) 1H NMR [m.chemicalbook.com]

Protocols & Analytical Methods

Application and Protocol Guide for Solid-Phase Peptide Synthesis of Peptides Containing α-Methyl Amino Acids

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Role and Challenge of α-Methyl Amino Acids in Peptide Science

α,α-disubstituted amino acids, particularly α-methyl amino acids, are of significant interest in peptide and drug design.[1] Their incorporation into peptide sequences can induce conformational constraints, enhance stability against proteolytic degradation, and improve receptor selectivity.[2] These properties make them valuable building blocks for developing therapeutic peptides with improved pharmacological profiles.

However, the synthesis of peptides containing these modified amino acids presents a considerable challenge in solid-phase peptide synthesis (SPPS). The primary obstacle is the steric hindrance imposed by the additional methyl group on the α-carbon.[3][4] This steric bulk significantly slows down the kinetics of both the coupling and deprotection steps, often leading to incomplete reactions, low yields, and the accumulation of deletion sequences when using standard SPPS protocols.[5][6] Traditional coupling reagents like dicyclohexylcarbodiimide (DCC) and diisopropylcarbodiimide (DIC) are frequently inefficient for these demanding couplings.[5][7]

This guide provides a comprehensive overview of the strategies and detailed protocols to overcome these challenges, enabling the successful synthesis of peptides incorporating α-methyl amino acids. We will delve into the selection of potent coupling reagents, optimized reaction conditions, and the application of microwave-assisted techniques to drive these difficult reactions to completion.

Core Principles for Synthesizing Peptides with α-Methyl Amino Acids

The fundamental workflow of Fmoc-based SPPS remains the same: iterative cycles of N-terminal Fmoc deprotection and subsequent amino acid coupling to a growing peptide chain anchored to a solid support.[8][9] However, to accommodate the steric bulk of α-methyl amino acids, key modifications to the standard protocol are essential.

The successful incorporation of an α-methyl amino acid hinges on two critical steps:

• Efficient Coupling: The activation of the incoming α-methyl amino acid's carboxyl group and its subsequent reaction with the N-terminal amine of the resin-bound peptide must be highly efficient to overcome the steric barrier.

• Complete Fmoc Deprotection: The removal of the Fmoc protecting group from the newly incorporated α-methyl amino acid must be complete to ensure the availability of the N-terminal amine for the next coupling cycle.

The following sections will detail the experimental choices and methodologies to optimize these steps.

Visualizing the Modified SPPS Workflow

The diagram below illustrates the key stages of a solid-phase peptide synthesis cycle adapted for the incorporation of a sterically hindered α-methyl amino acid.

Figure 1: Modified SPPS cycle for α-methyl amino acids.

Optimizing the Coupling Step: Reagents and Conditions

The selection of a highly reactive coupling reagent is paramount for successfully incorporating α-methyl amino acids.

Recommended Coupling Reagents

Standard carbodiimide reagents are often insufficient for driving the coupling of sterically hindered residues to completion.[5] More potent activating agents are required. The table below summarizes recommended coupling reagents and their characteristics.

Coupling Reagent	Reagent Type	Key Characteristics	Citations
HATU	Uronium/Aminium Salt	Highly efficient for sterically hindered amino acids with rapid reaction rates and minimal racemization.[10][11][12]	[10][11][12]
HCTU	Uronium/Aminium Salt	Offers a good balance of high reactivity and cost-effectiveness, with performance comparable to HATU.[13]	[13]
PyAOP	Phosphonium Salt	Particularly effective for coupling N-methyl amino acids and other sterically hindered residues.[5][12]	[5][12]
PyBOP	Phosphonium Salt	A well-established reagent for difficult couplings, though newer reagents may offer faster kinetics.[8][12]	[8][12]
COMU	Uronium/Aminium Salt	A newer generation reagent with coupling efficiency comparable to HATU and improved safety profile (non-explosive byproducts).[14]	[14]
TFFH	Fluorinating Agent	Used to generate highly reactive acyl fluorides in situ, especially suited for extremely hindered couplings.[7][14]	[7][14]

The Mechanism of Action: HATU

HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxide hexafluorophosphate) is one of the most effective coupling reagents for hindered amino acids.[10] Its efficacy stems from the formation of a highly reactive OAt-active ester with the carboxylic acid of the incoming amino acid. The pyridine nitrogen in the HOAt leaving group is thought to facilitate the subsequent aminolysis through a neighboring group effect, stabilizing the transition state and accelerating the reaction.[11]

Figure 2: Simplified activation and coupling using HATU.

Detailed Experimental Protocols

The following protocols are designed for the synthesis of peptides containing α-methyl amino acids. They can be adapted for both manual and automated synthesizers.

Protocol 1: Standard Coupling of an α-Methyl Amino Acid using HATU

This protocol is suitable for most α-methyl amino acid couplings.

• Resin Preparation:

  • Start with the N-terminal Fmoc-deprotected peptide-resin in a reaction vessel.

  • Wash the resin thoroughly with N,N-Dimethylformamide (DMF) (3 x 1 min).

• Amino Acid Activation:

  • In a separate vessel, dissolve the Fmoc-α-methyl amino acid (4 equivalents relative to the resin loading).

  • Add HATU (3.9 equivalents) and a non-nucleophilic base such as N,N-diisopropylethylamine (DIPEA) (8 equivalents) in DMF.

  • Allow the pre-activation to proceed for 1-5 minutes at room temperature.[7]

• Coupling Reaction:

  • Add the activated amino acid solution to the resin.

  • Agitate the mixture for 45-60 minutes at room temperature. For particularly difficult couplings, this time can be extended, or a double coupling can be performed.[7][15]

• Post-Coupling Wash:

  • Drain the reaction vessel.

  • Wash the resin thoroughly with DMF (3-5 times) to remove excess reagents and byproducts.

Protocol 2: Microwave-Assisted SPPS for α-Methyl Amino Acids

Microwave-enhanced SPPS is highly effective for accelerating the coupling of hindered amino acids, significantly reducing reaction times and improving purities.

• Resin Preparation:

  • Perform the N-terminal Fmoc deprotection step using a microwave peptide synthesizer (e.g., 20% piperidine in DMF with microwave heating).[16]

  • Wash the resin with DMF as per the synthesizer's protocol.

• Coupling Reaction:

  • Add a solution of the Fmoc-α-methyl amino acid (5 equivalents), an activator like DIC, and an additive like Oxyma Pure in DMF to the resin.[16]

  • Perform the coupling step with microwave irradiation at a controlled temperature (e.g., 75-90°C) for 5-15 minutes. The precise time and temperature will depend on the synthesizer and the specific sequence.

  • The use of microwave energy can drive difficult couplings to completion in a fraction of the time required by conventional methods.[3][17]

• Post-Coupling Wash:

  • Following the microwave-assisted coupling, the synthesizer will automatically perform the necessary wash steps with DMF.

Optimizing Fmoc Deprotection

The steric hindrance of an α-methyl amino acid can also impede the approach of the piperidine base used for Fmoc removal.

• Extended Deprotection Time: For manual synthesis, it may be necessary to increase the deprotection time with 20% piperidine in DMF from the standard 10-20 minutes to 30 minutes or longer.

• Microwave Assistance: As with the coupling step, microwave energy can significantly enhance the rate of Fmoc deprotection, ensuring complete removal in a shorter timeframe.[18]

• Monitoring: For difficult sequences, monitoring the completion of the deprotection step using a colorimetric test (e.g., Kaiser test) or by UV monitoring of the fulvene-piperidine adduct in the effluent of an automated synthesizer is recommended.[19]

Final Cleavage and Deprotection

Once the peptide sequence is fully assembled, the final step is to cleave the peptide from the resin and remove the side-chain protecting groups.

• N-terminal Fmoc Removal: Ensure the N-terminal Fmoc group of the final residue is removed using the standard piperidine deprotection protocol.[20]

• Resin Washing and Drying: Thoroughly wash the peptide-resin with DMF, followed by a solvent like dichloromethane (DCM), and then methanol to shrink the resin. Dry the resin under high vacuum.[20]

• Cleavage Cocktail: Treat the dried peptide-resin with a cleavage cocktail appropriate for the amino acids in the sequence. A common general-purpose cocktail is Reagent K (TFA/water/phenol/thioanisole/EDT [82.5:5:5:5:2.5]), or for sequences without sensitive residues, a simpler mixture of TFA/TIS/water (95:2.5:2.5) may suffice.[20] The choice of scavengers (TIS, water, etc.) is crucial to prevent the modification of sensitive residues by reactive cationic species generated during cleavage.

• Peptide Precipitation and Purification: After cleavage (typically 2-4 hours at room temperature), filter the resin and precipitate the crude peptide from the TFA solution using cold diethyl ether. The crude peptide can then be purified using reverse-phase high-performance liquid chromatography (RP-HPLC).

Conclusion

The successful solid-phase synthesis of peptides containing α-methyl amino acids is achievable through the rational selection of advanced coupling reagents and the optimization of reaction conditions. The steric hindrance that makes these residues challenging to incorporate can be effectively overcome by using potent activators like HATU, extending reaction times, and, most notably, employing microwave-assisted synthesis to accelerate both coupling and deprotection steps. By implementing the protocols and strategies outlined in this guide, researchers can harness the unique conformational and stability-enhancing properties of α-methyl amino acids for the development of next-generation peptide therapeutics and research tools.

References

• CEM Corporation. (n.d.). Microwave Assisted SPPS of Hindered, Non-Standard Amino Acids. Retrieved from [Link]

• ResearchGate. (2018, January 31). Microwave Assisted SPPS of Hindered, Non-Standard Amino Acids. Retrieved from [Link]

• Request PDF. (n.d.). Efficient Peptide Coupling Involving Sterically Hindered Amino Acids. Retrieved from [Link]

• AWS. (n.d.). Microwave Assisted SPPS of Hindered Non-Standard Amino Acids. Retrieved from [Link]

• CD Formulation. (n.d.). Microwave-Assisted Solid-Phase Peptide Synthesis (MW-SPPS) Technology. Retrieved from [Link]

• Wikipedia. (n.d.). HATU. Retrieved from [Link]

• SlideShare. (2013, July 18). solid phase peptide synthesis. Retrieved from [Link]

• PubMed. (2024, February 17). Challenges and recent advancements in the synthesis of α,α-disubstituted α-amino acids. Retrieved from [Link]

• PubMed. (2004, April 15). An efficient and highly selective deprotection of N-Fmoc-alpha-amino acid and lipophilic N-Fmoc-dipeptide methyl esters with aluminium trichloride and N,N-dimethylaniline. Retrieved from [Link]

• PubMed. (2010, March 5). An efficient preparation of N-methyl-alpha-amino acids from N-nosyl-alpha-amino acid phenacyl esters. Retrieved from [Link]

• AAPPTEC. (n.d.). Coupling Reagents. Retrieved from [Link]

• ResearchGate. (n.d.). Deprotection of N-Fmoc-α-amino acid methyl esters 1a–i. Retrieved from [Link]

• Biomatik. (2022, February 14). Techniques And Protocols Of Present-Time Solid Phase Peptide Synthesis. Retrieved from [Link]

• Gyros Protein Technologies. (2019, September 15). Solid-phase Peptide Synthesis (SPPS) in Research & Development. Retrieved from [Link]

• Royal Society of Chemistry. (2017, June 26). CHAPTER 18: Solid-Phase Peptide Synthesis, the State of the Art: Challenges and Opportunities. Retrieved from [Link]

• Biomatik. (2022, November 28). What are the Sustainability Challenges in Peptide Synthesis and Purification?. Retrieved from [Link]

• Frontiers. (2020, March 4). Challenges and Perspectives in Chemical Synthesis of Highly Hydrophobic Peptides. Retrieved from [Link]

• Springer. (n.d.). Methods for Removing the Fmoc Group. Retrieved from [Link]

• AmbioPharm. (n.d.). Microwave SPPS Technology. Retrieved from [Link]

• PubMed. (n.d.). Effect of alpha-methylphenylalanine and phenylalanine on brain polyribosomes and protein synthesis. Retrieved from [Link]

• Google Patents. (n.d.). CN101560167A - Alpha-n-methylation of amino acids.

• AAPPTec. (n.d.). Overview of Solid Phase Peptide Synthesis (SPPS). Retrieved from [Link]

• ACS Publications. (2019, March 22). Sustainability Challenges in Peptide Synthesis and Purification: From R&D to Production. Retrieved from [Link]

• PMC. (2021, April 13). Sustainable Production of N-methylphenylalanine by Reductive Methylamination of Phenylpyruvate Using Engineered Corynebacterium glutamicum. Retrieved from [Link]

• University of California, Irvine. (2020, March 17). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). Retrieved from [Link]

• MDPI. (2024, August 26). A Convenient Synthesis of Short α-/β-Mixed Peptides as Potential α-Amylase Inhibitors. Retrieved from [Link]

• ResearchGate. (n.d.). Stereospecific synthesis of α-methylated amino acids. Retrieved from [Link]

Sources

• 1. Challenges and recent advancements in the synthesis of α,α-disubstituted α-amino acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Sustainable Production of N-methylphenylalanine by Reductive Methylamination of Phenylpyruvate Using Engineered Corynebacterium glutamicum - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Microwave Assisted SPPS of Hindered, Non-Standard Amino Acids [cem.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. books.rsc.org [books.rsc.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. solid phase peptide synthesis [biosyn.com]
• 9. peptide.com [peptide.com]
• 10. chempep.com [chempep.com]
• 11. HATU - Wikipedia [en.wikipedia.org]
• 12. peptide.com [peptide.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. bachem.com [bachem.com]
• 15. gyrosproteintechnologies.com [gyrosproteintechnologies.com]
• 16. cemcontenttype.s3.amazonaws.com [cemcontenttype.s3.amazonaws.com]
• 17. Microwave-Assisted Solid-Phase Peptide Synthesis (MW-SPPS) Technology - Therapeutic Proteins & Peptides - CD Formulation [formulationbio.com]
• 18. Microwave SPPS Technology | AmbioPharm [ambiopharm.com]
• 19. renyi.hu [renyi.hu]
• 20. Fmoc Resin Cleavage and Deprotection [sigmaaldrich.com]

Application Note: Incorporation of 2-Amino-2-methylhex-5-enoic Acid

This guide details the strategic incorporation of 2-Amino-2-methylhex-5-enoic acid (an

-methyl, -alkenyl non-canonical amino acid) into peptides. This residue is structurally analogous to the "S5" and "R8" building blocks used in peptide stapling, differing only by the length of the alkenyl side chain (3-butenyl vs. 4-pentenyl).

Due to the quaternary

-carbon, this residue presents two significant challenges: extreme steric hindrance during Solid-Phase Peptide Synthesis (SPPS) and the requirement for Ring-Closing Metathesis (RCM) if used for stapling.

Strategic Overview & Mechanistic Insight

The Molecule

2-Amino-2-methylhex-5-enoic acid features a quaternary

-carbon substituted with a methyl group and a butenyl side chain.

• -Methyl Group: Locks the local peptide backbone into a helical conformation (similar to Aib) but creates a "steric wall" that hinders acylation.

• Hex-5-enoic (Butenyl) Tail: Provides a reactive handle for Olefin Metathesis, enabling the formation of hydrocarbon "staples" (macrocycles) to reinforce secondary structure and improve metabolic stability.

The "Steric Crunch"

The primary failure mode is not the coupling of this residue, but the coupling of the subsequent amino acid onto its N-terminus. The

-methyl group shields the nucleophilic amine, reducing reaction kinetics by orders of magnitude compared to canonical amino acids.

Expert Insight: Standard Fmoc protocols (HBTU/DIPEA, room temp) will result in deletion sequences (des-AA peptides). You must switch to high-efficiency coupling cocktails (HATU or PyAOP) and, critically, utilize elevated temperature (Microwave or 60°C) .

Pre-Synthesis Considerations

Reagent Selection

Component	Recommendation	Rationale
Coupling Reagent	HATU or PyAOP	PyAOP (phosphonium salt) is superior for hindered amines; HATU is the standard high-power alternative.
Additive	HOAt	More efficient than HOBt at catalyzing acylation of hindered amines.
Base	TMP (2,4,6-Collidine)	Weaker base than DIPEA, reducing risk of side reactions at high temps; prevents capping of the amine.
Resin	Rink Amide (Low Loading)	Use loading < 0.4 mmol/g.[1][2] High loading causes chain aggregation, exacerbating steric problems.
Solvent	DMF or NMP	NMP is preferred for difficult sequences due to better resin swelling.

Protocol 1: Solid Phase Incorporation (SPPS)

This protocol assumes a standard Fmoc/tBu strategy.[3]

Step 1: Coupling of 2-Amino-2-methylhex-5-enoic acid

Although the incoming carboxylate is hindered, this step is generally manageable.

• Activation: Dissolve 4.0 eq. of the amino acid and 3.8 eq. of HATU in DMF.

• Base Addition: Add 8.0 eq. of Collidine (or DIPEA). Activate for 30–60 seconds.

• Coupling: Add to resin.

• Conditions:

  • Microwave: 75°C for 5 minutes.

  • Manual/Heating: 50°C for 60 minutes.

• Wash: DMF (4x).

Step 2: The Critical Step – Coupling onto the Residue

This is the bottleneck. The N-terminus is now the hindered amine of the 2-Amino-2-methylhex-5-enoic acid.

• Deprotection: 20% Piperidine in DMF with 0.1M HOBt (HOBt prevents aspartimide formation and helps solvation).

  • Microwave: 75°C for 3 min (x2).

• Wash: DMF (5x), DCM (3x), DMF (3x).

• Double Coupling Cycle (Mandatory):

  • Coupling 1: Use PyAOP (4 eq) / HOAt (4 eq) / Collidine (8 eq) .

    • Temp: 75°C (Microwave) for 10 min OR 60°C (Manual) for 2 hours.

  • Wash: DMF (3x).[1][4]

  • Coupling 2: Repeat with fresh reagents.

    • Temp: 75°C (Microwave) for 10 min.

• Capping: Acetylate unreacted amines using Acetic Anhydride/Pyridine to prevent deletion sequences from growing.

QC Checkpoint: Perform a Chloranil Test or micro-cleavage followed by LC-MS. The Kaiser test may give false negatives due to steric shielding of the amine.

Protocol 2: Ring-Closing Metathesis (Stapling)

If this residue is paired with another alkenyl amino acid (at

, , or ), perform RCM on-resin before final cleavage.

Reagents

• Catalyst: Grubbs 1st Generation (robust) or 2nd Generation (faster, but higher risk of isomerization).

• Solvent: 1,2-Dichloroethane (DCE) (anhydrous, degassed).

Procedure

• Preparation: Wash resin with DCM (3x) and anhydrous DCE (3x) to remove all traces of DMF/Amine (amines poison the catalyst).

• Reaction:

  • Dissolve Grubbs Catalyst (10–20 mol%) in degassed DCE.

  • Add to resin.[1][4][5][6]

  • React for 2 hours at Room Temp (or 40°C for difficult macrocycles).

• Cycling: Drain and repeat the catalyst addition step once more to ensure completion.

• Quenching: Wash with DCE (3x), then DMSO (3x) to remove catalyst residues, then DCM (3x).

Visualization: Synthesis Workflow

Caption: Workflow highlighting the critical "Coupling ONTO" step required to overcome steric hindrance.

Troubleshooting & QC

Issue	Diagnosis	Solution
Incomplete Coupling	Mass spec shows peak at [M - AA] (Deletion sequence).	Switch to PyAOP or COMU . Increase temperature to 90°C (short time) or use triple coupling.
Epimerization	Split peaks in HPLC.	Unlikely for -methyl AAs (quaternary center). If observed at neighboring residues, switch base to Collidine or TMP.
Catalyst Poisoning	RCM fails (linear precursor remains).	Ensure rigorous DCE washes. Traces of piperidine or DMF kill Grubbs catalyst instantly.

References

• Verdine, G. L., & Hilinski, G. J. (2012). Stapled peptides for intracellular drug targets.[7] Methods in Enzymology, 503, 3–33.[7] Link

• Bird, G. H., et al. (2008). Hydrocarbon double-stapling remedies the proteolytic instability of a lengthy peptide therapeutic. Proceedings of the National Academy of Sciences, 107(32), 14093-14098. Link

• Albericio, F., et al. (2018). PyAOP: A powerful coupling reagent for the synthesis of hindered peptides. Organic Process Research & Development. Link

• Kim, Y. W., & Grossmann, T. N. (2013). Bis-lactam-based stapling of peptides. Nature Protocols, 8, 769–786. Link

Sources

• 1. chem.uci.edu [chem.uci.edu]
• 2. pentelutelabmit.com [pentelutelabmit.com]
• 3. luxembourg-bio.com [luxembourg-bio.com]
• 4. peptide.com [peptide.com]
• 5. m.youtube.com [m.youtube.com]
• 6. Commonly Used Condensation Agents in Peptide Solid Phase Synthesis [creative-peptides.com]
• 7. peptide.com [peptide.com]

olefin metathesis using 2-Amino-2-methylhex-5-enoic acid residues

This Application Note provides a comprehensive technical guide for the utilization of 2-Amino-2-methylhex-5-enoic acid in the synthesis of stapled peptides.

Executive Summary

2-Amino-2-methylhex-5-enoic acid (often chemically abbreviated as

or -Me-Homoallyl-Gly ) is a critical non-natural amino acid used to introduce hydrocarbon staples into peptide sequences.[1] Unlike the more common (pentenyl) residue used for stapling, this homoallyl derivative possesses a 4-carbon side chain. It is frequently employed to engineer tighter helical turns (e.g., stapling) or to fine-tune the bridge length in or systems when combined with other alkenyl residues.

This guide details the Solid Phase Peptide Synthesis (SPPS) incorporation and Ring-Closing Metathesis (RCM) protocols required to successfully deploy this residue.

Material Specifications & Structural Context

Before initiating synthesis, it is vital to distinguish this residue from other stapling building blocks to ensure correct bridge length design.

Property	Specification
Systematic Name	(S)-2-Amino-2-methylhex-5-enoic acid
Common Code	(referring to 4 carbons in the side chain)
Side Chain Structure	(Homoallyl)
CAS Number	1011309-60-6 (S-isomer)
Fmoc-Derivative	Fmoc-2-amino-2-methylhex-5-enoic acid
Primary Application	stapling (with another ) or bridge length modulation
Steric Challenge	High ( -disubstituted center)

Stapling Logic & Bridge Length

• + ( ): Forms a shorter hydrocarbon bridge (approx. 6 carbons in the linker), suitable for stabilizing a single turn of a -helix or a tight -helix.
• + ( ): Creates a "mismatched" staple to adjust the constraint on the peptide backbone, often used when the standard - (8-carbon bridge) is too loose or flexible.

Protocol A: Solid Phase Incorporation (SPPS)

The

-methyl group creates significant steric hindrance, making the coupling of this residue—and the subsequent amino acid—difficult. Standard coupling protocols (HBTU/DIEA) often fail, leading to deletion sequences.

Reagents Required

• Resin: Rink Amide MBHA (low loading, 0.3–0.5 mmol/g recommended to reduce aggregation).

• Coupling Agents: HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) or PyAOP.

• Base: HOAt (1-Hydroxy-7-azabenzotriazole) and DIEA (Diisopropylethylamine).

• Solvent: DMF (N,N-Dimethylformamide) or NMP (N-Methyl-2-pyrrolidone).

Step-by-Step Incorporation

• Fmoc Deprotection (Pre-Coupling):

  • Treat resin with 20% Piperidine in DMF (

    min).

  • Wash extensively with DMF (

    ) and DCM ( ).

• Coupling of 2-Amino-2-methylhex-5-enoic acid:

  • Stoichiometry: Use 4 equivalents of the Fmoc-amino acid.

  • Activation: Dissolve AA, HATU (3.9 eq), and HOAt (4 eq) in minimal DMF. Add DIEA (8 eq).

  • Reaction: Add to resin.[2] Shake for 2 hours at room temperature.

  • Note: For difficult sequences, perform a double coupling (repeat the step with fresh reagents).

• Capping (Crucial):

  • After coupling, cap unreacted amines with Acetic Anhydride/Lutidine/THF to prevent deletion sequences.

• Coupling the Next Amino Acid (Post-Staple):

  • The amine of the anchored

    -methyl residue is poorly nucleophilic.

  • Procedure: Use PyAOP or COMU (high efficiency couplers).

  • Perform double coupling at elevated temperature (

    ) or using microwave assistance ( , 5 min) if the resin allows.

Protocol B: Ring-Closing Metathesis (RCM)

The formation of the macrocycle is performed on-resin (before cleavage) to utilize the pseudo-dilution effect, which favors intramolecular cyclization over intermolecular dimerization.

Catalyst Selection

• Grubbs I: Good for simple, unhindered systems.

• Grubbs II: Preferred for sterically demanding staples (like those involving

  -methyl residues) due to higher activity and thermal stability.

RCM Workflow

• Resin Preparation:

  • Wash resin with DCM (

    ) to remove traces of DMF (amine traces poison the catalyst).

  • Degassing: Suspend resin in anhydrous 1,2-Dichloroethane (DCE). Bubble Nitrogen (

    ) or Argon through the solvent for 15 minutes.

• Catalyst Addition:

  • Dissolve Grubbs II Catalyst (10 mol% relative to peptide) in degassed DCE.

  • Add to the resin suspension.[2]

• Reaction:

  • Standard: Shake at Room Temperature for 2 hours.

  • Difficult Staples: Heat to

    or use Microwave irradiation ( , 15 min).

  • Visual Cue: The solution often turns from purple/brown to orange/black as the catalyst degrades/reacts.

• Cycle Repetition:

  • Drain the solvent.

  • Repeat the catalyst addition and reaction step at least once (Total

    hours) to ensure conversion.

• Wash & Quench:

  • Wash with DCE (

    ), DCM ( ), and MeOH ( ) to remove catalyst residues.

  • Optional: Treat with DMSO or an imidazole solution to chelate and remove Ruthenium traces.

Visualization of the Workflow

Figure 1: Decision-tree workflow for the incorporation and cyclization of 2-Amino-2-methylhex-5-enoic acid residues.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Incomplete Coupling	Steric hindrance of -methyl group.	Switch to PyAOP or COMU . Increase temperature to (MW).
No Cyclization (Linear Product)	Catalyst poisoning or conformational distance.	Ensure DCM washes remove all amines/DMF. Use Microwave RCM ( ).
Dimerization	Resin loading too high.	Use lower loading resin (<0.3 mmol/g) to favor intramolecular reaction.
Ruthenium Contamination	Catalyst sticking to peptide.	Wash resin with DMSO or thiourea solution post-reaction.

Mechanism of Action

The RCM reaction utilizes the terminal alkene of the 2-Amino-2-methylhex-5-enoic acid. When two such residues (or one combined with an

residue) react, the Ruthenium carbene initiates an exchange, releasing ethylene gas ( ) and forming a new internal Carbon-Carbon double bond. This covalent brace restricts the conformational freedom of the peptide backbone, entropically favoring the -helical state.

Figure 2: Simplified mechanistic flow of the Ring-Closing Metathesis reaction.

References

• Schafmeister, C. E., Po, J., & Verdine, G. L. (2000). An All-Hydrocarbon Cross-Linking System for Enhancing the Helicity and Metabolic Stability of Peptides.[3] Journal of the American Chemical Society. Link

• Kim, Y. W., Grossmann, T. N., & Verdine, G. L. (2011). Synthesis of all-hydrocarbon stapled α-helical peptides by ring-closing olefin metathesis. Nature Protocols. Link

• Blackwell, H. E., & Grubbs, R. H. (1998). Highly Efficient Synthesis of Covalently Cross-Linked Peptide Helices by Ring-Closing Metathesis. Angewandte Chemie International Edition. Link

• Bird, G. H., et al. (2020). Hydrocarbon-stapled peptides: Principles, practice, and progress. Journal of Medicinal Chemistry. Link

• Cromm, P. M., Spiegel, J., & Grossmann, T. N. (2015). Hydrocarbon Stapled Peptides as Modulators of Protein–Protein Interactions.[4] ACS Chemical Biology. Link

Sources

• 1. Effect of Stapling on the Thermodynamics of Protein-Peptide Binding | bioRxiv [biorxiv.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. Progress in the Synthesis and Activity of Stapled Peptides - Creative Peptides [creative-peptides.com]

Application Notes and Protocols for Peptide Stapling with α-Methyl Alkenyl Amino Acids

Abstract

This document provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the design and execution of peptide stapling using α-methyl, α-alkenyl amino acids. Peptide stapling is a powerful strategy to constrain peptides into an α-helical conformation, thereby enhancing their proteolytic resistance, cell permeability, and target affinity.[1][2][3] The incorporation of α,α-disubstituted non-natural amino acids, specifically those containing both an α-methyl group and an alkenyl side chain, is central to this methodology. The α-methyl group pre-organizes the peptide backbone into a helical structure through the Thorpe-Ingold effect, while the alkenyl side chains serve as the handles for macrocyclization via Ruthenium-catalyzed Ring-Closing Metathesis (RCM). This guide details the underlying principles, step-by-step protocols from solid-phase synthesis to final purification, and critical insights for successful implementation.

Introduction: The Rationale for α-Methylated Stapled Peptides

Native peptides, despite their high specificity, are often poor therapeutic candidates due to their conformational flexibility, susceptibility to proteolysis, and inability to cross cell membranes.[4] Hydrocarbon stapling addresses these limitations by introducing a covalent brace that locks the peptide into its bioactive α-helical fold. This is achieved by replacing two natural amino acids in the peptide sequence with specially designed non-natural amino acids that feature terminal olefin side chains.[5]

The use of α-methyl, α-alkenyl amino acids offers a dual benefit:

• Helix Nucleation: The gem-dimethyl effect (or Thorpe-Ingold effect) from the α,α-disubstitution restricts the peptide backbone's rotational freedom, predisposing the peptide to adopt a helical conformation even before the macrocyclization step.

• Covalent Constraint: The alkenyl side chains are then covalently linked using a Ruthenium-catalyzed olefin metathesis reaction, forming a robust, all-hydrocarbon staple that reinforces the α-helix.[4][6]

This combination results in stapled peptides with significantly improved pharmacological properties, making them capable of modulating challenging intracellular protein-protein interactions (PPIs), which are often considered "undruggable" by traditional small molecules or large biologics.

Design Principles for Stapled Peptides

Strategic placement of the non-natural amino acids is critical for effective helical stabilization without disrupting target binding. The staple should be positioned on the non-interacting face of the helix.

Staple Placement and Linker Length

The α-helix completes a turn every 3.6 residues. Therefore, staples are typically designed to span one or two helical turns.[2][6]

• i, i+4 Stapling: This configuration spans one full turn of the α-helix. It is the most common and is typically generated by incorporating two identical (S)-α-methyl, α-pentenyl amino acids (often denoted as S5).[4][6]

• i, i+7 Stapling: This configuration spans two turns of the α-helix, providing a longer, more rigid constraint. It is typically formed by incorporating an (R)-α-methyl, α-octenyl amino acid (R8) at the i position and an S5 amino acid at the i+7 position.[4][7]

The table below summarizes the most commonly used α-methyl, α-alkenyl amino acids for peptide stapling.

Amino Acid Name	Abbreviation	Structure	Typical Stapling Position
(S)-2-(((9H-fluoren-9-yl)methoxy)carbonylamino)-2-methylhept-6-enoic acid	Fmoc-S5-OH	(Structure available from chemical suppliers)	i, i+4
(R)-2-(((9H-fluoren-9-yl)methoxy)carbonylamino)-2-methyldec-9-enoic acid	Fmoc-R8-OH	(Structure available from chemical suppliers)	i, i+7

Experimental Workflow and Protocols

The synthesis of a stapled peptide is a multi-step process involving solid-phase peptide synthesis (SPPS), on-resin ring-closing metathesis (RCM), and subsequent cleavage and purification.

Figure 1: Overall experimental workflow for the synthesis of stapled peptides.

Protocol 1: Solid-Phase Peptide Synthesis (SPPS) of the Linear Peptide

This protocol is based on standard Fmoc (9-fluorenylmethoxycarbonyl) chemistry.[4][8][9] The incorporation of the sterically hindered α-methyl, α-alkenyl amino acids requires extended coupling times or more potent coupling reagents.[7]

Materials:

• Fmoc-Rink Amide resin (or other suitable resin)

• Fmoc-protected amino acids (standard and α-methyl, α-alkenyl)

• Coupling Reagent: HBTU/HATU

• Base: N,N-Diisopropylethylamine (DIPEA)

• Deprotection Solution: 20% piperidine in dimethylformamide (DMF)

• Solvents: DMF, Dichloromethane (DCM)

• Washing Solvents: DMF, Methanol

Procedure (for a 0.1 mmol scale synthesis):

• Resin Swelling: Swell the resin in DMF for at least 30 minutes in a reaction vessel.[10]

• Fmoc Deprotection: Remove the Fmoc group from the resin by treating it with 20% piperidine in DMF (2 x 10 min).

• Washing: Wash the resin thoroughly with DMF (5x) and DCM (3x) to remove residual piperidine.

• Amino Acid Coupling:

  • In a separate vial, pre-activate the Fmoc-amino acid (4 eq) with HBTU/HATU (3.9 eq) and DIPEA (8 eq) in DMF for 5-10 minutes.

  • Add the activated amino acid solution to the resin.

  • Allow the coupling reaction to proceed for 1-2 hours. For the α-methyl, α-alkenyl amino acids, extend the coupling time to 4 hours or perform a double coupling.[7]

• Washing: Wash the resin with DMF (5x) and DCM (3x).

• Monitoring: Confirm the completion of the coupling reaction using a qualitative Kaiser (ninhydrin) test.[10][11] A negative result (yellow beads) indicates a complete reaction.

• Repeat: Repeat steps 2-6 for each amino acid in the sequence.

• Final Deprotection: After the final amino acid is coupled, do not remove the N-terminal Fmoc group if the stapling is to be performed next. The protected N-terminus can prevent side reactions during metathesis.[4]

Protocol 2: On-Resin Ring-Closing Metathesis (RCM)

This step forms the hydrocarbon staple using a Ruthenium catalyst. The reaction is sensitive to air and moisture, so an inert atmosphere is recommended.

Figure 2: Schematic of Ring-Closing Metathesis on a peptide backbone.

Materials:

• Peptide-resin from Protocol 1

• Grubbs' Catalyst (1st Generation is often sufficient and cost-effective)[7]

• Anhydrous 1,2-dichloroethane (DCE)

• Nitrogen or Argon gas supply

Procedure:

• Resin Preparation: Wash the synthesized peptide-resin with DCM (5x) and then with anhydrous DCE (3x). Swell the resin in anhydrous DCE for 30 minutes under an inert atmosphere.[4]

• Catalyst Addition: Prepare a fresh solution of Grubbs' catalyst (e.g., 10 mM in anhydrous DCE). For a 50 µmol scale, use ~8 mg of catalyst in 2 mL of DCE.[7] Add the catalyst solution to the resin.

• Reaction: Gently agitate the mixture at room temperature or slightly elevated temperature (e.g., 40-50 °C) for 2 hours. Constant, gentle bubbling with an inert gas helps drive off the ethylene byproduct and push the reaction to completion.[4][12] The solution will typically turn from purple to brown.[7]

• Repeat Catalyst Addition: After 2 hours, filter the catalyst solution, wash the resin once with DCE, and add a second, fresh portion of the catalyst solution. React for another 2 hours. This second addition is often crucial for achieving high conversion rates.[7][13]

• Final Washing: After the reaction is complete, filter the solution and wash the resin thoroughly with DCE (3x), DCM (3x), and DMF (3x). Finally, shrink the resin with methanol and dry it under vacuum.

Parameter	Recommended Condition	Rationale / Notes
Catalyst	Grubbs' 1st or 2nd Generation	1st Gen is often sufficient and cost-effective.[7] 2nd and 3rd Gen catalysts are more active but can be less stable.
Solvent	Anhydrous 1,2-Dichloroethane (DCE)	Swells the resin and is a good solvent for the catalyst. Must be anhydrous.
Temperature	25-50 °C	Higher temperatures can improve reaction rates but may also increase catalyst decomposition.
Atmosphere	Inert (Nitrogen or Argon)	Protects the catalyst from oxygen and helps remove ethylene byproduct.[4]
Reaction Time	2 x 2 hours	Two cycles of catalyst addition are recommended for optimal yield.[7][13]

Protocol 3: Cleavage, Purification, and Characterization

This final phase releases the stapled peptide from the solid support and purifies it for use.

Materials:

• Stapled peptide-resin

• Cleavage Cocktail: 95% Trifluoroacetic Acid (TFA), 2.5% Triisopropylsilane (TIS), 2.5% water. (Caution: TFA is highly corrosive)

• Cold diethyl ether

• Purification Solvents (HPLC-grade): Water with 0.1% TFA (Solvent A), Acetonitrile with 0.1% TFA (Solvent B)[14]

• RP-HPLC system with a C18 column

• Lyophilizer

• Mass Spectrometer (e.g., ESI-MS or MALDI-TOF)

Procedure:

• Final Fmoc Deprotection: If the N-terminal Fmoc group is still present, remove it with 20% piperidine in DMF (2 x 10 min) and wash the resin thoroughly.

• Cleavage: Add the cleavage cocktail to the dry resin and incubate for 2-3 hours at room temperature. This cleaves the peptide from the resin and removes most common side-chain protecting groups.[11]

• Precipitation: Filter the cleavage solution into a new tube and precipitate the crude peptide by adding it to a large volume of cold diethyl ether.

• Isolation: Centrifuge the mixture to pellet the peptide, decant the ether, and repeat the ether wash twice to remove scavengers. Dry the crude peptide pellet under vacuum.

• Purification by RP-HPLC:

  • Dissolve the crude peptide in a minimal amount of Solvent A/B mixture.

  • Purify the peptide using a preparative RP-HPLC C18 column.[15][16]

  • Elute the peptide using a linear gradient of Solvent B. A typical gradient might be 5% to 95% Solvent B over 40 minutes.

  • Collect fractions corresponding to the major product peak.

• Analysis and Pooling: Analyze the collected fractions by analytical HPLC and/or mass spectrometry to identify those containing the pure product.[17]

• Lyophilization: Combine the pure fractions and freeze-dry (lyophilize) them to obtain the final stapled peptide as a white, fluffy powder.[14]

• Final Characterization: Confirm the identity and purity of the final product.

  • Mass Spectrometry: Verify the molecular weight matches the theoretical mass of the stapled peptide.

  • Circular Dichroism (CD) Spectroscopy: Measure the CD spectrum to confirm the presence of α-helical structure, characterized by distinct minima at ~208 and ~222 nm.[18]

Conclusion and Field Insights

The synthesis of stapled peptides using α-methyl, α-alkenyl amino acids is a robust and well-established methodology that has transformed the field of peptide therapeutics. The key to success lies in careful execution of each step, particularly the extended coupling times for the non-natural amino acids and the meticulous on-resin metathesis reaction. While Grubbs' first-generation catalyst is often sufficient, more challenging sequences may benefit from second or third-generation catalysts, which offer higher activity. Post-synthesis, rigorous purification by RP-HPLC and thorough characterization are essential to ensure the quality and conformational integrity of the final product. By following these protocols, researchers can reliably produce high-quality stapled peptides for exploring and modulating complex biological systems.

References

• Anaspec. (n.d.). Hydrocarbon Stapled & Constrained Peptides.
• Vo, M. D., & Leduc, A. B. (2014). Z-Selective Olefin Metathesis on Peptides: Investigation of Side-Chain Influence, Preorganization, and Guidelines in Substrate Selection. Journal of the American Chemical Society.
• CPC Scientific. (n.d.). Stapled Peptides.
• Vo, M. D., & Leduc, A. B. (2014). Z-Selective Olefin Metathesis on Peptides: Investigation of Side-Chain Influence, Preorganization, and Guidelines in Substrate Selection. Journal of the American Chemical Society.
• Eurogentec. (n.d.). Hydrocarbon Stapled & Constrained Peptides.
• Cannon, J. R., & Luy, B. (2010).
• Lau, Y. H., & Spring, D. R. (2020).
• Unknown Author. (n.d.). A survey of ruthenium catalysts used to promote RCM on macrocyclic peptides. Source Not Available.
• Walensky, L. D., & Bird, G. H. (n.d.). Overview of peptide stapling. A, structures of the two designer amino...
• Lau, Y. H., de Andrade, P., Wu, Y., & Spring, D. R. (2015). Regulation of protein–protein interactions using stapled peptide. Drug Discovery Today.
• Bird, G. H., & Walensky, L. D. (2012). Synthesis of Stabilized Alpha-Helical Peptides. Methods in Enzymology.
• AAPPTec. (n.d.). Alkenyl Amino Acids for Stapled Peptides.
• Nevola, L., & Giralt, E. (2016). Chemical Synthesis of Hydrocarbon-Stapled Peptides for Protein Interaction Research and Therapeutic Targeting. Methods in Molecular Biology.
• Binder, J. B., & Raines, R. T. (2008). Olefin metathesis for chemical biology. Current Opinion in Chemical Biology.
• Lau, Y. H., & Spring, D. R. (2015). A two-component 'double-click' approach to peptide stapling.
• Espadinha, M., Barcherini, V., Lopes, E. A., & Santos, M. M. M. (2018). Stapled Peptides: Providing the Best of Both Worlds in Drug Development.
• Kádár, K., & Mero, A. (n.d.). Design and characterization of stapled peptides.
• Zhang, H., & Chen, G. (2024). Stapled peptides: targeting protein-protein interactions in drug development.
• Wang, J., & Chen, X. (2015). Enantioselective synthesis of α-alkenyl α-amino acids via N–H insertion reactions. Chemical Science.
• Biovera Research. (2025). Solid-Phase Peptide Synthesis Methods: Complete Guide.
• AAPPTec. (n.d.). Guide to Solid Phase Peptide Synthesis.
• Isenegger, P. G., & derivations thereof, T. C. O. S. P. I. (2020). Chapter 9: Stapled Peptide Inhibitors of Protein–Protein Interactions. RSC Drug Discovery.
• Zhang, H., & Chen, G. (2024). Stapled peptides: targeting protein-protein interactions in drug development.
• LifeTein. (2024). The Benefits of Stapled Peptides.
• Mant, C. T., & Hodges, R. S. (2007). HPLC Analysis and Purification of Peptides. Methods in Molecular Biology.
• Nowick, J. S. (n.d.). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2).
• Albericio, F., & Subirós-Funosas, R. (2023). Practical Protocols for Solid-Phase Peptide Synthesis 4.0.
• Agilent. (n.d.). Analysis and Purification of Synthetic Peptides by Liquid Chromatography.
• Aileron Therapeutics. (2025).
• Agilent. (n.d.). A Guide to the Analysis and Purification of Proteins and Peptides by Reversed-Phase HPLC.
• Organic Chemistry Portal. (n.d.). Olefin Metathesis, Grubbs Reaction.
• Bachem. (2023). Solid Phase Peptide Synthesis (SPPS) explained.
• Mant, C. T., & Hodges, R. S. (2007). HPLC Analysis and Purification of Peptides.
• AAPPTec. (n.d.). Peptide Purification.
• Clavier, H., & Nolan, S. P. (2015). Beyond catalyst deactivation: cross-metathesis involving olefins containing N-heteroaromatics. Beilstein Journal of Organic Chemistry.
• Tanaka, M. (n.d.). A strategy for controlling olefin geometry in macrocyclic peptides using catalyst-directed RCM and ethenolysis.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Stapled peptides: targeting protein-protein interactions in drug development [explorationpub.com]
• 3. lifetein.com [lifetein.com]
• 4. Synthesis of Stabilized Alpha-Helical Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 5. peptide.com [peptide.com]
• 6. explorationpub.com [explorationpub.com]
• 7. Chemical Synthesis of Hydrocarbon-Stapled Peptides for Protein Interaction Research and Therapeutic Targeting - PMC [pmc.ncbi.nlm.nih.gov]
• 8. biovera.com.au [biovera.com.au]
• 9. bachem.com [bachem.com]
• 10. chem.uci.edu [chem.uci.edu]
• 11. peptide.com [peptide.com]
• 12. Olefin Metathesis, Grubbs Reaction [organic-chemistry.org]
• 13. pubs.acs.org [pubs.acs.org]
• 14. peptide.com [peptide.com]
• 15. HPLC Analysis and Purification of Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. lcms.cz [lcms.cz]
• 18. researchgate.net [researchgate.net]

microwave-assisted coupling of 2-Amino-2-methylhex-5-enoic acid

Application Note & Protocol

Topic: High-Efficiency Microwave-Assisted Coupling of 2-Amino-2-methylhex-5-enoic Acid for Peptide Synthesis

Audience: Researchers, scientists, and drug development professionals engaged in peptide chemistry and the synthesis of modified biologics.

Abstract

The incorporation of unnatural amino acids (UAAs) into peptide sequences is a cornerstone of modern drug discovery, enabling the development of peptidomimetics with enhanced stability, bioavailability, and novel functionalities.[1] 2-Amino-2-methylhex-5-enoic acid, an α,α-disubstituted amino acid featuring a terminal alkene, is a particularly valuable building block for constructing stabilized alpha-helical peptides through olefin metathesis.[2] However, its α-methyl group introduces significant steric hindrance, rendering conventional solid-phase peptide synthesis (SPPS) coupling methods inefficient and low-yielding. This application note provides a detailed protocol for the efficient coupling of this sterically challenging UAA using microwave-assisted solid-phase peptide synthesis (MW-SPPS). We will explore the fundamental principles of microwave heating, detail a robust experimental workflow, and provide expert insights to overcome common challenges, ensuring high-yield synthesis of peptides containing this critical moiety.

The Rationale for Microwave Assistance in Coupling Hindered Amino Acids

The Challenge: Steric Hindrance in α,α-Disubstituted Systems

The central difficulty in coupling 2-Amino-2-methylhex-5-enoic acid lies in the steric bulk surrounding the α-carbon. The presence of both a methyl group and a hexenyl chain impedes the approach of the activated carboxyl group to the deprotected N-terminal amine of the growing peptide chain on the solid support. Under standard, room-temperature SPPS conditions, this steric clash leads to:

• Slow Reaction Kinetics: The rate of amide bond formation is dramatically reduced.

• Incomplete Coupling: A significant portion of the N-terminal amines may remain unreacted, leading to deletion sequences in the final product.

• Increased Side Reactions: Prolonged exposure to basic conditions required for coupling can increase the risk of side reactions like racemization, although this is less of a concern for α,α-disubstituted amino acids which lack a proton at the alpha-carbon.[3]

The Solution: Microwave-Enhanced Synthesis

Microwave-assisted organic synthesis (MAOS) provides a powerful solution to these challenges by fundamentally altering the energy transfer mechanism within the reaction.[4][5] Unlike conventional heating which relies on slow thermal conduction from an external source, microwave irradiation directly energizes polar molecules in the reaction mixture.[6][7]

The primary mechanisms are:

• Dipolar Polarization: Polar molecules, such as the solvent (e.g., DMF) and reagents, continuously attempt to align with the rapidly oscillating electric field of the microwave. This rapid molecular rotation generates heat quickly and uniformly throughout the reaction medium.[4][8]

• Ionic Conduction: The presence of ionic species in the coupling cocktail leads to their rapid oscillation, causing collisions that generate heat.[8]

This rapid, volumetric heating provides the necessary activation energy to overcome the steric barrier, dramatically accelerating the reaction rate and driving the coupling to completion in minutes rather than hours.[9][10][11][12] This efficiency minimizes the reaction time, thereby reducing the potential for side reactions and leading to a purer crude product.[9]

Fig 1. Comparison of conventional and microwave heating mechanisms.

Detailed Protocol: Microwave-Assisted Coupling

This protocol assumes the use of standard Fmoc-based solid-phase peptide synthesis on a rink amide resin and is optimized for a dedicated microwave peptide synthesizer.

Materials and Reagents

Reagent/Material	Grade	Supplier Recommendation	Purpose
Rink Amide MBHA Resin (100-200 mesh)	Synthesis Grade	Standard Supplier	Solid support for peptide synthesis
N,N-Dimethylformamide (DMF)	Peptide Synthesis	Standard Supplier	Primary solvent
Dichloromethane (DCM)	ACS Grade	Standard Supplier	Resin washing solvent
Piperidine	ACS Grade	Standard Supplier	Fmoc deprotection agent
Fmoc-2-Amino-2-methylhex-5-enoic acid	>98% Purity	Specialized Supplier	Unnatural amino acid building block
HCTU (O-(6-Chlorobenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate)	Synthesis Grade	Standard Supplier	Coupling activator
N,N-Diisopropylethylamine (DIPEA)	Peptide Synthesis	Standard Supplier	Activation base
Trifluoroacetic acid (TFA)	Reagent Grade	Standard Supplier	Cleavage from resin
Triisopropylsilane (TIS)	Reagent Grade	Standard Supplier	Scavenger for cleavage
HPLC Grade Water & Acetonitrile	HPLC Grade	Standard Supplier	For purification and analysis

Instrumentation

• Automated Microwave Peptide Synthesizer (e.g., CEM Liberty Blue™, Biotage® Initiator+ SP Wave).[13]

• High-Performance Liquid Chromatography (RP-HPLC) system with a C18 column.

• Mass Spectrometer (e.g., ESI-MS).

• Lyophilizer.

Experimental Workflow

The following diagram outlines the key steps of the synthesis cycle for incorporating the target UAA.

Fig 2. Microwave-assisted workflow for UAA incorporation.

Step-by-Step Methodology (0.1 mmol scale)

• Resin Preparation: Swell 0.1 mmol of Rink Amide resin in a microwave-compatible reaction vessel with DMF for 15 minutes.

• Fmoc Deprotection: Drain the DMF and add 5 mL of 20% piperidine in DMF to the resin. Irradiate with microwaves at 75°C for 3 minutes.[10][11] Drain and repeat once.

• Washing: Wash the resin thoroughly with DMF (5 x 7 mL) to remove all traces of piperidine.

• Coupling of 2-Amino-2-methylhex-5-enoic acid:

  • In a separate vial, pre-activate the UAA by dissolving Fmoc-2-Amino-2-methylhex-5-enoic acid (5 eq, 0.5 mmol), HCTU (4.9 eq, 0.49 mmol), and DIPEA (10 eq, 1.0 mmol) in 5 mL of DMF.

  • Add the activation solution to the deprotected resin.

  • Irradiate with microwaves according to the parameters in Table 1. The elevated temperature of 90°C is critical for overcoming the steric hindrance.[14]

• Post-Coupling Wash: Drain the reaction vessel and wash the resin with DMF (3 x 7 mL).

• Chain Elongation: Repeat steps 2-5 for subsequent amino acid couplings. Standard coupling conditions (e.g., 5 min at 75°C) can be used for non-hindered amino acids.[11]

• Cleavage and Deprotection: After the final Fmoc deprotection, wash the resin with DCM and dry under a stream of nitrogen. Add 5 mL of cleavage cocktail (TFA/TIS/Water, 95:2.5:2.5 v/v/v).[2] Stir at room temperature for 2-3 hours.

• Product Isolation: Filter the resin and collect the filtrate. Precipitate the crude peptide by adding it to cold diethyl ether. Centrifuge, decant the ether, and dry the peptide pellet.

• Analysis and Purification: Dissolve the crude peptide in a Water/Acetonitrile mixture. Analyze by RP-HPLC and ESI-MS. Purify the target peptide using preparative RP-HPLC.

Quantitative Data and Expected Outcomes

The use of microwave irradiation is expected to dramatically improve coupling efficiency compared to conventional methods.

Table 1: Recommended Coupling Conditions & Expected Results

Parameter	Conventional Method (RT)	Microwave-Assisted Method	Rationale for Microwave Conditions
Reagents (eq.)	5 eq AA / 4.9 eq HCTU	5 eq AA / 4.9 eq HCTU	Standard excess used in SPPS to drive reaction.
Temperature	~25°C (Ambient)	90°C	Provides the high activation energy needed to overcome steric hindrance.
Reaction Time	4 - 12 hours	5 - 10 minutes	Sufficient time for complete coupling at elevated temperature while minimizing side reactions.[9]
Expected Purity	Often <50%	>85%	Rapid, efficient coupling reduces the formation of deletion sequences.
Expected Yield	Low / Variable	High	Drives the reaction to completion, maximizing the yield of the desired full-length peptide.

Troubleshooting and Expert Insights

• Problem: Incomplete Coupling. Even with microwave heating, some sequences can be challenging.

  • Solution: Perform a double coupling. After the first 10-minute coupling cycle, drain the vessel, and add a fresh solution of activated UAA for a second 10-minute irradiation. This is often sufficient to push the reaction to completion.

• Problem: Low Purity on HPLC. The target peak is present but accompanied by many side products.

  • Causality & Solution: This may indicate issues with downstream couplings after the UAA has been incorporated. The bulky UAA can cause the peptide chain to aggregate. Using microwave heating for all subsequent coupling and deprotection steps can help disrupt this aggregation and improve synthesis fidelity.[12]

• Expert Insight: Solvent Choice. While DMF is standard, for particularly difficult sequences, alternative "greener" solvents like N-butylpyrrolidinone (NBP) can be used. NBP has favorable properties for microwave synthesis and can sometimes improve outcomes.[3]

Downstream Application: Olefin Metathesis

The successful coupling of 2-Amino-2-methylhex-5-enoic acid is often the precursor to a subsequent on-resin ring-closing metathesis (RCM) reaction. If a second UAA with a terminal alkene is incorporated at an i+4 or i+7 position, the two alkenyl side chains can be "stapled" together using a Grubbs catalyst, forming a macrocyclic bridge that stabilizes the peptide's α-helical structure.[2][15] Microwave heating can also be employed to accelerate this metathesis step, enabling a fully automated synthesis of stapled peptides.[15]

References

• Microwave Assisted Organic and Peptide Synthesis of a Non-natural Arginine Residue. (No Date). Biotage. [Link]

• Ren, T., et al. (2024). Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry. PMC. [Link]

• Baig, N. B. R., & Varma, R. S. (2013). Synthesis of Unnatural Amino Acids via Microwave-assisted Regio-selective One-pot multi-component Reactions of Sulfamidates. Bentham Science Publishers. [Link]

• Joshi, G. G. (2013). Microwave Assisted Organic Synthesis: A Green Chemical Approach. Asian Journal of Pharmaceutical Research and Development. [Link]

• Bird, G. H., et al. (2010). Synthesis of Stabilized Alpha-Helical Peptides. PMC. [Link]

• Tiwari, A., et al. (2023). Microwaves in Organic Synthetic Chemistry- A Greener Approach to Environmental Protection: An Overview. International Journal of Science and Research (IJSR). [Link]

• Singh, S., et al. (2021). Reprogramming natural proteins using unnatural amino acids. RSC Publishing. [Link]

• Chakole, D., & Mali, N. S. (2023). MICROWAVE ASSISTED ORGANIC SYNTHESIS: A GREEN CHEMISTRY APPROACH. IJNRD. [Link]

• A Review on: A significance of microwave assist technique in green chemistry. (No Date). ResearchGate. [Link]

• Microwave SPPS Technology. (No Date). AmbioPharm. [Link]

• Palasek, S. S., et al. (2007). Microwave-assisted solid-phase peptide synthesis based on the Fmoc protecting group strategy (CEM). PubMed. [Link]

• Palasek, S. S., et al. (2007). Microwave-Assisted Solid-Phase Peptide Synthesis Based on the Fmoc Protecting Group Strategy (CEM). Springer Nature Experiments. [Link]

• UNNATURAL AMINO ACIDS (UAA'S): A TRENDY SCAFFOLD FOR PHARMACEUTICAL RESEARCH. (2019). Journal of Drug Delivery and Therapeutics. [Link]

• Pedersen, S. L., et al. (2011). Microwave heating in solid-phase peptide synthesis. Luxembourg Bio Technologies. [Link]

• Comparative study of conventional and microwave assisted synthesis. (No Date). AAPPTec. [Link]

• Microwave-Assisted Solid-Phase Peptide Synthesis (MW-SPPS) Technology. (No Date). CD Formulation. [Link]

• Microwave peptide synthesis. (No Date). Peptideweb.com. [Link]

• Collins, J. M., & Leadbeater, N. E. (2007). Microwave-assisted synthesis of unnatural amino acids. ResearchGate. [Link]

• Using microwave heating for your stapled peptide synthesis. (2023). Biotage. [Link]

Sources

• 1. jddtonline.info [jddtonline.info]
• 2. Synthesis of Stabilized Alpha-Helical Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Microwave SPPS Technology | AmbioPharm [ambiopharm.com]
• 4. Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ajprd.com [ajprd.com]
• 6. ajgreenchem.com [ajgreenchem.com]
• 7. ijnrd.org [ijnrd.org]
• 8. researchgate.net [researchgate.net]
• 9. Microwave-Assisted Peptide Synthesis: A Faster Approach - Creative Peptides [creative-peptides.com]
• 10. Microwave-assisted solid-phase peptide synthesis based on the Fmoc protecting group strategy (CEM) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Microwave-Assisted Solid-Phase Peptide Synthesis Based on the Fmoc Protecting Group Strategy (CEM) | Springer Nature Experiments [experiments.springernature.com]
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• 14. peptideweb.com [peptideweb.com]
• 15. biotage.com [biotage.com]

Bioorthogonal Labeling Using the Vinyl Group of 2-Amino-2-methylhex-5-enoic Acid: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bioorthogonal chemistry has emerged as a powerful tool for the selective modification of biomolecules in their native environment, enabling a deeper understanding of complex biological processes and accelerating drug development.[1] These reactions involve pairs of mutually reactive functional groups that are inert to the vast array of functionalities present in biological systems. This guide provides a comprehensive overview and detailed protocols for the use of the unnatural amino acid (UAA) (S)-2-Amino-2-methylhex-5-enoic acid as a bioorthogonal handle for protein labeling. The terminal vinyl group of this amino acid serves as a versatile reactive partner for two highly efficient and specific bioorthogonal ligations: the radical-mediated thiol-ene reaction and the inverse-electron-demand Diels-Alder (iEDDA) cycloaddition.

The incorporation of 2-Amino-2-methylhex-5-enoic acid into a target protein is achieved through the expansion of the genetic code, utilizing an engineered orthogonal aminoacyl-tRNA synthetase/tRNA pair.[2][3][4] Once incorporated, the vinyl group provides a small, minimally-perturbing tag that can be specifically and efficiently labeled with a variety of probes, including fluorophores, affinity tags, and drug molecules. This two-step labeling strategy offers precise spatiotemporal control over protein modification, making it an invaluable technique for a wide range of applications, from fundamental cell biology to the development of targeted therapeutics.

Principle of the Method

The overall workflow for bioorthogonal labeling using 2-Amino-2-methylhex-5-enoic acid involves two key stages:

• Site-Specific Incorporation of the Unnatural Amino Acid: The vinyl-containing UAA is incorporated into a protein of interest at a specific site by reprogramming the genetic code. This is typically achieved in a host expression system (e.g., E. coli or mammalian cells) that co-expresses an orthogonal aminoacyl-tRNA synthetase (aaRS) and its cognate suppressor tRNA. The aaRS is engineered to specifically recognize and charge the UAA onto the suppressor tRNA, which in turn recognizes a unique codon (e.g., the amber stop codon, UAG) introduced at the desired site in the target gene.

• Bioorthogonal Ligation: The vinyl group, now part of the protein, is then selectively reacted with a probe molecule functionalized with a complementary reactive group. This guide focuses on two such reactions:

  • Thiol-Ene Reaction: A radical-initiated addition of a thiol-containing probe to the vinyl group, forming a stable thioether linkage.[5][6]

  • Inverse-Electron-Demand Diels-Alder (iEDDA) Reaction: A [4+2] cycloaddition between the electron-rich vinyl group (dienophile) and an electron-poor tetrazine-containing probe (diene).[7][8]

Figure 1: General workflow for protein labeling.

Materials and Reagents

Unnatural Amino Acid

Compound	Supplier(s)	Catalog Number (Example)	Purity
(S)-2-Amino-2-methylhex-5-enoic acid	ChemScene, AChemBlock	CS-0100620, V150916	≥95-97%
(S)-2-Aminohex-5-enoic acid	BLDpharm, Sigma-Aldrich	BD328530, BL3H1F1C98A1	≥95%

Note: The availability of specific analogs may vary. It is recommended to verify with the suppliers.

Reagents for Bioorthogonal Reactions

• Thiol-Ene Reaction:

  • Thiol-functionalized probes (e.g., thiol-fluorophore, thiol-biotin)

  • Radical initiator (e.g., 2,2-dimethoxy-2-phenylacetophenone (DMPA), Irgacure 2959)

  • Reaction buffer (e.g., phosphate-buffered saline (PBS), pH 7.4)

• iEDDA Reaction:

  • Tetrazine-functionalized probes (e.g., tetrazine-fluorophore, tetrazine-biotin)

  • Reaction buffer (e.g., PBS, pH 7.4)

Experimental Protocols

PART 1: Site-Specific Incorporation of 2-Amino-2-methylhex-5-enoic Acid

This protocol provides a general framework for the incorporation of the UAA into a target protein in E. coli. Optimization will be required for each specific protein and expression system.

1.1. Plasmid Construction:

• Obtain or construct a plasmid encoding the orthogonal aminoacyl-tRNA synthetase/tRNA pair. Several engineered pyrrolysyl-tRNA synthetase (PylRS) variants have been shown to incorporate various non-canonical amino acids and may serve as a starting point for optimization.[9][10]

• In a separate expression vector, introduce an amber stop codon (TAG) at the desired site within the gene of your protein of interest using site-directed mutagenesis.

1.2. Protein Expression:

• Co-transform the two plasmids (the orthogonal pair plasmid and the target protein plasmid) into a suitable E. coli expression strain (e.g., BL21(DE3)).

• Grow the transformed cells in a minimal medium (e.g., M9 medium) supplemented with the necessary antibiotics and glucose at 37°C with shaking.

• When the optical density at 600 nm (OD600) reaches 0.6-0.8, induce protein expression with an appropriate inducer (e.g., IPTG).

• Simultaneously, supplement the culture medium with a final concentration of 1-5 mM (S)-2-Amino-2-methylhex-5-enoic acid.

• Continue to grow the culture at a reduced temperature (e.g., 18-25°C) for 12-16 hours.

• Harvest the cells by centrifugation and purify the protein of interest using standard chromatography techniques (e.g., Ni-NTA affinity chromatography if the protein is His-tagged).

Figure 2: Workflow for UAA incorporation in E. coli.

PART 2: Bioorthogonal Labeling of the Vinyl-Containing Protein

2.1. Protocol for Thiol-Ene Reaction:

This protocol is adapted for labeling a purified protein containing the vinyl group.

• Reaction Setup:

  • Prepare the vinyl-containing protein in an appropriate buffer (e.g., PBS, pH 7.4) at a concentration of 10-50 µM.

  • Add the thiol-functionalized probe to the protein solution at a final concentration of 10-20 molar equivalents.

  • Prepare a stock solution of a radical initiator (e.g., 100 mM Irgacure 2959 in DMSO).

• Initiation and Reaction:

  • Add the radical initiator to the reaction mixture to a final concentration of 1-5 mM.

  • Expose the reaction mixture to UV light (e.g., 365 nm) for 5-30 minutes on ice. The optimal irradiation time should be determined empirically. For live-cell applications, visible light initiators are recommended to minimize photodamage.[11]

• Purification:

  • Remove the excess probe and initiator by size-exclusion chromatography or dialysis.

2.2. Protocol for Inverse-Electron-Demand Diels-Alder (iEDDA) Reaction:

This protocol is suitable for labeling both purified proteins and proteins on the surface of live cells.

• Reaction Setup:

  • For purified proteins, prepare the vinyl-containing protein in PBS, pH 7.4, at a concentration of 1-10 µM.

  • For cell-surface labeling, wash the cells expressing the vinyl-containing protein with PBS.

  • Prepare a stock solution of the tetrazine-functionalized probe in a biocompatible solvent (e.g., DMSO).

• Ligation Reaction:

  • Add the tetrazine probe to the protein solution or cell suspension to a final concentration of 10-100 µM. A slight molar excess of the tetrazine probe is generally recommended.[12]

  • Incubate the reaction mixture at room temperature or 37°C for 30 minutes to 2 hours. The progress of the reaction can often be monitored by the disappearance of the characteristic color of the tetrazine.[13]

• Washing and Analysis:

  • For purified proteins, remove the excess probe by spin desalting columns or size-exclusion chromatography.[7]

  • For cells, wash them several times with PBS to remove the unreacted probe before analysis (e.g., by fluorescence microscopy).

Characterization of Labeled Proteins

The success of the incorporation and labeling can be verified by several analytical techniques:

Technique	Expected Outcome
Mass Spectrometry (MS)	An increase in the molecular weight of the protein corresponding to the mass of the incorporated UAA and the probe. Tandem MS (MS/MS) can be used to confirm the site of incorporation.[14][15][16]
SDS-PAGE	A shift in the band of the labeled protein, especially if a bulky probe (e.g., a large fluorophore or another protein) is used. In-gel fluorescence scanning can directly visualize the labeled protein if a fluorescent probe is used.[17]
NMR Spectroscopy	Can provide detailed structural information about the labeled protein and confirm the formation of the new covalent bond.[18][19][20][21][22]
Western Blotting	Detection of the labeled protein using an antibody against the protein of interest or an antibody that recognizes the appended tag (e.g., biotin).
Fluorescence Microscopy	Visualization of the subcellular localization of the labeled protein in live or fixed cells when a fluorescent probe is used.

Troubleshooting

Problem	Possible Cause	Suggested Solution
Low yield of UAA-containing protein	- Inefficient charging of the UAA by the orthogonal aaRS. - Low expression of the orthogonal pair. - Toxicity of the UAA.	- Optimize the concentration of the UAA in the growth medium. - Use a different orthogonal aaRS/tRNA pair. - Optimize protein expression conditions (temperature, induction time).
No or weak labeling	- Incomplete incorporation of the UAA. - Inefficient bioorthogonal reaction. - Inactive probe.	- Verify UAA incorporation by mass spectrometry. - Increase the concentration of the probe and/or the reaction time. - Check the integrity and reactivity of the probe. - For thiol-ene, ensure efficient radical initiation (check UV lamp, initiator concentration).
High background/non-specific labeling	- Non-specific binding of the probe. - Off-target reactions.	- Include blocking agents (e.g., BSA) during labeling of cells. - Perform thorough washing steps after labeling. - For thiol-ene, ensure the reaction is performed in the absence of other free thiols if specificity is a concern.[23]
Protein precipitation after labeling	- The appended probe alters protein solubility.	- Optimize the labeling conditions to reduce the degree of labeling. - Change the linker between the probe and the reactive group to a more hydrophilic one.[23]

Conclusion

The use of 2-Amino-2-methylhex-5-enoic acid in combination with thiol-ene or iEDDA chemistry provides a robust and versatile platform for the bioorthogonal labeling of proteins. This approach allows for the site-specific introduction of a wide array of functional probes into proteins, both in vitro and in living systems. The detailed protocols and troubleshooting guide provided herein should serve as a valuable resource for researchers seeking to employ this powerful technology in their studies of protein function, dynamics, and therapeutic development.

References

• Braun, K. et al. (2010). The Diels-Alder-Reaction with inverse-Electron-Demand, a very efficient versatile Click-Reaction Concept for proper Ligation of variable molecular Partners. International Journal of Medical Sciences, 7(6), 326-339.
• Denk, C. et al. (2014). A Bioorthogonal Ligation Strategy Based on the Coordination-Assisted Inverse-Electron-Demand Diels–Alder Reaction of Vinylboronic Acids and Tetrazines.
• Denk, C. et al. (2016). A General and Modular Method for the Synthesis of Sugar-Modified Nucleotides for the Chemo-Enzymatic Preparation of Functionalized DNA.
• Patterson, D. M., et al. (2014). A facile and efficient synthesis of poly(thioether) dendrimers using thiol-ene addition reactions. Journal of Polymer Science Part A: Polymer Chemistry, 52(1), 128-135.
• La Mar, G. N., et al. (1981). 13C-NMR study of labeled vinyl groups in paramagnetic myoglobin derivatives. Journal of the American Chemical Society, 103(1), 289-295.

• Wikipedia. (2023). Thiol-ene reaction. Retrieved from [Link]

• O'Neill, E. et al. (2025). Chemical- and photo-activation of protein-protein thiol-ene coupling for protein profiling.
• Liu, J. et al. (2017). A Facile Protocol to Generate Site-Specifically Acetylated Proteins in Escherichia Coli. Journal of Visualized Experiments, (130), e56746.
• Wan, W. et al. (2020). Rapid discovery and evolution of orthogonal aminoacyl-tRNA synthetase–tRNA pairs.
• Wan, W. et al. (2020). Rapid discovery and evolution of orthogonal aminoacyl-tRNA synthetase-tRNA pairs.

• PubChem. (n.d.). (S)-2-Amino-2-methylhex-5-enoic acid. Retrieved from [Link]

• D'Arcy, S. et al. (2020). Applications of Thiol-Ene Chemistry for Peptide Science. Frontiers in Chemistry, 8, 593.
• Bonger, K. M. et al. (2018). Highly Stable and Selective Tetrazines for the Coordination-Assisted Bioorthogonal Ligation with Vinylboronic Acids.

• RIKEN. (n.d.). Incorporation of synthetic amino acids into proteins at specific sites. Retrieved from [Link]

• ResearchGate. (2025). Protein Labeling and Structure Determination by NMR Spectroscopy. Retrieved from [Link]

• Gubbens, J. et al. (2019). Site-Specific Incorporation of Unnatural Amino Acids into Escherichia coli Recombinant Protein: Methodology Development and Recent Achievement. International Journal of Molecular Sciences, 20(13), 3223.
• Moen, J. M. (2021). Optimization of Orthogonal Translation Systems Enhances Access to the Human Phosphoproteome.
• Kim, E. et al. (2017). Tetrazine ligation for chemical proteomics. Journal of the Korean Chemical Society, 61(3), 119-128.
• Stech, M. et al. (2020). Preparation of Enhanced Orthogonal Aminoacyl-tRNA Synthetase. protocols.io.
• Nikic, I. et al. (2020). A straightforward approach for bioorthogonal labeling of proteins and organelles in live mammalian cells, using a short peptide tag. Scientific Reports, 10(1), 1-11.
• Case, D. A. (2009). Characterization of protein secondary structure from NMR chemical shifts. Journal of biomolecular NMR, 45(3), 265-282.
• Rai, V. et al. (2019). Single-site glycine-specific labeling of proteins.
• Rai, V. et al. (2019). Single-site glycine-specific labeling of proteins.
• I-Hsuan, C. et al. (2019). Aminoacyl-tRNA Synthetases and tRNAs for an Expanded Genetic Code: What Makes them Orthogonal?. International Journal of Molecular Sciences, 20(8), 1953.
• Zhang, M. M. et al. (2023). Preparation of Protein Lysates Using Biorthogonal Chemical Reporters for Click Reaction and in-Gel Fluorescence Analysis. bio-protocol, 13(12), e4701.
• Pomin, V. H. (2021). NMR Characterization of the Interactions Between Glycosaminoglycans and Proteins. Frontiers in Molecular Biosciences, 8, 642674.

• NMR-Bio. (n.d.). NMR of large proteins: mastering methyl labeling for high-resolution analysis. Retrieved from [Link]

• ResearchGate. (n.d.). Mass spectrometry analysis and protein identification. Retrieved from [Link]

• Aebersold, R. & Mann, M. (2003). Mass spectrometry-based proteomics.

• Broad Institute. (n.d.). Fundamentals of Biological Mass Spectrometry and Proteomics. Retrieved from [Link]

• Aebersold, R., & Goodlett, D. R. (2001). Mass spectrometry in proteomics. Chemical reviews, 101(2), 269-296.

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Application Notes and Protocols for Designing Helical Peptides with Alpha-Methylated Residues

For Researchers, Scientists, and Drug Development Professionals

Introduction: Engineering Stability and Function into Peptides

Peptides offer significant therapeutic potential due to their high specificity and potency. However, their application is often limited by poor metabolic stability and conformational flexibility, which can lead to reduced efficacy and rapid clearance in vivo. A powerful strategy to overcome these limitations is the incorporation of non-natural amino acids, with alpha-methylation standing out as a particularly effective modification.[1]

Alpha-methylated amino acids are derivatives of natural amino acids where the hydrogen atom at the alpha-carbon is replaced by a methyl group.[1] This seemingly minor alteration has profound effects on the peptide's properties. The additional methyl group introduces steric hindrance that restricts the conformational freedom around the phi (φ) and psi (ψ) dihedral angles of the peptide backbone. This constraint often pre-organizes the peptide into a helical secondary structure, which can be crucial for receptor binding and biological activity.[1][2] Furthermore, the alpha-methyl group acts as a shield, protecting adjacent peptide bonds from enzymatic degradation and significantly enhancing the peptide's resistance to proteases.[3][4]

This guide provides a comprehensive overview of the principles and protocols for designing, synthesizing, and characterizing helical peptides incorporating alpha-methylated residues, empowering researchers to develop more stable and effective peptide-based therapeutics.

The Impact of Alpha-Methylation on Peptide Conformation

The introduction of an α-methyl group significantly restricts the allowable Ramachandran space for an amino acid residue, favoring conformations consistent with helical structures.

Caption: Effect of α-methylation on peptide backbone flexibility.

Design Principles for Alpha-Methylated Helical Peptides

Strategic placement of alpha-methylated residues is crucial for maximizing helicity and biological activity.

• Helix Nucleation and Stabilization: Incorporating an alpha-methylated residue, such as 2-aminoisobutyric acid (Aib), can help nucleate or stabilize an α-helix.[2][5] Aib is a potent helix-inducer due to its conformational constraints.

• Location Matters: The position of the alpha-methylated residue is critical. Placing it at a site susceptible to proteolytic cleavage can significantly enhance the peptide's half-life.[4][6] However, methylation should be avoided at residues directly involved in receptor binding, as the steric bulk might interfere with the interaction.[7]

• Amphipathicity: For applications requiring membrane interaction (e.g., antimicrobial peptides or cell-penetrating peptides), the design should maintain an amphipathic helical structure, with distinct hydrophobic and hydrophilic faces.[8][9]

• Stapled Peptides: For further stabilization, two alpha-methylated, olefin-bearing amino acids can be incorporated and subsequently cross-linked via ring-closing metathesis to form a "stapled" peptide. This technique provides a rigid, helical conformation.[8][10][11]

Protocols

Solid-Phase Peptide Synthesis (SPPS) of an Alpha-Methylated Peptide

This protocol describes the synthesis of a model 15-mer peptide containing an alpha-methylated alanine (α-Me-Ala) residue using Fmoc/tBu chemistry.

Workflow for Solid-Phase Peptide Synthesis

Caption: A typical workflow for solid-phase peptide synthesis.

Materials:

• Fmoc-Rink Amide resin

• Fmoc-protected amino acids (including Fmoc-α-Me-Ala-OH)

• Coupling reagents: HBTU (2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate), DIEA (N,N-diisopropylethylamine)

• Deprotection solution: 20% piperidine in DMF (N,N-dimethylformamide)

• Solvents: DMF, DCM (dichloromethane)

• Cleavage cocktail: 95% TFA (trifluoroacetic acid), 2.5% TIS (triisopropylsilane), 2.5% water

• Cold diethyl ether

Procedure:

• Resin Swelling: Swell the Fmoc-Rink Amide resin in DMF for 30 minutes.

• Fmoc Deprotection: Remove the Fmoc group from the resin by treating with 20% piperidine in DMF for 5 minutes, followed by a second treatment for 15 minutes.[12]

• Washing: Wash the resin thoroughly with DMF (3x) and DCM (3x).

• Amino Acid Coupling:

  • Pre-activate the Fmoc-amino acid (4 equivalents) with HBTU (3.95 equivalents) and DIEA (8 equivalents) in DMF for 5 minutes.

  • Add the activated amino acid solution to the resin and shake for 1-2 hours.

  • For the sterically hindered Fmoc-α-Me-Ala-OH, a longer coupling time (4-6 hours) or a more potent coupling reagent like HATU may be necessary.[13]

• Washing: Wash the resin with DMF (3x) and DCM (3x).

• Repeat: Repeat steps 2-5 for each amino acid in the sequence.

• Final Deprotection: After coupling the final amino acid, perform a final Fmoc deprotection (step 2).

• Cleavage and Deprotection: Wash the resin with DCM and dry. Treat the resin with the cleavage cocktail for 2-3 hours to cleave the peptide from the resin and remove side-chain protecting groups.[14]

• Precipitation and Purification: Precipitate the peptide in cold diethyl ether, centrifuge, and lyophilize. Purify the crude peptide using reverse-phase HPLC.

Characterization of Helical Structure by Circular Dichroism (CD) Spectroscopy

CD spectroscopy is a rapid and sensitive technique for assessing the secondary structure of peptides in solution.[15]

Materials:

• Purified peptide

• Phosphate buffer (e.g., 10 mM sodium phosphate, pH 7.4)

• CD-transparent quartz cuvette (1 mm path length)

Procedure:

• Sample Preparation: Prepare a peptide stock solution and dilute it to a final concentration of 0.1-0.2 mg/mL in phosphate buffer.[15]

• Instrument Setup:

  • Turn on the CD spectrometer and purge with nitrogen gas for at least 30 minutes.[15]

  • Set the scanning wavelength range from 260 nm to 190 nm.

• Data Acquisition:

  • Record a baseline spectrum with the buffer alone.

  • Record the spectrum of the peptide sample.

  • Acquire at least three scans and average them to improve the signal-to-noise ratio.

• Data Analysis:

  • Subtract the baseline spectrum from the sample spectrum.

  • Convert the raw data (ellipticity) to mean residue ellipticity [θ].

  • A characteristic α-helical spectrum shows double minima at approximately 222 nm and 208 nm, and a strong positive peak around 192 nm.[16] The helicity can be quantified from the ellipticity at 222 nm.[17]

Table 1: Effect of α-Methylation on Peptide Helicity

Peptide Sequence	α-Methylated Residue	Mean Residue Ellipticity at 222 nm (deg·cm²·dmol⁻¹)	Estimated Helicity (%)
Ac-LKALKEALKALEALK-NH₂	None	-15,000	~45
Ac-LK(αMeA)LKEALKALEALK-NH₂	α-Methyl-Alanine	-25,000	~75

Note: These are representative values. Actual values will depend on the specific peptide sequence and experimental conditions.

Structural Analysis by Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR provides high-resolution structural information, including the determination of 3D structures in solution.[18][19]

Procedure Outline:

• Sample Preparation: Dissolve the lyophilized peptide in a suitable solvent (e.g., H₂O/D₂O 90/10 or a membrane-mimicking environment like TFE or SDS micelles) to a concentration of 1-5 mM.

• Data Acquisition: Acquire a series of 2D NMR spectra, typically including:

  • TOCSY (Total Correlation Spectroscopy): To identify amino acid spin systems.[20]

  • NOESY (Nuclear Overhauser Effect Spectroscopy): To identify protons that are close in space (< 5 Å), which is crucial for determining the 3D structure.[21]

• Resonance Assignment: Assign the observed NMR signals to specific protons in the peptide sequence.[22]

• Structural Calculation: Use the distance restraints derived from NOESY data to calculate a family of 3D structures consistent with the experimental data.

Proteolytic Stability Assay

This assay compares the stability of an alpha-methylated peptide to its non-methylated counterpart in the presence of a protease.

Materials:

• Alpha-methylated and non-methylated peptides

• Protease (e.g., trypsin, chymotrypsin)

• Reaction buffer (e.g., PBS, pH 7.4)

• HPLC system

Procedure:

• Reaction Setup: Incubate a known concentration of each peptide with the protease in the reaction buffer at 37°C.[4]

• Time Points: At various time points (e.g., 0, 1, 2, 4, 8, 24 hours), take an aliquot of the reaction mixture and quench the enzymatic reaction (e.g., by adding TFA).

• HPLC Analysis: Analyze the samples by RP-HPLC to quantify the amount of intact peptide remaining.

• Data Analysis: Plot the percentage of intact peptide versus time to determine the half-life of each peptide under the assay conditions.

Table 2: Comparative Proteolytic Stability

Peptide	Protease	Half-life (hours)
Standard Peptide	Trypsin	< 1
α-Methylated Peptide	Trypsin	> 24

Note: These are representative values and will vary based on the peptide sequence and protease used.[4]

Characterization and Decision-Making Flowchart

Caption: Decision-making flowchart for peptide characterization.

Conclusion

The incorporation of alpha-methylated residues is a validated and highly effective strategy for enhancing the drug-like properties of therapeutic peptides. By conferring conformational rigidity and increased proteolytic stability, this modification can lead to peptides with improved pharmacokinetic profiles and enhanced biological activity. The protocols and design principles outlined in this guide provide a framework for the rational design and development of next-generation helical peptide therapeutics.

References

• BenchChem. A Comparative Analysis of Alpha-Methyl Amino Acids in Peptides: Enhancing Stability and Modulating Bioactivity.

• NMIMS Pharmacy. NMR in structural determination of proteins and peptides.

• Enamine. α-Methyl Amino Acids.

• PubMed. Proteolytically stable peptides by incorporation of alpha-Tfm amino acids.

• ResearchGate. Design and conformation of peptides containing alpha,alpha-disubstituted alpha-amino acids.

• Creative Proteomics. CD-Based Peptide Secondary Structure Analysis.

• PMC. Incorporation of α-Methylated Amino Acids into Apolipoprotein A-I Mimetic Peptides Improves their Helicity and Cholesterol Efflux Potential.

• Mtoz Biolabs. NMR-Based Peptide Structure Analysis Service.

• PMC. Estimation of Peptide Helicity from Circular Dichroism Using the Ensemble Model.

• Biointerface. Circular Dichroism Analysis of Cyclic β‐Helical Peptides Adsorbed on Planar Fused Quartz.

• University of California, Davis. STRUCTURE DETERMINATION BY NMR.

• UQ eSpace. Determination of peptide and protein structures using NMR Spectroscopy.

• Bentham Science. N-Methylated α-Amino Acids And Peptides: Synthesis And Biological Activity.

• RUL. Estimation of peptide helicity from circular dichroism using the ensemble model.

• Stanford University. Circular dichroism spectra of short, fixed-nucleus alanine helices.

• PubMed. Solid-Phase Synthesis of Peptides with Methyl and Larger Substituents on Backbone Amide Nitrogens via On-Resin Incorporation of the Substituents.

• University of Wisconsin-Madison. Structure determination of a 20 amino acid peptide by NMR Getting started on the assignment problem.

• PMC. Design of Stable α-Helical Peptides and Thermostable Proteins in Biotechnology and Biomedicine.

• ResearchGate. Synthesis and Applications of Peptides and Peptidomimetics in Drug Discovery.

• PNAS. Stapled α−helical peptide drug development: A potent dual inhibitor of MDM2 and MDMX for p53-dependent cancer therapy.

• MDPI. Helical Foldamers and Stapled Peptides as New Modalities in Drug Discovery: Modulators of Protein-Protein Interactions.

• PMC. Synthesis of Stabilized Alpha-Helical Peptides.

• ETH Zurich Research Collection. Engineering of a Peptide α‐N‐Methyltransferase to Methylate Non‐Proteinogenic Amino Acids.

• CSBio. Solid Phase Peptide Synthesis (SPPS).

• bioRxiv. Design-Rules for Stapled Alpha-Helical Peptides with On-Target In Vivo Activity: Application to Mdm2/X dual antagonists.

• LifeTein. Should My Peptide Be Methylated?.

• Scribd. Proteolytic Stability Peptides.

• Google Patents. US20210009631A1 - Solid phase synthesis of acylated peptides.

• ACS Publications. Structure-Based Rational Design of Small α-Helical Peptides with Broad-Spectrum Activity against Multidrug-Resistant Pathogens.

• AAPPTEC. Guide to Solid Phase Peptide Synthesis.

• Wikipedia. Peptide synthesis.

• bioRxiv. Design guidelines for α-helical peptides that self-assemble into transmembrane barrel pores killing antibiotic-resistant bacteria.

• Royal Society of Chemistry. CHAPTER 9: Macrocyclic α-Helical Peptide Drug Discovery.

• ResearchGate. (PDF) Design of Stable α-Helical Peptides and Thermostable Proteins in Biotechnology and Biomedicine.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. α-Methyl Amino Acids - Enamine [enamine.net]
• 4. Incorporation of α-Methylated Amino Acids into Apolipoprotein A-I Mimetic Peptides Improves their Helicity and Cholesterol Efflux Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 5. scribd.com [scribd.com]
• 6. Proteolytically stable peptides by incorporation of alpha-Tfm amino acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. lifetein.com [lifetein.com]
• 8. Synthesis of Stabilized Alpha-Helical Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Design guidelines for α-helical peptides that self-assemble into transmembrane barrel pores killing antibiotic-resistant bacteria | bioRxiv [biorxiv.org]
• 10. researchgate.net [researchgate.net]
• 11. pnas.org [pnas.org]
• 12. US20210009631A1 - Solid phase synthesis of acylated peptides - Google Patents [patents.google.com]
• 13. peptide.com [peptide.com]
• 14. solid phase peptide synthesis [biosyn.com]
• 15. CD-Based Peptide Secondary Structure Analysis - Creative Proteomics [creative-proteomics.com]
• 16. rbaldwin.stanford.edu [rbaldwin.stanford.edu]
• 17. Estimation of Peptide Helicity from Circular Dichroism Using the Ensemble Model - PMC [pmc.ncbi.nlm.nih.gov]
• 18. pharmacy.nmims.edu [pharmacy.nmims.edu]
• 19. NMR-Based Peptide Structure Analysis Service | MtoZ Biolabs [mtoz-biolabs.com]
• 20. hoffman.cm.utexas.edu [hoffman.cm.utexas.edu]
• 21. chem.uzh.ch [chem.uzh.ch]
• 22. UQ eSpace [espace.library.uq.edu.au]

Advanced Solubility Optimization for Peptides Containing Hydrophobic Non-Canonical Amino Acids

Executive Summary

The incorporation of hydrophobic non-canonical amino acids (ncAAs) into peptide sequences is a powerful tool for enhancing proteolytic stability, membrane permeability, and receptor affinity. However, these modifications often drive the peptide toward rapid aggregation and precipitation, rendering them useless for biological assays or structural studies.

This Application Note moves beyond elementary "add DMSO" advice. It provides a rigorous, chemically grounded framework for solubilizing difficult peptides. We categorize solutions into Design-Stage Engineering (proactive modifications) and Post-Synthesis Optimization (solvent system engineering), ensuring that researchers can maintain the bioactivity of their molecules while achieving the necessary concentration for analysis.

The Physicochemical Challenge

Peptides containing hydrophobic ncAAs (e.g., tert-leucine, naphthylalanine, cyclohexylalanine) suffer from two primary aggregation mechanisms:

• The Hydrophobic Effect: Bulky non-polar side chains disrupt the water network, driving the peptide to self-associate to minimize solvent-accessible surface area (SASA).

• Secondary Structure Formation: Many hydrophobic ncAAs promote

  -sheet formation. Intermolecular hydrogen bonding between backbones leads to the formation of insoluble amyloid-like fibrils.

Expert Insight: Standard solubility prediction algorithms often fail for ncAAs because they lack experimental

or pKa data for these exotic residues. Therefore, empirical screening and "switch" strategies are more reliable than in silico prediction alone.

Phase 1: Design-Stage Engineering (Proactive)

The most effective way to solve a solubility problem is to prevent it during the synthesis design.

Strategy A: The O-Acyl Isopeptide "Switch" Method

For peptides that are "impossible" to dissolve due to backbone hydrogen bonding (beta-sheets), the O-acyl isopeptide method is the gold standard.

Mechanism: You synthesize the peptide with a "kink" by forming an ester bond (isopeptide bond) at a Serine or Threonine residue instead of the native amide bond. This ester bond prevents the formation of the

-sheet secondary structure, keeping the peptide unstructured and highly soluble during purification and handling.

Trigger: Once dissolved in the assay buffer (neutral pH > 7.0), an O-to-N acyl migration occurs spontaneously, rearranging the bond to the native amide form and restoring the bioactive structure.

Protocol Overview:

• Synthesis: Use a Boc-Ser/Thr(Fmoc-Xaa)-OH unit during SPPS.[1]

• Purification: Purify the O-acyl isopeptide precursor under acidic conditions (where it is stable).

• Activation: Dissolve in neutral buffer immediately prior to assay.

Strategy B: Reversible Solubilizing Tags (Poly-Arginine)

Attaching a string of positively charged residues (Poly-Arg) can force even the most hydrophobic cores into solution via electrostatic repulsion.

• Why Arginine? The guanidinium group of Arginine is not only charged but also interacts favorably with aromatic residues (cation-

  interactions), suppressing aggregation more effectively than Lysine.

• Implementation: Add a C-terminal

  or tag.

• Removal: Include a protease cleavage site (e.g., TEV protease) between the target sequence and the tag if the tag interferes with binding.

Phase 2: Post-Synthesis Solubilization (Reactive)

When the peptide is already synthesized and precipitated, use this systematic screening protocol.

Protocol: The "Staircase" Solubility Screen

Objective: Determine the mildest solvent system that achieves target concentration (

) without denaturing the peptide or interfering with downstream assays.

Materials:

• Lyophilized Peptide[2][3][4][5][6]

• HPLC Grade Water

• 0.1 M Ammonium Hydroxide (

  )

• 10% Acetic Acid[3][6]

• Sterile DMSO (Dimethyl sulfoxide)

• TFE (2,2,2-Trifluoroethanol) - Optional for structural studies

Step-by-Step Procedure:

• The Aqueous Baseline:

  • Weigh 1 mg of peptide.[6]

  • Add 500

    L of degassed water. Vortex for 30 seconds. Sonicate for 5 minutes.

  • Check: Is it clear? If yes, stop. If cloudy/precipitate visible, proceed.

• Charge Manipulation (pH Adjustment):

  • Theory: Zwitterionic peptides (net charge 0) aggregate most at their pI. You must push the pH away from the pI.

  • If Basic (Net +): Add 10% Acetic Acid dropwise.

  • If Acidic (Net -): Add 0.1 M

    dropwise.

  • Caution: Do not use base if the peptide contains disulfide bridges (risk of exchange) or base-labile ncAAs.

• Organic Co-Solvent Spike:

  • If pH adjustment fails, lyophilize and restart, or take a fresh aliquot.

  • Dissolve peptide in a minimal volume of 100% DMSO (e.g., 20-50

    L for 1 mg).

  • Critical Step: Add the aqueous buffer slowly to the DMSO-peptide solution with constant vortexing.

  • Target: Final DMSO concentration

    (v/v) to avoid cytotoxicity in cell assays.

• The "Nuclear" Option (Chaotropes):

  • If the peptide remains insoluble, use 6M Guanidine HCl or 8M Urea.[6]

  • Note: This is only suitable for purification or Western Blots. It is incompatible with functional assays as it denatures proteins.

Visualizing the Workflow

Figure 1: Solubility Optimization Decision Tree

This flowchart guides the researcher through the logical steps of solubilizing a difficult peptide containing ncAAs.

Caption: A systematic decision tree for rescuing insoluble peptides. Note that Step 4 requires re-synthesis.

Figure 2: Mechanism of O-to-N Acyl Migration

The "Switch Peptide" strategy relies on a pH-triggered chemical rearrangement.

Caption: The O-acyl isopeptide is stable and soluble at acidic pH. Neutral pH triggers the shift to the native amide bond.

Comparative Data: Solvent Systems

Solvent System	Solubilizing Power	Biological Compatibility	Recommended For
Water / PBS	Low	High	Standard peptides, charged ncAAs.
DMSO (Dimethyl Sulfoxide)	High	Moderate (< 1-5%)	Hydrophobic ncAAs, cell-based assays. Avoid with Met/Cys (oxidation risk).[3][7]
DMF (Dimethylformamide)	High	Low	Chemical synthesis, non-biological assays.[3]
TFE (Trifluoroethanol)	Moderate	Low	Structural biology (NMR, CD). Promotes -helix formation.
Guanidine HCl (6M)	Very High	None (Denaturing)	Purification, Western Blotting.

References

• Sohma, Y., & Kiso, Y. (2006). "Synthesis of O-acyl isopeptides: Stepwise and convergent solid-phase synthesis." ChemBioChem. Link

• Kato, T., et al. (2018). "Polyionic Tags as Enhancers of Protein Solubility in Recombinant Protein Expression." Microorganisms. Link

• LifeTein. (2024). "How Can I Make My Peptide More Water Soluble?" Technical Guide. Link

• Bachem. (2021). "Peptide Solubility Guidelines." Bachem Technical Library. Link

• GenScript. (2020). "Peptide Solubility Guidelines for Hydrophobic Sequences." GenScript Application Notes. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. Synthesis of O-Acyl Isopeptides: Stepwise and Convergent Solid-Phase Synthesis | Springer Nature Experiments [experiments.springernature.com]
• 3. jpt.com [jpt.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. wolfson.huji.ac.il [wolfson.huji.ac.il]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. genscript.com [genscript.com]

Application Notes &amp; Protocols: Leveraging 2-Amino-2-methylhex-5-enoic Acid for Advanced Bioconjugation via Click Chemistry

Abstract

The site-specific modification of peptides and proteins is a cornerstone of modern chemical biology, enabling the development of sophisticated therapeutics, diagnostics, and research tools. The incorporation of unnatural amino acids (UNAAs) equipped with bioorthogonal functional groups provides a powerful mechanism for achieving this precision.[] This guide introduces 2-Amino-2-methylhex-5-enoic acid (referred to herein as Amh), a non-canonical amino acid designed for bioorthogonal applications. Its unique structure, featuring a terminal alkene side chain and an α-methyl group, makes it an exceptional building block for introducing a stable and reactive handle into biomolecules. The terminal alkene serves as a highly efficient dienophile for the Inverse-Electron-Demand Diels-Alder (IEDDA) reaction, a catalyst-free click chemistry transformation known for its rapid kinetics and exquisite selectivity in biological systems.[2] This document provides a comprehensive overview of Amh, detailed protocols for its incorporation into peptides via Solid-Phase Peptide Synthesis (SPPS), and its subsequent modification using IEDDA ligation for applications in fluorescent labeling and the construction of peptide-drug conjugates (PDCs).

The Molecular Advantage: Properties of 2-Amino-2-methylhex-5-enoic Acid (Amh)

The utility of Amh stems from the strategic placement of two key functional moieties on a standard amino acid scaffold. This design allows for seamless integration into established peptide synthesis workflows while introducing novel chemical functionality.

• The Terminal Alkene: The hex-5-enoic acid side chain presents a terminal C=C double bond. This functional group is remarkably stable under standard biochemical conditions and orthogonal to the functional groups found in natural amino acids.[3] It does not react with azides or alkynes under typical click chemistry conditions, but it serves as an excellent dienophile for reacting with electron-deficient dienes, most notably tetrazines, via the IEDDA reaction.[2]

• The α-Methyl Group: The methyl group at the α-carbon introduces steric hindrance. This modification can significantly enhance the stability of the resulting peptide by making the adjacent peptide bonds resistant to cleavage by endogenous peptidases and proteases, a critical feature for therapeutic peptides.[4]

• The Amino Acid Scaffold: As an α-amino acid, Amh can be protected with standard Fmoc (9-fluorenylmethyloxycarbonyl) groups for use in automated or manual SPPS, allowing for its precise placement at any desired position within a peptide sequence.[5]

Table 1: Physicochemical Properties of 2-Amino-2-methylhex-5-enoic Acid (Amh)

Property	Value	Significance
Molecular Formula	C₇H₁₃NO₂	Provides the basis for mass calculations.
Molecular Weight	143.18 g/mol	Essential for accurate reagent measurement and mass spectrometry analysis.
Key Functional Groups	α-Amino, α-Carboxyl, α-Methyl, Terminal Alkene	Enables incorporation into peptides and subsequent bioorthogonal ligation.
Primary Click Reaction	Inverse-Electron-Demand Diels-Alder	The terminal alkene is an ideal dienophile for rapid and specific reaction with tetrazine probes.[2]
Solubility	Soluble in aqueous solutions	Compatible with biological buffers used in conjugation reactions.

Core Application: The Inverse-Electron-Demand Diels-Alder (IEDDA) Reaction

The IEDDA reaction is a cornerstone of bioorthogonal chemistry, celebrated for its exceptionally fast reaction rates (second-order rate constants up to 10⁶ M⁻¹s⁻¹) and its ability to proceed without a catalyst at physiological temperature and pH.[2] The reaction involves a [4+2] cycloaddition between an electron-poor diene (the tetrazine) and an electron-rich dienophile (the terminal alkene of Amh).[6] This is followed by a retro-Diels-Alder reaction that irreversibly releases dinitrogen gas, driving the reaction to completion and forming a stable dihydropyridazine linkage.[2]

Causality in Mechanism:

The driving force of this reaction is the formation of stable σ-bonds from less stable π-bonds and the irreversible loss of N₂ gas.[6] The choice of a terminal, unstrained alkene like that on Amh, while less reactive than strained alkenes (e.g., trans-cyclooctene), offers a perfect balance of high stability during synthesis and handling with sufficiently rapid and highly specific reactivity toward tetrazines for most bioconjugation applications.[7]

Caption: IEDDA reaction between an Amh-containing peptide and a tetrazine probe.

Application Note 1: Site-Specific Fluorescent Labeling of Peptides

Incorporating Amh into a peptide provides a unique chemical handle for precise labeling with a fluorescent probe. This is invaluable for cellular imaging, receptor binding assays, and conformational studies.

Experimental Workflow

The overall process involves synthesizing the peptide with Amh at a specific site, purifying it, and then reacting it with a tetrazine-functionalized fluorophore.

Caption: Workflow for site-specific peptide labeling using Amh.

Protocol 1: Solid-Phase Peptide Synthesis (SPPS) with Fmoc-Amh-OH

This protocol describes the manual incorporation of Fmoc-Amh-OH into a peptide sequence using standard Fmoc/tBu chemistry.

Materials:

• Rink Amide MBHA resin (or other suitable resin)

• Fmoc-protected amino acids

• Fmoc-L-2-Amino-2-methylhex-5-enoic acid (Fmoc-L-Amh-OH)

• Coupling Reagent: HCTU (O-(1H-6-Chlorobenzotriazole-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate)

• Base: DIPEA (N,N-Diisopropylethylamine)

• Solvent: DMF (N,N-Dimethylformamide)

• Fmoc Deprotection Solution: 20% (v/v) piperidine in DMF

• Washing Solvents: DMF, DCM (Dichloromethane), Isopropanol

• Cleavage Cocktail: 95% TFA, 2.5% Triisopropylsilane (TIS), 2.5% H₂O

Procedure:

• Resin Swelling: Swell the resin in DMF for 30 minutes in a fritted reaction vessel.

• Fmoc Deprotection: Remove the Fmoc group from the resin or the preceding amino acid by treating with 20% piperidine/DMF twice for 10 minutes each.

• Washing: Wash the resin thoroughly with DMF (5x), DCM (3x), and DMF (3x) to remove residual piperidine.

• Amino Acid Coupling (Standard Amino Acids):

  • Pre-activate a solution of the standard Fmoc-amino acid (4 eq.), HCTU (3.9 eq.), and DIPEA (8 eq.) in DMF for 2 minutes.

  • Add the activated mixture to the resin and agitate for 45-60 minutes.

  • Wash the resin as in step 3. Confirm coupling with a Kaiser test.

• Amh Coupling (Expert Insight):

  • Rationale: The α-methyl group on Amh can cause steric hindrance, potentially slowing the coupling reaction. To ensure complete incorporation, an extended coupling time or a double coupling is recommended.

  • Pre-activate Fmoc-L-Amh-OH (4 eq.), HCTU (3.9 eq.), and DIPEA (8 eq.) in DMF.

  • Add the mixture to the resin and agitate for 2-4 hours .

  • Perform a Kaiser test. If the test is positive (indicating free amines), repeat the coupling step (double coupling).

• Repeat: Continue the deprotection and coupling cycles for all amino acids in the sequence.

• Final Deprotection: Remove the final N-terminal Fmoc group (Step 2).

• Cleavage and Global Deprotection:

  • Wash the final peptide-resin with DCM and dry under vacuum.

  • Add the cleavage cocktail and agitate for 2-3 hours at room temperature.

  • Precipitate the crude peptide in cold diethyl ether, centrifuge, and lyophilize.

Protocol 2: IEDDA Ligation with a Tetrazine-Fluorophore

This protocol details the reaction between the purified Amh-containing peptide and a commercially available tetrazine-functionalized fluorophore (e.g., Tetrazine-Sulfo-Cy5).

Materials:

• Lyophilized Amh-containing peptide

• Tetrazine-Sulfo-Cy5 (or other desired tetrazine probe)

• Reaction Buffer: Phosphate-Buffered Saline (PBS), pH 7.4

• Solvent: DMSO for dissolving the tetrazine probe

Procedure:

• Peptide Preparation: Dissolve the Amh-peptide in PBS to a final concentration of 1-2 mg/mL (approx. 1 mM).

• Probe Preparation: Prepare a 10 mM stock solution of the Tetrazine-Sulfo-Cy5 in DMSO.

• Ligation Reaction:

  • To the peptide solution, add 1.2 equivalents of the tetrazine probe stock solution.

  • Rationale: A slight excess of the tetrazine ensures the reaction goes to completion. The reaction is typically fast, but incubation allows for maximum yield.

  • Gently mix and incubate at room temperature for 30-60 minutes. The reaction can also be performed at 37°C to increase the rate if necessary.

• Monitoring (Optional): The reaction can be monitored by analytical RP-HPLC or LC-MS. A successful reaction will show the consumption of the starting peptide peak and the appearance of a new, more retained product peak.

• Purification: Purify the labeled peptide from excess tetrazine probe using RP-HPLC.

• Validation: Confirm the identity and purity of the final product by LC-MS and measure fluorescence to confirm successful labeling.

Table 2: Example Analytical Data for Peptide Labeling

Analyte	Calculated Mass (Da)	Observed Mass (Da) [M+H]⁺	Notes
Starting Peptide	1542.8	1543.7	Example mass for a 12-mer peptide containing Amh.
Tetrazine-Cy5	793.9	794.8	Mass of the probe (minus N₂ lost during reaction).
Labeled Peptide	2336.7	2337.5	Confirms covalent addition of the fluorophore.

Application Note 2: Assembly of Peptide-Drug Conjugates (PDCs)

The Amh-tetrazine ligation provides a stable and efficient method for conjugating a cytotoxic drug to a cell-targeting peptide, creating a potent PDC. The stability of the resulting linkage is critical to prevent premature drug release in circulation.

PDC Assembly Workflow

Caption: General workflow for the construction of a Peptide-Drug Conjugate.

Protocol 3: Conjugation of Amh-Peptide to a Tetrazine-Activated Drug

This protocol assumes a pre-synthesized tetrazine-linker-drug molecule is available.

Materials:

• Purified, lyophilized Amh-containing targeting peptide

• Tetrazine-linker-drug conjugate

• Reaction Buffer: PBS, pH 7.4, or other suitable buffer compatible with the drug molecule. May contain up to 10-20% organic co-solvent (e.g., DMSO, DMF) to aid drug solubility.

Procedure:

• Reagent Preparation:

  • Dissolve the Amh-peptide in the reaction buffer to a concentration of ~1 mM.

  • Dissolve the tetrazine-drug in a minimal amount of DMSO and then dilute with reaction buffer to create a concentrated stock solution (~10 mM).

• Conjugation Reaction:

  • Rationale: Precise stoichiometry is crucial in PDC synthesis to control the drug-to-peptide ratio. For this protocol, we aim for a 1:1 conjugation.

  • Add 1.1 equivalents of the tetrazine-drug solution to the peptide solution. The slight excess helps drive the reaction to completion without being overly wasteful of the valuable drug conjugate.

  • Incubate at room temperature or 37°C for 1-4 hours, with gentle mixing. Reaction time may need to be optimized depending on the specific tetrazine and drug.

• Purification:

  • Justification: This is the most critical step. It is imperative to remove all unreacted free drug, which can cause off-target toxicity.

  • Purify the reaction mixture using preparative RP-HPLC with a suitable gradient to separate the more hydrophobic PDC from the unreacted peptide and the smaller tetrazine-drug molecule.

• Solvent Exchange and Lyophilization: Exchange the HPLC fractions containing the pure PDC into a suitable storage buffer (e.g., water/acetonitrile) and lyophilize.

• Final Analysis: Characterize the final PDC thoroughly using:

  • LC-MS: To confirm the correct molecular weight.

  • Analytical HPLC: To determine purity (typically >95%).

  • In vitro cell-based assays: To confirm that the PDC retains its targeting ability and exhibits cytotoxic activity.

Troubleshooting and Expert Recommendations

Problem	Potential Cause(s)	Recommended Solution(s)
Incomplete Amh coupling in SPPS	Steric hindrance from the α-methyl group; inefficient coupling reagents.	Use extended coupling times (2-4 hours) for the Amh residue. Perform a double coupling. Ensure fresh, high-quality coupling reagents (e.g., HCTU, HATU) are used.
Low IEDDA Ligation Yield	Degradation of the tetrazine probe (sensitive to light and some nucleophiles); incorrect pH; peptide aggregation.	Store tetrazine probes protected from light at -20°C. Prepare fresh solutions before use. Ensure the reaction pH is between 7.0-8.0. If the peptide is hydrophobic, add an organic co-solvent like DMSO or acetonitrile (up to 20%) to the reaction buffer.
Multiple Peaks in Final Product (LC-MS)	Side reactions; oxidation of sensitive residues (Met, Trp); incomplete deprotection during synthesis.	Ensure the use of scavengers like TIS in the cleavage cocktail to prevent side reactions. Degas buffers for the ligation reaction if oxidative damage is suspected. Re-evaluate the SPPS deprotection and cleavage steps to ensure they are complete.
Difficulty Purifying PDC from Free Drug	Similar retention times on RP-HPLC.	Optimize the HPLC gradient to be shallower, increasing the separation between the large PDC and the smaller free drug. Consider a different chromatography mode if co-elution persists (e.g., size exclusion or ion exchange).

Conclusion

2-Amino-2-methylhex-5-enoic acid is a highly valuable synthetic building block for researchers in peptide chemistry and drug development. Its terminal alkene provides a stable, orthogonal handle for catalyst-free IEDDA click chemistry, enabling precise, site-specific modification of peptides under biocompatible conditions. The presence of the α-methyl group offers the added advantage of enhanced proteolytic stability. The protocols and insights provided in this guide demonstrate the straightforward incorporation of Amh into peptides and its powerful application in creating advanced fluorescently labeled probes and targeted peptide-drug conjugates.

References

• Overview of bioorthogonal reactions with terminal alkyne- or alkene-tagged proteins for in vitro labelling. (n.d.). ResearchGate. Retrieved February 20, 2024, from [Link]

• Bioorthogonal chemistry. (2024, February 13). Wikipedia. Retrieved February 20, 2024, from [Link]

• Efficient Incorporation of Unnatural Amino Acids into Proteins with a Robust Cell-Free System. (2022). Methods and Protocols. Retrieved February 20, 2024, from [Link]

• A Biosynthetic Approach for the Incorporation of Unnatural Amino Acids into Proteins. (n.d.). SpringerLink. Retrieved February 20, 2024, from [Link]

• Bioorthogonal Chemistry: Recent Progress and Future Directions. (2010). Angewandte Chemie International Edition. Retrieved February 20, 2024, from [Link]

• Adhikari, A., et al. (2021). Reprogramming natural proteins using unnatural amino acids. RSC Advances. Retrieved February 20, 2024, from [Link]

• Bioorthogonal chemistry. (2021). Nature Reviews Methods Primers. Retrieved February 20, 2024, from [Link]

• Bioorthogonal Chemistry and Its Applications. (2021). Accounts of Chemical Research. Retrieved February 20, 2024, from [Link]

• Diels-Alder Reaction. (n.d.). Organic Chemistry Portal. Retrieved February 20, 2024, from [Link]

• A Recent Concept of Importance: Click Chemistry. (2023). Journal of Chemistry. Retrieved February 20, 2024, from [Link]

• Sheradsky, T., & Silcoff, E. R. (1998). Synthesis of (2R,5R)-2-Amino-5-Hydroxyhexanoic Acid by Intramolecular Cycloaddition. Molecules. Retrieved February 20, 2024, from [Link]

• Strain-promoted azide-alkyne cycloaddition enhanced by the secondary interactions. (2020). ChemRxiv. Retrieved February 20, 2024, from [Link]

• Strain-promoted azide-alkyne cycloaddition enhanced by the secondary interactions. (2020). ResearchGate. Retrieved February 20, 2024, from [Link]

• Strain-promoted azide–alkyne cycloaddition enhanced by secondary interactions. (2020). Organic & Biomolecular Chemistry. Retrieved February 20, 2024, from [Link]

• Synthesis of cyclic peptides as bioconjugation platforms. (2025, June 29). Scholarly Publications Leiden University. Retrieved February 20, 2024, from [Link]

• Inverse electron demand Diels–Alder reactions in chemical biology. (2017, August 21). Chemical Society Reviews. Retrieved February 20, 2024, from [Link]

Sources

• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. Bioorthogonal Chemistry: Recent Progress and Future Directions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. merckmillipore.com [merckmillipore.com]
• 5. scholarlypublications.universiteitleiden.nl [scholarlypublications.universiteitleiden.nl]
• 6. Diels-Alder Reaction [organic-chemistry.org]
• 7. escholarship.org [escholarship.org]

Technical Notes & Optimization

Technical Support Center: Overcoming Steric Hindrance in α-Methyl Amino Acid Coupling

Introduction

Welcome to the technical support center for peptide synthesis. This guide is designed for researchers, chemists, and drug development professionals who are navigating the synthetic challenges associated with sterically hindered α-methyl amino acids (αMeAAs). The presence of an additional methyl group on the α-carbon dramatically increases steric bulk, which can severely impede the rate and efficiency of peptide bond formation. This often leads to low yields, incomplete reactions, and an increased risk of epimerization.

This resource provides in-depth, field-proven insights and troubleshooting strategies to help you successfully incorporate these challenging residues into your peptide sequences. We will move beyond simple protocol lists to explain the underlying chemical principles, enabling you to make informed decisions and optimize your synthetic strategy.

Frequently Asked Questions (FAQs)

Q1: What exactly is steric hindrance from α-methyl amino acids?

Steric hindrance, in this context, refers to the physical obstruction caused by the bulky α-methyl group, which shields the amino acid's carboxyl group and the incoming nucleophilic amine. This spatial crowding makes it difficult for the coupling reagents and the N-terminal amine of the coupling partner to achieve the necessary orientation for peptide bond formation, thus slowing down or preventing the reaction.[1]

Q2: Why are standard coupling reagents like DCC or HBTU often ineffective for these couplings?

Standard coupling reagents, while effective for proteinogenic amino acids, often fail with αMeAAs because the reactive intermediates they form (e.g., O-acylisourea or HOBt-esters) are not reactive enough to overcome the high activation energy imposed by the steric bulk.[2] The coupling reaction is simply too slow, leading to incomplete conversion or the degradation of the activated species before coupling can occur. More potent reagents are required to form more highly activated intermediates.

Q3: What are the primary challenges I should expect when working with α-methyl amino acids?

The main challenges are:

• Low or No Coupling Yield: The reaction may stall due to the high steric hindrance.[2]

• Epimerization/Racemization: Harsh conditions (prolonged reaction times, high temperatures) required to force the coupling can lead to the loss of stereochemical integrity at the α-carbon.[3][4]

• Difficult Purification: Incomplete reactions result in complex mixtures of the desired peptide, unreacted starting materials, and byproducts, complicating purification.

Q4: Which classes of coupling reagents are recommended for α-methyl amino acids?

For these challenging couplings, more potent, third-generation uronium/aminium salts or phosphonium salts are highly recommended. Reagents like COMU , HATU , and PyAOP are often successful where others fail.[5][6][7] Additionally, propanephosphonic acid anhydride (T3P® ) and the in-situ formation of acyl fluorides represent powerful alternative strategies.[8][9]

Troubleshooting Guide & Optimization Protocols

This section addresses specific problems you may encounter during your experiments. Each problem is followed by probable causes and actionable solutions, including detailed protocols.

Problem 1: Low or No Coupling Yield

This is the most common issue when attempting to couple α-methyl amino acids.

Possible Cause 1A: Inadequate Coupling Reagent Potency

Standard reagents are often not reactive enough. The choice of coupling reagent is the most critical factor for success.

Solution: Employ a high-potency coupling reagent specifically suited for hindered couplings. Uronium/aminium salts containing an Oxyma or HOAt moiety are generally superior.

• COMU: A third-generation uronium salt that is highly efficient, has an excellent safety profile (non-explosive byproducts), and whose byproducts are water-soluble, simplifying workup.[7][10][11] It is often considered one of the best all-around reagents for difficult couplings.

• HATU: The HOAt-based analogue of HBTU, it is extremely effective for hindered couplings, including N-methylated and α,α-disubstituted amino acids.[5][6]

• PyAOP: A highly reactive phosphonium salt that has been successfully used for difficult sequences containing hindered residues like Aib (α-aminoisobutyric acid).[2]

• T3P® (Propanephosphonic Acid Anhydride): A versatile and powerful reagent that acts as both a coupling reagent and a water scavenger. It is known for providing high yields with very low epimerization, even in challenging fragment couplings.[9][12][13]

Reagent	Reagent Type	Key Advantages	Considerations
COMU	Uronium/Aminium Salt	High reactivity, excellent safety profile, water-soluble byproducts, reduced allergenic potential.[5][7][14]	---
HATU	Uronium/Aminium Salt	Very high reactivity, well-established for hindered couplings.[6]	Benzotriazole-based; byproducts can be explosive under certain conditions.[10]
PyAOP	Phosphonium Salt	Extremely reactive, effective for very difficult sequences.[15]	Higher cost.
T3P®	Phosphonic Anhydride	Excellent yields, minimal epimerization, non-toxic, water-soluble byproducts.[12]	Often used in solution-phase; protocols may differ from standard SPPS.

Experimental Protocol 1: High-Efficiency Coupling using COMU on Solid Phase (SPPS)

This protocol outlines a robust method for coupling a sterically hindered Fmoc-αMeAA-OH onto a resin-bound peptide.

• Resin Preparation: Swell the resin (e.g., Rink Amide resin) in N,N-Dimethylformamide (DMF) for 30 minutes.

• Fmoc-Deprotection: Treat the resin with 20% piperidine in DMF for 10-15 minutes to remove the N-terminal Fmoc group. Wash the resin thoroughly with DMF (3x), Dichloromethane (DCM) (3x), and DMF (3x).

• Amino Acid Pre-activation:

  • In a separate vessel, dissolve the Fmoc-αMeAA-OH (3-4 eq. relative to resin loading), COMU (3-4 eq.), and Diisopropylethylamine (DIPEA) (6-8 eq.) in DMF.

  • Allow this mixture to pre-activate for 1-2 minutes. The solution may change color.[10][14]

• Coupling Reaction: Add the pre-activated amino acid solution to the deprotected resin.

• Agitation: Agitate the mixture at room temperature. For a standard hindered coupling, allow 1-2 hours. For extremely difficult couplings (e.g., Aib-Aib), a double coupling may be necessary.[10][16]

• Monitoring & Washing: Monitor the reaction completion using a qualitative test (e.g., Kaiser test). Once complete, wash the resin thoroughly with DMF to remove excess reagents and byproducts.

Possible Cause 1B: Suboptimal Reaction Conditions

Steric hindrance dramatically slows reaction kinetics, meaning standard conditions are insufficient.

Solution: Optimize reaction time, temperature, and solvent.

• Increase Reaction Time: Extend coupling times from the standard 1-2 hours to 4 hours, or even overnight.[16]

• Elevate Temperature (with caution): Increasing the temperature can provide the energy needed to overcome the activation barrier. However, this significantly increases the risk of racemization.[17]

• Microwave-Assisted Peptide Synthesis (MAPS): This is a highly effective technique for driving difficult couplings to completion.[1][18][19] Microwave energy efficiently and rapidly heats the reaction, dramatically shortening reaction times (e.g., from hours to minutes) and often improving purity.[20][21] Syntheses that take over 40 hours conventionally can be completed in under 3 hours with high purity using microwave assistance.[18]

Visualization 1: Troubleshooting Workflow for Low Coupling Yield

Caption: A decision tree for troubleshooting low-yield αMeAA couplings.

Problem 2: Significant Epimerization or Racemization

The forcing conditions required for hindered couplings can compromise the stereochemical integrity of the amino acid.

Possible Cause 2A: Base-Mediated Racemization

The choice and amount of base used during activation can directly influence the rate of racemization. Tertiary amines can abstract the α-proton of the activated amino acid, leading to a loss of chirality.[17][22]

Solution: Use a sterically hindered, weaker base.

• Base Selection: While DIPEA is commonly used, its strong basicity can promote racemization. For sensitive couplings, consider switching to a weaker or more sterically hindered base like N-methylmorpholine (NMM) or 2,4,6-collidine .[5][22] The increased steric bulk of collidine makes it less likely to abstract the α-proton.[22]

• Stoichiometry: Use the minimum amount of base necessary for the reaction. For uronium salts like COMU, which contain a built-in proton acceptor, the amount of external base can often be reduced.[7][10]

Visualization 2: Mechanism of Base-Induced Racemization

Caption: Abstraction of the α-proton by a base leads to a planar, achiral enolate intermediate, which can be re-protonated from either face, causing racemization.

Advanced Strategy: Acyl Fluoride Chemistry

For the most stubborn couplings where even potent uronium salts fail, converting the carboxylic acid to an acyl fluoride is a highly effective strategy.

Why it works: Acyl fluorides are small, highly reactive electrophiles. The minimal size of the fluorine atom reduces steric clash during the nucleophilic attack by the amine, while the unique nature of the C-F bond makes the carbonyl carbon highly activated.[8] This method has been shown to be effective for couplings where reagents like PyBOP or HBTU fail completely.[23]

Experimental Protocol 2: In-Situ Acyl Fluoride Generation and Coupling

This protocol is adapted for extremely challenging couplings. All reagents and glassware must be anhydrous.

• Preparation: In an inert atmosphere (e.g., Argon or Nitrogen), dissolve the protected Fmoc-αMeAA-OH (1 eq.) in anhydrous DCM.

• Fluorinating Agent: Add a fluorinating agent such as TFFH (Tetramethylfluoroformamidinium hexafluorophosphate) (1 eq.) and a suitable base like pyridine or DIPEA (2 eq.).[5]

• Acyl Fluoride Formation: Stir the reaction at room temperature for 15-30 minutes to allow for the complete formation of the acyl fluoride.

• Coupling: In a separate vessel containing the deprotected, resin-bound amine, add the solution of the freshly prepared acyl fluoride.

• Reaction: Allow the coupling to proceed for 1-4 hours at room temperature. Monitor for completion.

• Wash: Wash the resin thoroughly with DCM and DMF.

References

• CEM Corporation. (n.d.). Microwave Assisted SPPS of Hindered Non-Standard Amino Acids. [Link]

• SYNTHESIS. (2002). Rapid Microwave-Assisted Solid Phase Peptide Synthesis. [Link]

• ResearchGate. (2018). Microwave Assisted SPPS of Hindered, Non-Standard Amino Acids. [Link]

• Organic & Biomolecular Chemistry Blog. (2015). Applying old tricks to new problems: Acyl Fluorides in Sterically Hindered Amide Coupling. [Link]

• AWS. (n.d.). Microwave Assisted SPPS of Hindered Non-Standard Amino Acids. [Link]

• Dilun Biotechnology. (2025). Commonly Used Coupling Reagents in Peptide Synthesis. [Link]

• Dilun Biotechnology. (n.d.). Optimizing Peptide Coupling: Key Techniques for High Yields and Purity. [Link]

• ACS Publications. (2020). Synthesis of Acyl Fluorides via DAST-Mediated Fluorinative C–C Bond Cleavage of Activated Ketones. [Link]

• AMRI. (n.d.). WE'VE GOT T3P® DOWN TO AN EXACT SCIENCE. [Link]

• ResearchGate. (2025). Efficient Peptide Coupling Involving Sterically Hindered Amino Acids. [Link]

• Science of Synthesis. (n.d.). Racemization Assays. [Link]

• Google Patents. (n.d.). Synthesis and use of amino acid fluorides as peptide coupling reagent.

• National Institutes of Health. (n.d.). Rapid and column-free syntheses of acyl fluorides and peptides using ex situ generated thionyl fluoride. [Link]

• ResearchGate. (2025). Efficient, Racemization‐Free Peptide Coupling of N‐Alkyl Amino Acids by Using Amino Acid Chlorides Generated In Situ—Total Syntheses of the Cyclopeptides Cyclosporin O and Omphalotin A. [Link]

• ResearchGate. (n.d.). (PDF) Propylphosphonic anhydride (T3P®): An expedient reagent for organic synthesis. [Link]

• Aapptec Peptides. (n.d.). Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP. [Link]

• CORE. (n.d.). Propanephosphonic Acid Anhydride (T3P®) - A Benign Reagent for Diverse Applications Inclusive of Large-Scale Synthesis. [Link]

• Organic Chemistry Portal. (n.d.). α-Amino Acid synthesis by C-C coupling. [Link]

• National Institutes of Health. (2023). Suppression of alpha-carbon racemization in peptide synthesis based on a thiol-labile amino protecting group. [Link]

• Spiral. (n.d.). Propylphosphonic Anhydride (T3P®) as Coupling Reagent for Solid-Phase Peptide Synthesis. [Link]

• American Peptide Society. (2026). Ready-Made Amino Acids. [Link]

• Google Patents. (n.d.). Synthesis of alpha-methyl, alpha-substituted amino acids.

• ACS Publications. (2021). Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey. [Link]

• PubMed. (2010). COMU: a third generation of uronium-type coupling reagents. [Link]

• MDPI. (2023). Epimerisation in Peptide Synthesis. [Link]

Sources

• 1. Microwave Assisted SPPS of Hindered, Non-Standard Amino Acids [cem.com]
• 2. researchgate.net [researchgate.net]
• 3. Thieme E-Books & E-Journals [thieme-connect.de]
• 4. Suppression of alpha-carbon racemization in peptide synthesis based on a thiol-labile amino protecting group - PMC [pmc.ncbi.nlm.nih.gov]
• 5. bachem.com [bachem.com]
• 6. Commonly Used Coupling Reagents in Peptide Synthesis - Dilun Biotechnology [peptidescientific.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. blogs.rsc.org [blogs.rsc.org]
• 9. T3P Brochure | AMRI [amri.staging.ribbitt.com]
• 10. luxembourg-bio.com [luxembourg-bio.com]
• 11. COMU: a third generation of uronium-type coupling reagents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. files01.core.ac.uk [files01.core.ac.uk]
• 13. spiral.imperial.ac.uk [spiral.imperial.ac.uk]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. researchgate.net [researchgate.net]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. Epimerisation in Peptide Synthesis [mdpi.com]
• 18. cemcontenttype.s3.amazonaws.com [cemcontenttype.s3.amazonaws.com]
• 19. researchgate.net [researchgate.net]
• 20. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 21. luxembourg-bio.com [luxembourg-bio.com]
• 22. A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis [en.highfine.com]
• 23. pubs.acs.org [pubs.acs.org]

Technical Support Center: Peptide Coupling with 2-Amino-2-methylhex-5-enoic Acid

A Senior Application Scientist's Guide to Selecting HATU vs. PyAOP for Sterically Hindered Amino Acids

Welcome to the Technical Support Center. This guide is designed for researchers, chemists, and drug development professionals navigating the challenges of peptide synthesis with sterically hindered amino acids, specifically focusing on α,α-disubstituted residues like 2-Amino-2-methylhex-5-enoic acid. The choice of coupling reagent is paramount for success, and this document provides an in-depth comparison of two industry-standard reagents: HATU and PyAOP.

At a Glance: HATU vs. PyAOP for Hindered Couplings

When working with α,α-disubstituted amino acids such as 2-Amino-2-methylhex-5-enoic acid, the steric bulk around the carboxylic acid and the amine presents a significant challenge to forming a peptide bond.[1] Both HATU and PyAOP are powerful reagents designed for such "difficult couplings," but they operate via different mechanisms and present distinct advantages and disadvantages.[2][3]

Feature	HATU (Aminium/Uronium Salt)	PyAOP (Phosphonium Salt)	Senior Scientist's Verdict
Reactivity & Speed	Extremely high, due to the formation of a highly reactive OAt-active ester.[2] Often leads to faster reaction times.	Highly reactive, also forms an OAt-active ester.[2] Comparable in efficiency to HATU for hindered couplings.[3]	For sheer speed, HATU often has a slight edge. However, for difficult couplings, achieving completion is more critical than the reaction rate. Both are top-tier choices.
Side Reaction Risk	Guanidinylation: Can react with the free N-terminus of the peptide chain, causing irreversible capping.[4] This is a significant risk if the reagent is used in excess or during slow reactions.[4]	No Guanidinylation: Does not have the guanidinium group responsible for this side reaction.[3] This makes it a safer choice for complex syntheses, cyclizations, or when using an excess of reagent is beneficial.	PyAOP is the winner here. The risk of terminating your peptide synthesis, especially with a costly or complex chain, makes HATU a riskier proposition if not handled with precise stoichiometry.
Racemization	Low risk due to rapid reaction kinetics which minimize the time for the oxazolone intermediate to tautomerize.	Exceptionally low racemization rates reported.[3] The mechanism is less prone to forming the oxazolone intermediate.	Both are excellent at preserving stereochemical integrity. For particularly sensitive residues, PyAOP's mechanism may offer a marginal theoretical advantage.
Byproducts & Purity	Byproducts include tetramethylurea and HOAt. Tetramethylurea can sometimes be challenging to remove during purification.	Byproducts are generally water-soluble and easily removed during standard workup and washing procedures, leading to cleaner crude products.	PyAOP often leads to a cleaner initial product, simplifying downstream purification.
Cost	Generally more expensive than many other coupling reagents, but often justified by its efficiency.	Also a premium-priced reagent, with costs comparable to HATU.	The cost is a secondary consideration when dealing with difficult and valuable peptides. The primary goal is a successful coupling, which both reagents can deliver.

The Chemistry Behind the Choice: Mechanism of Action

Understanding the "why" is crucial for troubleshooting. Both reagents activate the carboxylic acid, but their structures and intermediates differ, which accounts for their different side reaction profiles.

HATU: The Aminium/Uronium Pathway

HATU is an aminium salt that, in the presence of a non-nucleophilic base like DIPEA, activates a carboxylic acid to form a highly reactive OAt-ester. The amine component of the next amino acid then attacks this ester to form the peptide bond.

Caption: PyAOP activation and coupling pathway.

Crucially, the structure of PyAOP lacks the reactive guanidinium moiety of HATU. [3]Therefore, it cannot undergo the same chain-terminating side reaction, making it a more robust choice for challenging syntheses.

Troubleshooting & FAQs

This section addresses common issues encountered when coupling sterically hindered amino acids like 2-Amino-2-methylhex-5-enoic acid.

Question 1: My coupling reaction is incomplete or has a very low yield. What is the first thing I should check?

Answer: With sterically hindered residues, incomplete coupling is the most common failure mode. [1]Before blaming the reagent, consider these factors:

• Reaction Time & Temperature: Steric hindrance slows down reaction rates. [1] * Solution: Increase the coupling time significantly, for example, from 1-2 hours to overnight. [1]Gentle heating (e.g., 30-40°C) can also be effective, but monitor closely for any increase in side products.

• Double Coupling: A single coupling may not be sufficient to drive the reaction to completion.

  • Solution: After the first coupling, wash the resin and perform a second coupling with a fresh batch of activated amino acid.

• Solvent Choice: Poor solvation of the growing peptide chain can lead to aggregation, which further hinders the reaction.

  • Solution: N-methylpyrrolidone (NMP) often has better solvating properties than Dimethylformamide (DMF). For very difficult sequences, a solvent mixture such as DCM/DMF/NMP might be beneficial.

Question 2: I'm using HATU and my final product has a mass corresponding to the peptide plus a tetramethylguanidinium group. What happened?

Answer: This is the classic signature of guanidinylation of the N-terminal amine. This side reaction terminates the peptide chain.

• Cause: This occurs when HATU is present in excess relative to the carboxylic acid, or when the coupling reaction is very slow, allowing the free amine on the peptide chain to react with HATU.

• Prevention with HATU:

  • Stoichiometry is Key: Use a slight excess of the carboxylic acid relative to HATU (e.g., 1.05 eq acid to 1.0 eq HATU). Pre-activating the acid with HATU and base for a few minutes before adding it to the resin-bound amine is crucial. This ensures the HATU is consumed in forming the active ester before it can react with the peptide.

• The Safer Alternative:

  • Switch to PyAOP: PyAOP is incapable of this side reaction. [3]For particularly slow or critical couplings, such as fragment condensation or macrocyclization, PyAOP is the superior choice to avoid this issue.

Question 3: I'm concerned about racemization. Which reagent is better?

Answer: Both HATU and PyAOP are excellent choices for suppressing racemization and are far superior to older reagents.

• HATU: Its high reactivity leads to very fast coupling, which generally outcompetes the rate of oxazolone formation and subsequent racemization. * PyAOP: Has an exceptional record for low racemization. [3]The mechanism of activation is inherently less prone to the side reactions that lead to loss of stereochemistry.

For most applications, the difference is negligible. If you are working with an amino acid that is known to be exceptionally prone to racemization, PyAOP might provide an extra layer of security.

Caption: Troubleshooting workflow for hindered couplings.

Experimental Protocols

These are starting-point protocols. Optimization may be required based on the specific peptide sequence.

Protocol 1: PyAOP Coupling of a Sterically Hindered Amino Acid (Recommended)

This protocol is recommended for its robustness and low risk of side reactions.

• Resin Preparation: Swell the resin in DMF. Perform N-terminal Fmoc deprotection using standard methods (e.g., 20% piperidine in DMF). Wash the resin thoroughly with DMF (5-7 times) to remove all traces of piperidine.

• Activation Solution: In a separate vessel, dissolve the Fmoc-2-Amino-2-methylhex-5-enoic acid (3.0 eq. relative to resin loading) in DMF. Add PyAOP (3.0 eq.) and DIPEA (6.0 eq.). Vortex briefly.

• Coupling: Immediately add the activation solution to the prepared resin.

• Reaction: Agitate the mixture at room temperature for 2-4 hours. For particularly difficult couplings, this can be extended overnight.

• Monitoring & Washing: Perform a Kaiser test to check for completion (note: test will be negative for the secondary amine after proline, but this is not applicable here). If the test is negative, the reaction is complete. Wash the resin thoroughly with DMF (3-5 times) and DCM (3-5 times) to prepare for the next cycle.

• Troubleshooting: If the Kaiser test is positive, indicating incomplete coupling, perform a second coupling (repeat steps 2-5).

Protocol 2: HATU Coupling with Pre-activation (Use with Caution)

This protocol minimizes the risk of guanidinylation but requires careful execution.

• Resin Preparation: Same as Step 1 in the PyAOP protocol.

• Pre-activation: In a separate vessel, dissolve the Fmoc-2-Amino-2-methylhex-5-enoic acid (3.0 eq.) and HATU (2.9 eq.) in DMF. Add DIPEA (6.0 eq.).

• Wait: Allow the pre-activation to proceed for at least 3-5 minutes. This step is critical to ensure the HATU reacts with the carboxylic acid before it comes into contact with the resin-bound amine.

• Coupling: Add the pre-activated solution to the prepared resin.

• Reaction: Agitate the mixture at room temperature for 1-3 hours.

• Monitoring & Washing: Same as Step 5 in the PyAOP protocol.

• Troubleshooting: If coupling is incomplete, a second coupling can be performed. However, be mindful that extending reaction times with HATU can increase the risk of side reactions if any unreacted HATU remains.

References

• Organic Chemistry Portal. (n.d.). α-Amino Acid synthesis by C-C coupling. Retrieved from [Link]

• AAPPTEC. (n.d.). Coupling Reagents. Retrieved from [Link]

• García, J., et al. (2021). Structure-Acid Lability Relationship of N-alkylated α,α-dialkylglycine Obtained via a Ugi Multicomponent Reaction. PMC. Retrieved from [Link]

• Google Patents. (n.d.). WO2017019487A1 - Methods of synthesis of (1r,2r,5r)-5-amino-2-methylcyclohexanol hydrochloride and intermediates useful therein.

• Beilstein Journal of Organic Chemistry. (2012). Arylglycine-derivative synthesis via oxidative sp3 C–H functionalization of α-amino esters. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Unnatural α-Amino Acid Synthesized through α-Alkylation of Glycine Derivatives by Diacyl Peroxides. Retrieved from [Link]

• Protein Science. (2016). The effect of chirality and steric hindrance on intrinsic backbone conformational propensities: tools for protein design. PMC. Retrieved from [Link]

• RSC Advances. (2019). Unwanted hydrolysis or α/β-peptide bond formation: how long should the rate-limiting coupling step take?. RSC Publishing. Retrieved from [Link]

• International Journal of Peptides. (2013). Development of the Schedule for Multiple Parallel “Difficult” Peptide Synthesis on Pins. Hindawi. Retrieved from [Link]

• Semantic Scholar. (2011). Steric hindrance by 2 amino acid residues determines the substrate specificity of isomaltase from Saccharomyces cerevisiae. Retrieved from [Link]

• CORE. (2022). Stereoselective Modification of N-(α-Hydroxyacyl)-Glycine Esters via Palladium-Catalyzed Allylic Alkylation and Studies toward. Retrieved from [Link]

• Green Chemistry. (n.d.). α-C–H functionalization of glycine derivatives under mechanochemical accelerated aging en route the synthesis of 1,4-dihydropyridines and α-substituted glycine esters. Retrieved from [Link]

• Synform. (2022). Highly Sterically Hindered Peptide Bond Formation between α,α-Disubstituted α-Amino Acids and N-Alkyl Cysteines Using α,α. Retrieved from [Link]

• AAPPTEC. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis. Retrieved from [Link]

• MDPI. (2023). Coupling Reactions on Secondary Allylic, Propargylic, and Alkyl Carbons Using Organoborates/Ni and RMgX/Cu Reagents. Retrieved from [Link]

• Chemical Communications. (n.d.). The Strecker reaction coupled to Viedma ripening: a simple route to highly hindered enantiomerically pure amino acids. Retrieved from [Link]

• ResearchGate. (2021). Arylglycine: A Focus on Amino Acid Preparation and Peptide Synthesis. Retrieved from [Link]

• ScienceDirect. (n.d.). Chapter 11. Conformational Restriction and Steric Hindrance in Medicinal Chemistry. Retrieved from [Link]

Sources

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• 2. peptide.com [peptide.com]
• 3. bachem.com [bachem.com]
• 4. peptide.com [peptide.com]

improving yield of peptides with alpha,alpha-disubstituted residues

An Application Scientist's Guide to Improving Yields of Peptides with α,α-Disubstituted Residues

Welcome to the Technical Support Center. As Senior Application Scientists, we understand that synthesizing peptides containing α,α-disubstituted residues like α-aminoisobutyric acid (Aib) presents unique and often frustrating challenges. The steric bulk of these residues, which is key to their valuable ability to induce specific secondary structures and enhance proteolytic stability, is also the primary obstacle to efficient peptide bond formation.[1][2]

This guide is structured to provide direct, actionable solutions to the common problems you may encounter. We will move from troubleshooting specific experimental failures to answering broader frequently asked questions, all grounded in the fundamental chemistry of peptide synthesis.

Troubleshooting Guide: From Low Yields to Impure Products

This section is designed to address specific experimental issues in a question-and-answer format.

Problem Area: Incomplete or Failed Coupling Reactions

Q: My coupling reaction is showing low efficiency or has failed completely when incorporating an α,α-disubstituted residue. What's going on?

A: The root cause is almost always severe steric hindrance. The two α-substituents on the incoming amino acid physically block the resin-bound amine from attacking the activated carboxyl group.[2] Likewise, when the α,α-disubstituted residue is already on the resin, its N-terminal amine is sterically shielded, making it a poor nucleophile. Standard coupling protocols that work for proteinogenic amino acids are often insufficient to overcome this energy barrier.[3] Coupling the carboxyl group of a dialkylglycine is significantly more difficult than coupling an amino acid to the amine group of a dialkylglycine.[3]

Q: I've confirmed the issue is an incomplete coupling. What are the most effective coupling reagents for these hindered residues?

A: Your choice of coupling reagent is critical. For sterically demanding couplings, standard carbodiimide reagents like DCC or DIC, even with HOBt, often fail or require extremely long reaction times (up to 48 hours), which can introduce side reactions.[3]

You need to switch to a more potent activating agent. From a mechanistic standpoint, reagents that generate highly reactive activated esters are superior. Our recommendations fall into two main classes:

• Uronium/Aminium Salts (HOAt- or Oxyma-based): These are the go-to choice for most difficult couplings.

  • HATU/HAPyU: These reagents are based on 1-hydroxy-7-azabenzotriazole (HOAt). They form highly reactive OAt esters. The nitrogen atom in the azabenzotriazole ring is thought to participate in the reaction, accelerating the aminolysis step and suppressing racemization.[4][5] HATU is considered one of the most efficient reagents for such challenges.[6][7]

  • COMU: This reagent is based on OxymaPure. It offers coupling efficiencies comparable to HATU but replaces the potentially explosive HOBt/HOAt component with the safer Oxyma, making it a modern and highly effective alternative.[7][8] It is particularly well-suited for microwave-accelerated synthesis.[7]

• In Situ Acyl Fluoride Formation:

  • TFFH: This reagent generates amino acid fluorides in situ. Acyl fluorides are among the most reactive activated species used in SPPS and are especially suited for coupling extremely hindered α,α-disubstituted amino acids like Aib.[3][7]

The following table summarizes the most effective reagents for your consideration.

Coupling Reagent	Activating Species	Relative Reactivity	Key Considerations & Recommendations
HATU / HAPyU	OAt-ester	Very High	Industry standard for difficult couplings. Highly efficient but benzotriazole-based.[6][7]
COMU	Oxyma-ester	Very High	Safer, non-explosive alternative to HATU with comparable efficiency. Excellent for microwave SPPS.[7]
HCTU	O-6-ClBt ester	High	More reactive than its HBTU counterpart. A strong option if HATU/COMU are unavailable.[2]
TFFH / PyFFH	Acyl Fluoride	Extremely High	Use for the most challenging couplings where other reagents fail, such as Aib-Aib bond formation.[3][7]
DIC + Oxyma	Oxyma-ester	High	A cost-effective and efficient combination shown to be effective for iterative Aib couplings.[9]

Q: I've switched to HATU, but the coupling is still incomplete. What other protocol modifications can I try?

A: If a powerful coupling reagent alone isn't enough, you need to adjust your protocol to further drive the reaction to completion. Here are field-proven strategies:

• Double Coupling: This is the most common and effective method. After the initial coupling reaction, simply filter the resin and repeat the coupling step with a fresh solution of activated amino acid and reagents.[2] It's a brute-force method that works.

• Increase Reaction Temperature (Microwave Assistance): Microwave-assisted peptide synthesis (MA-SPPS) is a game-changer for hindered couplings. Microwave energy rapidly and uniformly heats the reaction, providing the energy needed to overcome the activation barrier.[10] Syntheses that would take many hours or fail completely at room temperature can be completed in minutes with high purity.[11][12][13]

• Extended Coupling Time: If you do not have access to a microwave synthesizer, simply increasing the reaction time from 1-2 hours to 4 hours or even overnight can significantly improve yields. However, be mindful that longer reaction times at ambient temperature can increase the risk of epimerization.[14]

Below is a troubleshooting workflow to guide your decisions when facing a low-yield synthesis.

Caption: Troubleshooting workflow for low-yield couplings.

Problem Area: Side Reactions and Purity

Q: I'm observing significant epimerization at the residue before the α,α-disubstituted amino acid. How can I prevent this?

A: This is a critical and common issue. When coupling to a sterically hindered amine (like Aib), the reaction slows down dramatically. The activated chiral amino acid waiting to be coupled has a longer lifetime, increasing the chance for it to epimerize via two main pathways:

• Oxazolone Formation: The activated carboxyl group can cyclize to form a planar oxazolone intermediate. A base can then abstract the α-proton, and re-protonation can occur from either face, scrambling the stereochemistry.[14]

• Direct Enolization: A base can directly abstract the acidic α-proton from the activated amino acid, leading to racemization.[4][14]

Solutions to Suppress Epimerization:

• Use HOAt- or Oxyma-based Reagents: As mentioned, reagents like HATU and COMU are superior not only for their reactivity but also for their ability to suppress racemization compared to HOBt-based activators.[4][5]

• Choose Your Solvent Wisely: Polar solvents like DMF can increase the rate of epimerization.[5] If epimerization is a persistent problem, consider switching to a less polar solvent like dichloromethane (DCM) or a mixture of DCM/NMP.[6][14]

• Control the Temperature: While heat accelerates the desired coupling, excessive temperatures can also accelerate epimerization.[14] When using microwave heating, use the lowest temperature that still provides efficient coupling. For room temperature reactions, avoid letting the reaction exotherm.

• Minimize Pre-activation Time: Use in situ activation methods where the coupling reagent is added to the mixture of the amino acid and the resin. This ensures the highly reactive species is consumed as it is formed, minimizing its time to epimerize.[14]

Q: My final product shows deletion sequences where the hindered residue should be. What causes this?

A: Deletion sequences are a direct consequence of failed coupling reactions. If a coupling step fails to go to completion, the unreacted N-terminal amine is capped (often by acetic anhydride in automated synthesizers) or remains unreacted. In the subsequent cycles, the synthesis continues, but the final peptide is missing the amino acid that failed to couple. This problem is exacerbated by inefficient Fmoc-group removal, which can also be slowed by steric hindrance or peptide aggregation.[13][15] Using microwave energy for both the deprotection and coupling steps can dramatically reduce deletion sequences by ensuring both reactions go to completion.[13]

Frequently Asked Questions (FAQs)

Q: What exactly makes α,α-disubstituted amino acids so difficult to work with in SPPS?

A: The core challenge is steric hindrance, which manifests in several ways:

• Slow Kinetics: The bulky groups on the α-carbon physically obstruct the formation of the transition state required for peptide bond formation, dramatically slowing down the reaction rate.[2]

• Aggregation: Peptides rich in residues like Aib are highly prone to forming stable helical secondary structures.[1][9] While this is often the desired outcome for the final peptide, this on-resin folding can cause aggregation, burying the reactive N-terminus and making it inaccessible for subsequent coupling steps.[2][15]

• Difficult Deprotection: The same steric bulk can also hinder the approach of the piperidine base used for Fmoc deprotection, leading to incomplete deprotection and subsequent deletion sequences.

Q: How does microwave-assisted peptide synthesis (MA-SPPS) specifically help with these difficult couplings?

A: MA-SPPS provides a significant advantage by directly addressing the kinetic barrier. Microwave energy heats the reaction mixture rapidly and efficiently.[10] This added energy helps the reacting molecules overcome the high activation energy associated with sterically hindered couplings. It drives difficult reactions to completion in minutes, which might otherwise require many hours or fail completely at ambient temperatures.[12] This speed also reduces the time available for side reactions like epimerization to occur.[13]

Q: Are there any special solvent considerations for improving coupling efficiency?

A: Yes, solvent choice is important for both reaction kinetics and preventing aggregation.

• Solvating Power: The solvent must effectively swell the resin and solvate the growing peptide chain to ensure the reactive sites are accessible.[15] N-Methyl-2-pyrrolidone (NMP) is generally considered to have better solvating properties than N,N-Dimethylformamide (DMF) for complex or aggregating sequences.[2][15]

• Solvent Mixtures: For particularly difficult sequences, a "magic" mixture of DCM/DMF/NMP (1:1:1) can sometimes disrupt on-resin aggregation and improve outcomes.[2]

• Epimerization: As noted earlier, less polar solvents like DCM may be preferable to DMF if epimerization is a concern.[5][6]

Q: When should I absolutely consider using an amino acid fluoride derivative?

A: You should reserve the use of amino acid fluorides for the most extreme cases of steric hindrance where even powerful uronium/aminium reagents like HATU or COMU, combined with double coupling and/or microwave heating, fail to give satisfactory results.[2][3] A classic example is the formation of an Aib-Aib peptide bond, which is notoriously difficult.[3] The conversion of the Fmoc-amino acid to its acyl fluoride creates a highly electrophilic species that can overcome even severe steric barriers.[7]

Key Experimental Protocols

Protocol 1: Enhanced Room-Temperature Coupling of Fmoc-Aib-OH using HATU

This protocol is designed for manual synthesis when a microwave is not available.

• Resin Preparation: Swell the resin-bound peptide (with the free N-terminal amine) in DMF for 30 minutes. Drain the solvent.

• Reagent Solution Preparation (In a separate vessel):

  • Dissolve Fmoc-Aib-OH (3 equivalents relative to resin loading) and HATU (3 equivalents) in DMF.

  • Add N,N-Diisopropylethylamine (DIEA) (6 equivalents).

  • Allow for a brief pre-activation of 2-3 minutes.[6]

• First Coupling: Add the activated amino acid solution to the resin. Agitate the mixture for 2 hours at room temperature.

• Monitoring (Optional but Recommended): Take a small sample of resin beads, wash them thoroughly, and perform a Kaiser test. If the test is positive (blue beads), the coupling is incomplete.

• Second Coupling: Drain the reaction vessel. Add a freshly prepared solution of activated Fmoc-Aib-OH (as in Step 2) to the resin. Agitate for another 2 hours.

• Wash: Drain the coupling solution and wash the resin thoroughly with DMF (3x), DCM (3x), and DMF (3x) to prepare for the next deprotection step.

Protocol 2: Microwave-Assisted Coupling of a Hindered Residue

This protocol is for use with an automated microwave peptide synthesizer and offers superior speed and efficiency.

• Reagent Preparation: Use standard synthesizer concentrations. A typical setup would involve a 5-fold excess of Fmoc-amino acid, DIC, and Oxyma Pure in DMF.[12]

• Deprotection Step: Perform the Fmoc deprotection using microwave energy (e.g., 75°C for 3 minutes). This ensures complete removal of the Fmoc group from the potentially hindered amine.

• Coupling Step: Add the activated amino acid solution to the resin. Perform the coupling reaction with microwave irradiation. A standard condition is 10 minutes at 75°C.[12]

• Wash: The synthesizer will automatically perform the necessary wash steps.

• Confirmation: Due to the high efficiency of microwave-assisted coupling, a single coupling is usually sufficient. A double coupling can be programmed if the sequence is known to be exceptionally difficult.

Caption: Mechanism of HATU activation for hindered couplings.

References

• Segment Coupling to a Highly Hindered N-Terminal, Alamethicin-Related α-Aminoisobutyric Acid (Aib) Residue. (n.d.). National Institutes of Health. Retrieved February 20, 2024, from [Link]

• Unusual Amino Acids: α-Aminoisobutyric Acid. (2025, August 27). LifeTein Peptide Blog. Retrieved February 20, 2024, from [Link]

• Microwave-assisted peptide synthesis. (n.d.). Google Patents.

• Microwave Assisted Organic and Peptide Synthesis of a Non-natural Arginine Residue. (n.d.). Biotage. Retrieved February 20, 2024, from [Link]

• Epimerisation in Peptide Synthesis. (2023, December 8). MDPI. Retrieved February 20, 2024, from [Link]

• What are the Sustainability Challenges in Peptide Synthesis and Purification? (2022, November 28). Biomatik. Retrieved February 20, 2024, from [Link]

• Coupling Dialkylglycines. (n.d.). Peptides. Retrieved February 20, 2024, from [Link]

• Sustainability Challenges in Peptide Synthesis and Purification: From R&D to Production. (2019, March 22). ACS Publications. Retrieved February 20, 2024, from [Link]

• Epimerization of Peptide. (n.d.). SlideShare. Retrieved February 20, 2024, from [Link]

• Automated solid-phase concatenation of Aib residues to form long, water-soluble, helical peptides. (2020, October 14). PubMed. Retrieved February 20, 2024, from [Link]

• Microwave-Assisted Peptide Synthesis: A Faster Approach. (n.d.). CreoSalus. Retrieved February 20, 2024, from [Link]

• Development of Two Complementary Epimerization-Resistant Fragment Coupling Reactions for Highly Convergent Synthesis of N-Alkyl-Rich Peptides. (2025, November 11). ChemRxiv. Retrieved February 20, 2024, from [Link]

• Solid-Phase Peptide Synthesis, the State of the Art: Challenges and Opportunities. (2017, June 26). Royal Society of Chemistry. Retrieved February 20, 2024, from [Link]

• Synthesis, Purification, and Biological Activity of AIB Substituted Glucagon and GLP-1 Peptide Analogues. (n.d.). IU ScholarWorks. Retrieved February 20, 2024, from [Link]

• Challenges and Achievements of Peptide Synthesis in Aqueous and Micellar Media. (2025, May 22). IRIS. Retrieved February 20, 2024, from [Link]

• Microwave Assisted SPPS of Hindered Non-Standard Amino Acids. (n.d.). CEM Corporation. Retrieved February 20, 2024, from [Link]

• Coupling Reagents. (n.d.). AAPPTEC. Retrieved February 20, 2024, from [Link]

• Prevention of aspartimide formation during peptide synthesis using cyanosulfurylides as carboxylic acid-protecting groups. (n.d.). ETH Library. Retrieved February 20, 2024, from [Link]

• Solid Phase Peptide Synthesis (SPPS) Explained: A Beginner's Guide. (2025, September 24). CEM Corporation. Retrieved February 20, 2024, from [Link]

• Webinar: Microwave Technology for Peptide Synthesis: Fast, Efficient and In Control. (2015, April 17). YouTube. Retrieved February 20, 2024, from [Link]

Sources

• 1. lifetein.com [lifetein.com]
• 2. benchchem.com [benchchem.com]
• 3. peptide.com [peptide.com]
• 4. mdpi.com [mdpi.com]
• 5. gousei.f.u-tokyo.ac.jp [gousei.f.u-tokyo.ac.jp]
• 6. Segment Coupling to a Highly Hindered N-Terminal, Alamethicin-Related α-Aminoisobutyric Acid (Aib) Residue - PMC [pmc.ncbi.nlm.nih.gov]
• 7. bachem.com [bachem.com]
• 8. biomatik.com [biomatik.com]
• 9. Automated solid-phase concatenation of Aib residues to form long, water-soluble, helical peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Microwave-Assisted Peptide Synthesis: A Faster Approach - Creative Peptides [creative-peptides.com]
• 11. US7582728B2 - Microwave-assisted peptide synthesis - Google Patents [patents.google.com]
• 12. cemcontenttype.s3.amazonaws.com [cemcontenttype.s3.amazonaws.com]
• 13. m.youtube.com [m.youtube.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. books.rsc.org [books.rsc.org]

Technical Support Center: Preventing Deletion Sequences When Coupling Hindered Amino Acids

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals engaged in solid-phase peptide synthesis (SPPS). Here, we address one of the most common challenges in the field: the incomplete coupling of sterically hindered amino acids, which leads to the formation of undesirable deletion sequences. This resource provides in-depth troubleshooting advice, detailed protocols, and the causal reasoning behind our recommended strategies to empower you to overcome these synthetic hurdles.

Frequently Asked Questions (FAQs)

Q1: What are deletion sequences and why are they a problem?

A: Deletion sequences are impurity peptides that are missing one or more amino acids from the target sequence.[1][2] They arise when an amino acid fails to couple completely to the N-terminus of the growing peptide chain on the solid support. The subsequent deprotection and coupling steps proceed, leaving a gap in the sequence. These impurities can be difficult to separate from the desired peptide and can significantly alter its biological activity, making them a critical issue in therapeutic peptide development.[3]

Q2: Why do sterically hindered amino acids frequently cause deletion sequences?

A: Steric hindrance is the primary cause. Hindered amino acids have bulky side chains (e.g., Val, Ile, Thr) or are disubstituted at the α-carbon (e.g., Aib, α-aminoisobutyric acid). This bulkiness physically obstructs the approach of the activated carboxyl group to the N-terminal amine of the resin-bound peptide, slowing down the rate of peptide bond formation significantly.[4][5][6] If the reaction does not go to completion within the allotted time, a portion of the peptide chains will remain uncoupled, leading to deletion sequences in the final product.

Q3: Which common amino acids are considered sterically hindered?

A: Steric hindrance can be a factor with several amino acids. Key examples include:

• β-branched amino acids: Valine (Val), Isoleucine (Ile), Threonine (Thr).

• Aromatic amino acids with bulky protecting groups: Tryptophan (Trp), Tyrosine (Tyr), Phenylalanine (Phe).[7]

• Arginine (Arg): The bulky side chain and its protecting group can present significant steric challenges.[7]

• α,α-disubstituted amino acids: These are among the most challenging and include α-aminoisobutyric acid (Aib).

The Chemistry of Incomplete Couplings: A Deeper Look

The formation of a peptide bond is a nucleophilic substitution reaction between the N-terminal amine of the growing peptide and the activated carboxyl group of the incoming amino acid.[8] Steric hindrance acts as a kinetic barrier, increasing the activation energy required for this reaction to proceed.

Caption: Kinetic comparison of standard vs. sterically hindered couplings.

As illustrated above, the bulky nature of a hindered amino acid slows the reaction rate (k). If this rate is too slow relative to the standard reaction time, a significant population of unreacted N-termini will persist, ultimately resulting in deletion sequences.

Troubleshooting Guide: From Problem to Solution

This section provides a systematic, question-driven approach to resolving incomplete couplings.

Q4: My analysis (e.g., HPLC, Mass Spec) shows a significant deletion peak corresponding to a hindered amino acid. What is the simplest first step?

A: Implement a "Double Coupling" Strategy.

This is the most straightforward and often effective initial response. By repeating the coupling step with a fresh solution of activated amino acid, you provide a second opportunity for the reaction to proceed to completion.[1][2][7] This tactic leverages the law of mass action to drive the reaction forward.

Q5: I tried double coupling, but the deletion sequence is still present. What should I do next?

A: Switch to a More Potent Coupling Reagent.

Standard carbodiimide reagents like DCC or DIC may not be powerful enough for difficult couplings.[4] The solution is to upgrade to a more reactive in-situ activating reagent, such as an aminium/uronium or phosphonium salt.[4] These reagents form highly reactive esters that can more effectively overcome the steric barrier.[4]

• Aminium/Uronium Salts: HATU, HBTU, and HCTU are widely used. HATU is generally considered more reactive than HBTU and is often preferred for challenging couplings because it forms a more reactive OAt-ester.[9][10]

• Phosphonium Salts: PyBOP and PyAOP are excellent alternatives. PyAOP is particularly effective for coupling N-methylated amino acids.[9]

Reagent Class	Examples	Relative Reactivity & Use Case	Potential Side Reactions
Carbodiimides	DIC, DCC	Lower reactivity; suitable for non-hindered couplings. Often used with HOBt to minimize racemization.[9][11]	Dehydration of Asn/Gln; DCU precipitation (with DCC).[10][11]
Aminium/Uronium	HBTU, HCTU, HATU	High reactivity. HBTU is a robust workhorse. HATU is superior for highly hindered couplings and reducing racemization.[10][12]	Guanidinylation of the N-terminus if used in excess.[11][12]
Phosphonium	PyBOP, PyAOP	High reactivity, similar to aminium salts. Considered "cleaner" as they do not cause guanidinylation.	More expensive than some aminium salts.
Oxyma-Based	COMU, PyOxim	High reactivity, reported to be superior to HOBt-based reagents (HBTU/PyBOP).	Limited solution stability.

Q6: I've switched to HATU and am still observing incomplete coupling. What other reaction parameters can I optimize?

A: Optimize Reaction Time, Temperature, and Solvent.

• Extend Reaction Time: Sterically hindered couplings are slow.[4] Increasing the reaction time from a standard 1-2 hours to 4 hours, or even overnight, can be highly effective.[4]

• Increase Temperature (with caution): Gentle heating can provide the necessary energy to overcome the activation barrier. However, this must be balanced against the increased risk of racemization.[3][4] Microwave-assisted SPPS (MA-SPPS) is a powerful technique that uses microwave energy to rapidly heat the reaction, driving difficult couplings to completion efficiently.[4]

• Change the Solvent: The solvent's ability to solvate the growing peptide-resin complex is crucial.[4] Poor solvation can lead to peptide aggregation, which further blocks reactive sites.[4][13]

  • N-methylpyrrolidone (NMP) is often superior to Dimethylformamide (DMF) due to its enhanced solvating properties.[4][13]

  • For extremely difficult sequences, a solvent mixture such as DCM/DMF/NMP (1:1:1) can be beneficial.[4]

Q7: I'm coupling an extremely hindered residue like Aib, and even the above methods are insufficient. Are there more advanced strategies?

A: Yes, for the most challenging cases, consider converting the amino acid to an acyl fluoride.

This strategy involves converting the carboxylic acid of the protected amino acid into a highly reactive acyl fluoride using a fluorinating agent like TFFH.[4] This activated species is potent enough to overcome even severe steric barriers, such as those encountered when coupling two α,α-disubstituted amino acids.[4]

Key Experimental Protocols

Protocol 1: Double Coupling with HATU for a Hindered Amino Acid

• Deprotection: Perform the standard N-terminal Fmoc deprotection (e.g., with 20% piperidine in DMF) on the resin-bound peptide.

• Washing: Wash the resin thoroughly with DMF (5 x 1 min).

• First Coupling Activation: In a separate vessel, pre-activate the hindered Fmoc-amino acid (4 equivalents relative to resin loading). Dissolve the amino acid, HATU (3.9 eq.), and a non-nucleophilic base like DIPEA (8 eq.) in DMF. Allow pre-activation to proceed for 1-5 minutes.[4]

• First Coupling Reaction: Add the activated amino acid solution to the resin. Agitate for 45-60 minutes at room temperature.[4]

• Intermediate Wash: Drain the coupling solution and wash the resin thoroughly with DMF (3 x 1 min).

• Second Coupling: Repeat steps 3 and 4 with a fresh solution of activated amino acid.

• Final Wash: Drain the second coupling solution and wash the resin thoroughly with DMF (5 x 1 min) and DCM (3 x 1 min) to prepare for the next cycle.

Protocol 2: Capping Unreacted N-termini to Prevent Deletion Sequences

If a coupling is known to be difficult and you wish to prevent the formation of deletion sequences, you can "cap" any unreacted N-termini by acetylating them. This permanently blocks them from further reaction.

• Coupling: Perform the coupling reaction for the hindered amino acid as usual (single or double).

• Washing: After the coupling step, wash the resin with DMF (3 x 1 min).

• Capping: Add a capping solution (e.g., Acetic Anhydride/DIPEA/DMF) to the resin and agitate for 30 minutes.

• Washing: Wash the resin thoroughly with DMF (5 x 1 min) and DCM (3 x 1 min) before proceeding to the deprotection step for the next amino acid.

Preventative Workflow: A Strategy for Success

Proactive planning is the best defense against deletion sequences. Use the following workflow when designing your synthesis.

Sources

• 1. benchchem.com [benchchem.com]
• 2. gyrosproteintechnologies.com [gyrosproteintechnologies.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. cpcscientific.com [cpcscientific.com]
• 6. Peptide Synthesis Strategies | AmbioPharm [ambiopharm.com]
• 7. biotage.com [biotage.com]
• 8. jpt.com [jpt.com]
• 9. peptide.com [peptide.com]
• 10. merckmillipore.com [merckmillipore.com]
• 11. researchgate.net [researchgate.net]
• 12. Unveiling and tackling guanidinium peptide coupling reagent side reactions towards the development of peptide-drug conjugates - RSC Advances (RSC Publishing) DOI:10.1039/C7RA06655D [pubs.rsc.org]
• 13. biotage.com [biotage.com]

Technical Support Center: Troubleshooting Incomplete Coupling of Fmoc-2-Amino-2-methylhex-5-enoic Acid

Welcome to the Technical Support Center. This guide is designed for researchers, chemists, and drug development professionals encountering challenges with the solid-phase peptide synthesis (SPPS) of peptides containing the sterically hindered, α,α-disubstituted amino acid, Fmoc-2-Amino-2-methylhex-5-enoic acid. Due to the quaternary center at its α-carbon, this building block presents significant steric hindrance that can lead to incomplete acylation of the N-terminal amine on the growing peptide chain. This guide provides a structured, in-depth approach to diagnosing and resolving these coupling issues, ensuring the successful synthesis of your target peptide.

Part 1: Diagnosis - Is My Coupling Truly Incomplete?

The first step in troubleshooting is accurate diagnosis. A positive coupling test indicates a problem, but for sterically hindered residues, a negative test isn't always conclusive.

Q1: How do I confirm that the coupling of Fmoc-2-Amino-2-methylhex-5-enoic acid is incomplete?

The most common method for monitoring coupling completion in Fmoc-SPPS is the Kaiser test (or ninhydrin test).[1] This colorimetric assay detects free primary amines on the peptide-resin.[2]

• Positive Result (Intense Blue Beads/Solution): This indicates the presence of unreacted N-terminal primary amines, confirming that the coupling reaction was incomplete.[1][3]

• Negative Result (Yellow/Colorless Beads): This suggests the absence of free primary amines, implying the coupling was successful.[4]

However, one must interpret these results with caution when dealing with α,α-disubstituted amino acids.

Q2: Can the Kaiser test give a false negative result with this amino acid?

Yes, this is a critical consideration. Extreme steric hindrance around the newly formed peptide bond can make the subsequent N-terminal amine inaccessible to the ninhydrin reagent.[1] This can lead to a false negative result (yellow beads), where you might incorrectly assume the coupling was successful. If subsequent couplings in the sequence also prove difficult or the final peptide analysis reveals a high proportion of deletion sequences, an earlier false negative Kaiser test is a likely cause.

Q3: What should I do if I suspect a false negative Kaiser test?

If you obtain a negative Kaiser test but still suspect incomplete coupling due to the challenging nature of the residue, it is prudent to proceed with a precautionary recoupling step (double coupling).[1] Applying a second, fresh round of activated amino acid and coupling reagents is a low-risk strategy to drive the reaction to completion. Alternatively, a small sample of the resin can be cleaved and analyzed by mass spectrometry to confirm the presence of the desired product before proceeding with the synthesis.

Part 2: Primary Troubleshooting Strategies

Once incomplete coupling is confirmed or strongly suspected, a systematic approach to optimizing the reaction is necessary. These strategies are ordered from the simplest to the most impactful.

Q4: What are the immediate first steps to address an incomplete coupling reaction?

For any failed coupling, begin with the most straightforward interventions:

• Double Coupling: This is the most common initial strategy. Simply repeat the coupling step with a fresh preparation of activated amino acid and coupling reagents.[5][6] This is often sufficient to push sluggish reactions to completion.

• Extend Reaction Time: Increasing the duration of the coupling reaction from a standard 1-2 hours to 4 hours, or even overnight, can help overcome the high activation energy barrier associated with sterically hindered residues.[5][7]

• Increase Reagent Concentration: Using a higher excess of the Fmoc-amino acid and coupling reagents (e.g., 4-5 equivalents relative to the resin loading) can improve reaction kinetics by increasing the probability of effective molecular collisions.[5][8]

Q5: Standard coupling reagents (DIC/HOBt) are failing. Which reagents are more effective for α,α-disubstituted amino acids?

The choice of coupling reagent is paramount for difficult couplings. Standard carbodiimide activators like DCC or DIC are often insufficient for α,α-disubstituted amino acids.[9] More potent reagents are required.

The hierarchy of coupling reagents is based on their ability to form highly reactive activated esters with minimal side reactions. Uronium/Aminium and Phosphonium salt-based reagents are the industry standard for such challenges.[10][11]

Table 1: Comparison of Recommended Coupling Reagents for Hindered Amino Acids

Reagent Class	Examples	Mechanism & Rationale	Recommended For
Uronium/Aminium	HATU, HCTU, COMU	Forms highly reactive OAt (HATU) or 6-ClOBt (HCTU) active esters. These are more reactive than the OBt esters formed by HBTU/TBTU.[12] COMU incorporates Oxyma Pure, enhancing safety and solubility.[10]	First-line choice for severe steric hindrance. HATU is often considered the gold standard.
Phosphonium	PyBOP, PyAOP, PyBrOP	Similar to uronium salts, these form highly reactive species. PyBrOP is noted to be exceptionally reactive and effective for α,α-dialkylglycines.[13]	Excellent alternatives to uronium salts, particularly when guanidinylation of the N-terminus is a concern.

| Immonium | TFFH | Generates highly reactive amino acid fluorides in situ. These intermediates are small and exceptionally suited for coupling sterically demanding α,α-disubstituted amino acids.[10] | A specialized but powerful option when other high-potency reagents fail. |

For Fmoc-2-Amino-2-methylhex-5-enoic acid, we strongly recommend switching from carbodiimide-based methods to HATU or HCTU as the primary intervention.

Q6: Beyond reagents, how can I use temperature to improve coupling efficiency?

Increasing the reaction temperature is a highly effective strategy for driving difficult couplings to completion.[14]

• Conventional Heating: Performing the coupling step at an elevated temperature, such as 40-60°C, can significantly accelerate the reaction rate.

• Microwave-Assisted Peptide Synthesis (MAPS): The use of a dedicated peptide synthesizer with microwave heating is a powerful tool. Microwave energy allows for rapid and uniform heating of the reaction mixture, dramatically shortening reaction times and improving yields for difficult sequences.[15][16] Protocols using temperatures up to 86°C have proven successful.[14] The primary benefit of microwave irradiation in SPPS is understood to be a rapid, efficient thermal effect.[14]

Part 3: Advanced & System-Level Troubleshooting

If issues persist, it may be necessary to evaluate the foundational components of your synthesis setup, including the solid support and potential secondary structure formation.

Q7: Could my choice of solid-phase resin be contributing to the problem?

Yes, the properties of the resin are crucial for reaction success. Two key factors are:

• Resin Swelling: The resin beads must swell adequately in the synthesis solvent (e.g., DMF, NMP) to allow reagents to penetrate the polymer matrix and access the growing peptide chains.[17][18] Polystyrene (PS) resins are standard, but if you observe poor swelling or clumping, reaction kinetics will be severely hampered.[5][19]

• Loading Capacity: For difficult or long peptide sequences, using a resin with a lower loading capacity (e.g., 0.3-0.5 mmol/g) is beneficial. This increases the distance between peptide chains, reducing intermolecular aggregation and steric clashes that can block reactive sites.[17][19]

Consider switching to a polyethylene glycol (PEG)-grafted polystyrene resin (e.g., TentaGel®) . These resins offer superior solvation properties for the growing peptide chain, mimicking solution-phase conditions and minimizing aggregation, which is a common cause of failed couplings.[17]

Q8: What is peptide aggregation, and how can it prevent coupling?

As a peptide chain elongates, it can fold back on itself and form intermolecular hydrogen bonds, creating secondary structures like β-sheets.[5] This aggregation can render the N-terminal amine inaccessible to incoming reagents, leading to a sharp drop in coupling efficiency. This is a sequence-dependent problem but can be exacerbated by difficult residues.

Solutions for Aggregation:

• Use PEG-based resins as described above.

• Incorporate chaotropic salts (e.g., KSCN) in wash steps to disrupt secondary structures.[5]

• Switch to a more disruptive solvent like N-Methyl-2-pyrrolidone (NMP) or add a small percentage of Dimethyl sulfoxide (DMSO) to your primary solvent (DMF) to improve solvation.[5]

Part 4: Mitigation and Essential Protocols

When troubleshooting proves insufficient, the priority shifts to preventing the formation of impure products.

Q9: I've tried everything, and the coupling is still incomplete. What is my final option?

If a coupling reaction cannot be driven to completion after employing advanced reagents and conditions, the unreacted N-terminal amines must be permanently blocked or "capped." [20] This is achieved by acetylating the free amines with a reagent like acetic anhydride. Capping prevents these amines from reacting in subsequent cycles, ensuring that the main impurity is a well-defined truncated peptide (n-1), which is typically easier to separate from the full-length target peptide than a complex mixture of deletion sequences.[3][21] Never proceed to the next deprotection step without capping a failed coupling.

Diagrams and Workflows

Experimental Protocols

Protocol 1: Enhanced Coupling Protocol for Sterically Hindered Amino Acids

This protocol is recommended after a standard coupling has failed.

• Resin Preparation: Ensure the N-terminal amine of the peptide-resin is deprotected and the resin has been thoroughly washed with DMF (5-7 times) to remove residual piperidine.[4]

• Reagent Preparation (5-fold excess for 0.1 mmol scale):

  • In a separate vial, dissolve Fmoc-2-Amino-2-methylhex-5-enoic acid (0.5 mmol).

  • Add HATU (0.49 mmol, 4.9 equivalents).[21]

  • Dissolve the mixture in DMF (approx. 2 mL).

• Activation: Add N,N-Diisopropylethylamine (DIPEA) (1.0 mmol, 10 equivalents) to the amino acid/HATU solution.[21] Agitate for 1-2 minutes. The solution may change color.

• Coupling: Add the activated amino acid solution to the peptide-resin.

• Reaction: Agitate the mixture at an elevated temperature (e.g., 50°C) for 2-4 hours. Alternatively, use a microwave synthesizer following the manufacturer's protocol for difficult couplings (e.g., 10 minutes at 86°C).[14]

• Washing: Drain the coupling solution and wash the resin thoroughly with DMF (3x), DCM (3x), and DMF (3x).[21]

• Monitoring: Perform a Kaiser test (Protocol 2) to assess completion. If the test is still positive, repeat this protocol or proceed to capping (Protocol 3).

Protocol 2: Kaiser (Ninhydrin) Test

This protocol is used to detect free primary amines.[5]

• Reagent Preparation:

  • Solution A: 1 mL of 1 mM aqueous KCN diluted in 49 mL of pyridine.

  • Solution B: 1 g of ninhydrin in 20 mL of n-butanol.

  • Solution C: 40 g of phenol in 20 mL of n-butanol.

• Procedure:

  • Place a small sample of resin beads (10-15) into a small glass test tube.

  • Wash the beads with DMF and discard the solvent.

  • Add 2-3 drops of each Solution A, B, and C to the test tube.

  • Heat the tube in a heating block or water bath at 110°C for 5 minutes.

  • Observe the color of the beads and the solution.

Protocol 3: Acetic Anhydride Capping

Use this protocol to block unreacted amines after failed coupling attempts.[20]

• Resin Preparation: Wash the peptide-resin with DMF (3x).

• Capping Solution: Prepare a fresh solution of 5% acetic anhydride and 5% DIPEA in DMF.[21]

• Reaction: Add the capping solution to the resin, ensuring the beads are fully submerged.

• Agitation: Agitate the mixture at room temperature for 30 minutes.

• Washing: Drain the capping solution and wash the resin thoroughly with DMF (5x) and DCM (3x) to remove all reagents. The resin is now ready for the next deprotection cycle.

References

• Slideshare. (n.d.). Spps and side reactions in peptide synthesis. Slideshare. Retrieved from [Link]

• American Chemical Society. (n.d.). Formation of Functional Amino Acids via Three-Component Coupling: An Unusual Addition Mode to the Nitrogen of alpha-Iminoesters. ACS. Retrieved from [Link]

• Bacsa, B., et al. (2008). Solid-Phase Synthesis of Difficult Peptide Sequences at Elevated Temperatures: A Critical Comparison of Microwave and Conventional Heating Technologies. The Journal of Organic Chemistry, 73(19), 7532-7541. ACS Publications. Retrieved from [Link]

• Wikipedia. (n.d.). Carbodiimide. Wikipedia. Retrieved from [Link]

• Mesa Labs. (n.d.). SPPS Tips For Success Handout. Mesa Labs. Retrieved from [Link]

• Luxembourg Bio Technologies. (2011, October 20). Microwave heating in solid-phase peptide synthesis. Luxembourg Bio Technologies. Retrieved from [Link]

• Biotage. (2023, January 30). Using double coupling to improve your peptide synthesis. Biotage. Retrieved from [Link]

• Thieme. (n.d.). Detection of N-Terminal Amino Groups During Solid-Phase Peptide Synthesis. Thieme. Retrieved from [Link]

• PMC. (n.d.). Synthesis and coupling reactions of alpha,alpha-dialkylated amino acids with nucleobase side chains. PMC. Retrieved from [Link]

• MDPI. (2013, July 9). Development of the Schedule for Multiple Parallel “Difficult” Peptide Synthesis on Pins. MDPI. Retrieved from [Link]

• ChemRxiv. (n.d.). Peptide Synthesis Using Unprotected Amino Acids. ChemRxiv. Retrieved from [Link]

• MDPI. (2020, March 25). Assessing the Correlation of Microscopy-based and Volumetry-based Measurements for Resin Swelling in a Range of Potential Greener Solvents for SPPS. MDPI. Retrieved from [Link]

• Royal Society of Chemistry. (2011, October 20). Microwave heating in solid-phase peptide synthesis. Chemical Society Reviews. Retrieved from [Link]

• Kent Academic Repository. (n.d.). 12. Kent Academic Repository. Retrieved from [Link]

• Google Patents. (n.d.). US7582728B2 - Microwave-assisted peptide synthesis. Google Patents.

• DU Chem. (2014, June 13). Methods and protocols of modern solid phase peptide synthesis. DU Chem. Retrieved from [Link]

• PMC. (2023, November 13). Protocol for Facile Synthesis of Fmoc-N-Me-AA-OH Using 2-CTC Resin as Temporary and Reusable Protecting Group. PMC. Retrieved from [Link]

• Biotage. (2023, January 30). Five Tips and Tricks for Success in Solid Phase Peptide Synthesis. Biotage. Retrieved from [Link]

• University of California, Irvine. (n.d.). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). UCI. Retrieved from [Link]

• Reddit. (2021, May 22). Solid phase peptide synthesis help. Reddit. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Formation of Functional Amino Acids via Three-Component Coupling: An Unusual Addition Mode to the Nitrogen of alpha-Iminoesters [acswebcontent.acs.org]
• 3. peptide.com [peptide.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. biotage.com [biotage.com]
• 7. reddit.com [reddit.com]
• 8. biotage.com [biotage.com]
• 9. Commonly Used Condensation Agents in Peptide Solid Phase Synthesis [creative-peptides.com]
• 10. bachem.com [bachem.com]
• 11. jpt.com [jpt.com]
• 12. merckmillipore.com [merckmillipore.com]
• 13. peptide.com [peptide.com]
• 14. pubs.acs.org [pubs.acs.org]
• 15. luxembourg-bio.com [luxembourg-bio.com]
• 16. Microwave heating in solid-phase peptide synthesis - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 17. chempep.com [chempep.com]
• 18. peptide.com [peptide.com]
• 19. bachem.com [bachem.com]
• 20. chemistry.du.ac.in [chemistry.du.ac.in]
• 21. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Racemization Control in α-Methylated Peptide Synthesis

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. As a Senior Application Scientist, this guide is designed to provide you with in-depth technical and practical advice on controlling racemization during the synthesis of peptides containing α-methylated amino acids. The inherent steric hindrance of these residues presents unique challenges, and this resource offers field-proven insights and troubleshooting strategies to ensure the stereochemical integrity of your synthetic peptides.

Frequently Asked Questions (FAQs)

Q1: Why are α-methylated amino acids particularly prone to racemization during peptide synthesis?

A: The α-carbon of an amino acid is a chiral center. During peptide bond formation, this carbon is susceptible to epimerization, which is the change in its stereochemical configuration.[1] Racemization is the process that leads to a 1:1 mixture of stereoisomers.[1] The primary mechanism involves the abstraction of the proton from the α-carbon of the activated amino acid. This can occur either through direct enolization or via the formation of a planar oxazolone intermediate.[2][3][4] The steric bulk of the α-methyl group in α-methylated amino acids can slow down the desired coupling reaction. This prolonged reaction time increases the opportunity for the activated intermediate to undergo racemization before the peptide bond is formed.[1]

Q2: What are the primary factors that influence the extent of racemization?

A: Several factors can significantly impact the degree of racemization during peptide synthesis:

• Coupling Reagents: The choice of coupling reagent is critical. While powerful, some reagents can increase the risk of racemization if not used correctly.[4][5]

• Additives: Additives like 1-hydroxybenzotriazole (HOBt), 1-hydroxy-7-azabenzotriazole (HOAt), and ethyl 2-cyano-2-(hydroxyimino)acetate (OxymaPure) can suppress racemization by forming active esters that are less prone to epimerization.[2][3][6][7]

• Bases: The strength and steric hindrance of the base used can influence the rate of α-proton abstraction. Strong, non-hindered bases generally increase the risk of racemization.[2][4]

• Reaction Temperature: Higher temperatures can accelerate the rate of racemization.[4]

• Solvent: The choice of solvent can affect reaction kinetics and the stability of intermediates, thereby influencing racemization.[8]

Q3: Which coupling reagents are recommended for minimizing racemization with α-methylated amino acids?

A: For sterically hindered amino acids like α-methylated residues, more potent activating reagents are often necessary. However, the choice must be balanced with the risk of racemization.

• Uronium/Aminium Salts (e.g., HATU, HBTU): These are highly efficient but require careful optimization of base and reaction time to minimize racemization.[8] COMU, a third-generation uronium salt, has shown excellent performance with low racemization levels.[9]

• Phosphonium Salts (e.g., PyBOP, PyAOP): These are also very effective for hindered couplings and can offer a lower risk of racemization compared to some uronium salts.[5][8]

• Carbodiimides (e.g., DIC, DCC) with Additives: While not as potent on their own for hindered couplings, when used in combination with additives like OxymaPure or HOAt, they can provide a good balance of efficiency and low racemization.[3][4]

• Acyl Fluorides: For extremely hindered couplings, converting the amino acid to an acyl fluoride using reagents like TFFH can be a highly effective strategy.[3][7][8]

Troubleshooting Guide

This section addresses specific issues you might encounter during your experiments and provides actionable solutions.

Issue 1: High Levels of Epimerization Detected in the Final Peptide

If you observe significant racemization in your final product, a systematic review of your coupling protocol is necessary.

Step-by-Step Troubleshooting:

• Review Your Coupling Reagent and Additives:

  • Problem: Using a carbodiimide reagent (e.g., DIC, DCC) without an additive is a common cause of racemization.[4][5]

  • Solution: Always incorporate a racemization-suppressing additive like OxymaPure, HOBt, or HOAt when using carbodiimides.[2][3][6] For α-methylated residues, a more potent combination like DIC/OxymaPure is a good starting point.[4]

• Evaluate the Base Used:

  • Problem: Strong, non-sterically hindered bases such as diisopropylethylamine (DIPEA) can accelerate racemization.[2][9]

  • Solution: Consider switching to a weaker or more sterically hindered base like N-methylmorpholine (NMM) or 2,4,6-collidine (TMP).[2] Use the minimum amount of base necessary for the reaction to proceed.[4]

• Check the Reaction Temperature:

  • Problem: Elevated temperatures increase the rate of most chemical reactions, including racemization.[4]

  • Solution: Perform the coupling reaction at a lower temperature, for example, at 0°C, especially for sensitive amino acids.[4]

• Optimize Pre-activation and Coupling Times:

  • Problem: Prolonged exposure of the activated amino acid to the reaction conditions before coupling increases the risk of racemization.

  • Solution: Minimize the pre-activation time. For in-situ activation, add the coupling reagent to the amino acid and additive mixture just before adding it to the resin.[6]

Issue 2: Low Coupling Efficiency for α-Methylated Amino Acids

The steric hindrance of α-methylated amino acids can lead to incomplete or slow coupling reactions.

Step-by-Step Troubleshooting:

• Select a More Potent Coupling Reagent:

  • Problem: Standard carbodiimide reagents may not be sufficiently reactive for sterically demanding couplings.[8]

  • Solution: Switch to a more powerful activating reagent such as HATU, HCTU, or PyBOP.[8] For extremely hindered residues, consider forming the acyl fluoride.[7][8]

• Increase Reaction Time and/or Temperature:

  • Problem: Steric hindrance slows down the reaction rate.

  • Solution: Increase the coupling reaction time, potentially to overnight.[8] Gentle heating can also be applied, but monitor for racemization. Microwave-assisted peptide synthesis (MASPS) can be highly effective in driving difficult couplings to completion.[8]

• Employ a Double Coupling Strategy:

  • Problem: A single coupling cycle may not be sufficient to achieve complete reaction.

  • Solution: After the initial coupling reaction, wash the resin and repeat the coupling step with a fresh solution of the activated amino acid.

• Optimize the Solvent System:

  • Problem: Poor solvation of the growing peptide chain can lead to aggregation and hinder the coupling reaction.[8]

  • Solution: N-methylpyrrolidone (NMP) often has better solvating properties than dimethylformamide (DMF).[8] Using a solvent mixture, such as DCM/DMF/NMP, can also be beneficial.[8]

Data Presentation

Table 1: Comparison of Coupling Reagent and Base Combinations on Racemization

Coupling Reagent	Additive	Base	Relative Racemization Potential	Coupling Efficiency for Hindered Residues
DIC	None	DIPEA	High	Low to Moderate
DIC	OxymaPure	NMM	Low	Moderate
HBTU	HOBt	DIPEA	Moderate	High
HATU	HOAt	DIPEA	Moderate to High	Very High
HATU	HOAt	TMP	Low to Moderate	Very High
PyBOP	HOBt	DIPEA	Low to Moderate	High
COMU	(Internal)	TMP	Very Low	Very High

This table provides a qualitative comparison based on literature data. Actual results may vary depending on the specific amino acid sequence and reaction conditions.

Experimental Protocols

Protocol 1: General Coupling of an α-Methylated Amino Acid using DIC/OxymaPure

This protocol is designed to minimize racemization during the coupling of an α-methylated amino acid in solid-phase peptide synthesis (SPPS).

• Deprotection: Remove the N-terminal Fmoc protecting group from the resin-bound peptide using a 20% solution of piperidine in DMF.

• Washing: Thoroughly wash the resin with DMF (3-5 times).

• Amino Acid Activation and Coupling:

  • In a separate vessel, dissolve 3-5 equivalents of the Fmoc-protected α-methylated amino acid in DMF.

  • Add 3-5 equivalents of OxymaPure.

  • Add 3-5 equivalents of Diisopropylcarbodiimide (DIC).

  • Allow the mixture to pre-activate for 1-5 minutes.

  • Add the activation mixture to the washed resin.

  • Allow the coupling reaction to proceed for 2-4 hours at room temperature.

• Washing: Wash the resin with DMF to remove excess reagents and byproducts.

• Monitoring: Perform a Kaiser test or other appropriate method to confirm the completion of the coupling reaction. If the test is positive, consider a second coupling.

Protocol 2: Quantification of Racemization using Chiral HPLC

This protocol outlines a general method for determining the extent of racemization in a synthetic peptide.[10]

• Peptide Hydrolysis:

  • Hydrolyze a small sample of the purified peptide in 6N HCl at 110°C for 24 hours.

  • For sensitive residues or to account for hydrolysis-induced racemization, hydrolysis in 6N DCl/D₂O can be performed.[11]

• Sample Preparation:

  • Dry the hydrolysate to remove the acid.

  • Re-dissolve the amino acid mixture in a suitable buffer.

• Chiral HPLC Analysis:

  • Inject the sample onto a chiral HPLC column.

  • Separate the D- and L-amino acids using an appropriate mobile phase.

  • Quantify the percentage of the D-isomer relative to the L-isomer by integrating the peak areas.

Visualizations

Racemization Mechanisms during Peptide Synthesis

Caption: The two primary mechanisms of racemization during peptide synthesis.

Troubleshooting Workflow for Racemization

Caption: A workflow for troubleshooting racemization issues in peptide synthesis.

References

• Aggregation, Racemization and Side Reactions in Peptide Synthesis - AAPPTEC. (URL: [Link])

• Synthesis of enantiopure (aMe)Dip and other a-methylated b-branched amino acid derivatives. (URL: [Link])

• Enantiocontrolled Synthesis of α-Methyl Amino Acids via Bn2N-α-Methylserine-β-lactone. (URL: [Link])

• APPLICATIONS OF PEPTIDE COUPLING REAGENTS – AN UPDATE Review Article. (URL: [Link])

• Optimizing Peptide Coupling: Key Techniques. (URL: [Link])

• Racemization of amino acids in solid-phase peptide synthesis investigated by capillary electrophoresis - PubMed. (URL: [Link])

• EP0376218B1 - Racemization free attachment of amino acids to solid phase - Google P

• Synthesis of Quaternary α-Methyl α-Amino Acids by Asymmetric Alkylation of Pseudoephenamine Alaninamide Pivaldimine - PMC. (URL: [Link])

• US6043376A - Synthesis of alpha-methyl, alpha-substituted amino acids - Google P

• Efficient peptide coupling involving sterically hindered amino acids - PubMed. (URL: [Link])

• Peptide Coupling Reagents, More than a Letter Soup. (URL: [Link])

• Synthesis of Enantiopure Fmoc-α-Methylvaline | Organic Process Research & Development. (URL: [Link])

• Validation of a GC-MS Method for Determination of the Optical Purity of Peptides. (URL: [Link])

• Analysis and Purification of Synthetic Peptides by Liquid Chromatography. (URL: [Link])

Sources

• 1. Thieme E-Books & E-Journals [thieme-connect.de]
• 2. A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis [en.highfine.com]
• 3. bachem.com [bachem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. jpt.com [jpt.com]
• 6. peptide.com [peptide.com]
• 7. globalresearchonline.net [globalresearchonline.net]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. luxembourg-bio.com [luxembourg-bio.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. cat-online.com [cat-online.com]

optimizing reaction time for hindered amino acid coupling in SPPS

For Researchers, Scientists, and Drug Development Professionals

The synthesis of peptides containing sterically hindered amino acids is a significant challenge in Solid-Phase Peptide Synthesis (SPPS). These bulky residues can dramatically slow down or even prevent the formation of peptide bonds, leading to incomplete reactions, truncated sequences, and difficult purifications. This guide, from the perspective of a Senior Application Scientist, provides in-depth troubleshooting strategies and frequently asked questions to help you navigate these complex couplings and optimize your reaction outcomes.

The Challenge of Steric Hindrance

Steric hindrance in SPPS arises from the three-dimensional arrangement of atoms in both the incoming amino acid and the N-terminal of the resin-bound peptide. Bulky side chains, such as those found in Valine, Isoleucine, Threonine, or non-natural amino acids like Aib (α-aminoisobutyric acid), physically obstruct the approach of the activated carboxyl group to the N-terminal amine. This increased steric bulk around the reactive centers slows down the rate of acylation.[1] Furthermore, the growing peptide chain itself can fold into secondary structures, creating additional steric barriers and hindering reagent access to the reaction site.[2]

Diagram: Steric Hindrance at the Coupling Site

Caption: Steric clash between the bulky side chain of the incoming amino acid and the resin-bound peptide hinders the coupling reaction.

Troubleshooting Guide & FAQs

This section addresses common issues encountered when coupling hindered amino acids.

Q1: My coupling reaction is incomplete, even after extended reaction times. What are my options?

Incomplete coupling is the most frequent problem when dealing with sterically hindered residues. Here’s a systematic approach to troubleshooting:

1. Re-evaluate Your Coupling Reagent:

Standard coupling reagents may not be sufficiently reactive to overcome the steric barrier. Consider switching to a more potent activating agent.

• Uronium/Aminium Salts: Reagents like HATU, HCTU, and COMU are highly effective for difficult couplings.[3][4][5] They react with the carboxylic acid to form highly reactive OAt or Oxyma esters.[5]

• Phosphonium Salts: PyBOP and PyAOP are also excellent choices, known for their high coupling efficiency and low racemization risk.[5][6]

• Specialized Reagents: For particularly challenging couplings, such as those involving Aib, reagents like TFFH (which generates amino acid fluorides in situ) or COMU have shown superior performance.[3][4]

Table 1: Comparison of Common Coupling Reagents for Hindered Couplings

Coupling Reagent	Class	Key Advantages	Considerations
HBTU/TBTU	Uronium Salt	Well-suited for many standard couplings.[3]	May not be sufficient for severely hindered residues. Contains potentially explosive HOBt.[3]
HATU/HCTU	Uronium Salt	Highly reactive, excellent for hindered couplings.[3][5]	Can cause guanidinylation of the N-terminal amine if not pre-activated.[7]
COMU	Uronium Salt	Comparable efficiency to HATU, with improved safety (Oxyma-based).[3][4]	Generally a very effective modern reagent.
PyBOP/PyAOP	Phosphonium Salt	High coupling efficiency, low racemization.[5][6]	Byproducts can be more difficult to remove.
DIC/Oxyma	Carbodiimide	Cost-effective, good for reducing racemization.[3]	Slower reaction kinetics compared to onium salts.

2. Optimize Reaction Conditions:

• Increase Temperature: Elevating the reaction temperature can significantly increase the rate of coupling.[8][9] Many automated synthesizers now offer microwave-assisted heating, which can dramatically shorten reaction times and improve yields for difficult couplings.[10][11][12][13] However, be mindful that higher temperatures can also increase the risk of side reactions like racemization.[12]

• Double Coupling: Simply repeating the coupling step with a fresh solution of the activated amino acid can often drive the reaction to completion. This is a straightforward and effective strategy for overcoming sluggish reactions.

• Solvent Choice: The choice of solvent can impact the swelling of the resin and the solvation of the growing peptide chain.[14] While DMF is standard, N-Methyl-2-pyrrolidone (NMP) or the addition of Dimethyl sulfoxide (DMSO) can sometimes improve results by disrupting peptide aggregation.[7]

3. Address Peptide Aggregation:

As the peptide chain elongates, it can fold and aggregate on the resin, blocking reactive sites.[7] This is a common cause of failed couplings, especially in hydrophobic sequences.

• Chaotropic Salts: Adding chaotropic salts like LiCl or KSCN to the coupling mixture can disrupt the hydrogen bonds that lead to aggregation.[7][15]

• Structure-Disrupting Amino Acids: Incorporating pseudoproline dipeptides or Dmb/Hmb-protected amino acids can break up the secondary structures that cause aggregation.[7]

Protocol: Double Coupling for a Hindered Amino Acid

• After the initial coupling cycle, perform a qualitative test (e.g., Kaiser test) to check for free amines.

• If the test is positive, wash the resin thoroughly with DMF (3-5 times).

• Prepare a fresh solution of the protected amino acid and coupling reagent in DMF.

• Add the fresh coupling solution to the resin and allow it to react for the same duration as the initial coupling, or longer.

• After the second coupling, wash the resin with DMF and repeat the qualitative test.

Q2: I'm observing a significant amount of deletion sequences in my final product. What is the likely cause and how can I prevent it?

Deletion sequences are a direct result of incomplete coupling, where the unreacted N-terminal amine is then available to couple with the next amino acid in the sequence. To prevent this, consider implementing a capping step.

Capping: After the coupling reaction, any unreacted N-terminal amines can be permanently blocked by acetylation. This is typically done using acetic anhydride and a base like N,N-diisopropylethylamine (DIEA) or pyridine.[8] Capped sequences are unreactive in subsequent coupling steps and can be more easily separated during purification.

Protocol: Acetic Anhydride Capping

• Following the coupling step and subsequent DMF washes, swell the resin in DMF.

• Prepare a capping solution (e.g., a mixture of acetic anhydride, DIEA, and DMF).

• Add the capping solution to the resin and mix for 30-60 minutes at room temperature.

• Wash the resin thoroughly with DMF (3-5 times) to remove excess capping reagents.

• Proceed with the N-terminal deprotection for the next cycle.

Diagram: SPPS Cycle with Capping

Caption: A workflow for an SPPS cycle incorporating a capping step to terminate unreacted peptide chains.

Q3: Can I use microwave synthesis for hindered amino acid couplings without causing significant side reactions?

Yes, microwave-assisted SPPS is a powerful tool for accelerating difficult couplings.[10][11][12][13] The rapid and uniform heating provided by microwaves can overcome the activation energy barrier of sterically hindered reactions.[13] However, it's crucial to carefully control the temperature to minimize side reactions.

• Epimerization: This is a primary concern at elevated temperatures, especially for sensitive amino acids. Using carbodiimide-based coupling methods (e.g., DIC/Oxyma) is often preferred over onium salt methods in microwave synthesis, as the strong bases used with onium salts can increase epimerization.[12]

• Aspartimide Formation: For sequences containing aspartic acid, high temperatures during the basic deprotection step can promote the formation of aspartimide.[12][16]

Modern microwave peptide synthesizers offer precise temperature control, allowing for the optimization of coupling efficiency while minimizing unwanted side reactions.

Conclusion

Successfully coupling sterically hindered amino acids in SPPS requires a multi-faceted approach. By understanding the underlying principles of steric hindrance and peptide aggregation, and by systematically optimizing coupling reagents, reaction conditions, and strategic interventions like capping, researchers can overcome these synthetic challenges. This guide provides a foundation for troubleshooting, but it's important to remember that each "difficult" sequence may require a unique combination of these strategies for optimal results.

References

• Overview of Solid Phase Peptide Synthesis (SPPS). (n.d.). AAPPTec. Retrieved from [Link]

• Peptide Purity & Yield Optimizing in SPPS | PurePep Blog. (2020, November 4). Gyros Protein Technologies. Retrieved from [Link]

• Strategies for Enhancing Sustainability in Peptide Synthesis: Minimal-Protection and Minimal-Rinsing SPPS. (2024, November 28). Chemistry Today. Retrieved from [Link]

• Proximity-driven acceleration of challenging solid-phase peptide couplings. (2026, February 2). PNAS. Retrieved from [Link]

• Methods and protocols of modern solid phase peptide synthesis. (2014, June 13). DU Chem. Retrieved from [Link]

• SPPS Tips For Success Handout. (n.d.). Mesa Labs. Retrieved from [Link]

• Studies of Coupling Kinetics and Correlation of Reaction Conversions to Color Tests for Solid-Phase Peptide Synthesis of AMG 416 by NMR. (2018, July 20). ACS Publications. Retrieved from [Link]

• Aggregation, Racemization and Side Reactions in Peptide Synthesis. (n.d.). AAPPTec. Retrieved from [Link]

• Fundamental Aspects of SPPS and Green Chemical Peptide Synthesis. (2025, March 12). Knowledge UChicago. Retrieved from [Link]

• Microwave-assisted peptide synthesis. (n.d.). Google Patents.

• Amino Acid Derivatives for Peptide Synthesis. (n.d.). AAPPTec. Retrieved from [Link]

• Coupling Reagents. (n.d.). AAPPTec. Retrieved from [Link]

• Microwave-assisted Peptide Synthesis. (2015, November 3). In Microwave-assisted Organic Synthesis. Retrieved from [Link]

• The role of temperature in Solid Phase Peptide Synthesis (SPPS). (n.d.). CSBio. Retrieved from [Link]

• Comparative study of conventional and microwave assisted synthesis. (n.d.). Protein Technologies, Inc. Retrieved from [Link]

• From concept to chemistry: integrating protection group strategy and reaction feasibility into non-natural amino acid synthesis planning. (2025, September 8). RSC. Retrieved from [Link]

• Microwave SPPS Technology. (n.d.). AmbioPharm. Retrieved from [Link]

• Microwave-Assisted Peptide Synthesis: A Faster Approach. (n.d.). Synbio-tech. Retrieved from [Link]

• Ynamide Coupling Reagents: Origin and Advances. (n.d.). ACS Publications. Retrieved from [Link]

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• 4. mesalabs.com [mesalabs.com]
• 5. Peptide Coupling Reagents Guide [sigmaaldrich.com]
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• 12. Microwave SPPS Technology | AmbioPharm [ambiopharm.com]
• 13. Microwave-Assisted Peptide Synthesis: A Faster Approach - Creative Peptides [creative-peptides.com]
• 14. Solid-Phase Peptide Synthesis (SPPS): The Cornerstone of Modern Macrocyclic and Therapeutic Design - AiFChem [aifchem.com]
• 15. cpcscientific.com [cpcscientific.com]
• 16. peptide.com [peptide.com]

Technical Support Center: Advanced Coupling Strategies for 2-Amino-2-methylhex-5-enoic Acid

This guide provides in-depth technical support for researchers incorporating the sterically hindered α,α-disubstituted amino acid, 2-Amino-2-methylhex-5-enoic acid, into synthetic peptides. We will explore the rationale behind double coupling protocols, troubleshoot common issues, and provide validated experimental workflows to ensure success in your solid-phase peptide synthesis (SPPS).

Frequently Asked Questions (FAQs)

Q1: Why is 2-Amino-2-methylhex-5-enoic acid considered a "difficult" residue to incorporate?

A: The primary challenge lies in its structure. As an α,α-disubstituted amino acid, the presence of two substituents on the alpha-carbon (a methyl group and an unsaturated hexenyl chain) creates significant steric hindrance around the carboxyl group. This bulkiness physically obstructs the approach of the resin-bound amine, dramatically slowing down the kinetics of peptide bond formation compared to standard proteinogenic amino acids.[1][2][3][4] Traditional coupling methods are often insufficient to achieve complete acylation, leading to deletion sequences and impure final products.

Q2: What is "double coupling" and why is it a recommended strategy for this amino acid?

A: Double coupling is a straightforward and effective technique to drive a difficult acylation reaction to completion. After the first coupling reaction is performed for a standard or extended duration, the resin is washed, and the entire coupling procedure is repeated with a fresh solution of activated amino acid and coupling reagents.[2][5] This second exposure to the activated residue helps acylate any remaining free amines that did not react during the first attempt, significantly improving the yield and purity of the desired peptide.[2]

Q3: Which coupling reagents are most effective for 2-Amino-2-methylhex-5-enoic acid?

A: For sterically demanding couplings, standard carbodiimide reagents like DCC or DIC are often inadequate.[5] The reagents of choice are high-reactivity onium salts (uronium/aminium or phosphonium) that form highly reactive ester intermediates. The most effective and commonly recommended reagents include:

• HATU (and its analogues HCTU, TCTU): These aminium salts generate highly reactive OAt or O-6-ClBt esters, which are exceptionally efficient at overcoming steric barriers.[5][6][7]

• PyAOP & PyBOP: These phosphonium salts are also highly effective, particularly for coupling N-methylated or other hindered residues.[1][7]

• COMU: A modern uronium salt based on Oxyma Pure, COMU offers reactivity comparable or superior to HATU but with an improved safety profile, as it avoids potentially explosive HOBt/HOAt byproducts.[8]

Q4: Are there viable alternatives to double coupling for extremely challenging sequences?

A: Yes. If double coupling with a potent reagent still proves insufficient, several advanced strategies can be employed:

• Acyl Fluoride Formation: Converting the Fmoc-amino acid to its acyl fluoride derivative creates an extremely reactive species capable of coupling even the most hindered residues. Reagents like TFFH can be used for this in-situ conversion.[5][8]

• Microwave-Assisted Peptide Synthesis (SPPS): Microwave energy can be used to heat the reaction, providing the necessary activation energy to overcome the steric barrier and dramatically shorten reaction times.[5]

• Optimized Solvent Systems: For sequences prone to aggregation, which can further impede coupling, switching from standard DMF to a solvent with superior solvating properties like N-methylpyrrolidone (NMP) can be beneficial.[5]

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific problems you may encounter during your experiments in a practical question-and-answer format.

Problem 1: My qualitative monitoring test (e.g., Kaiser test) remains positive after the first coupling. What does this mean and what is the immediate next step?

• Cause: A positive Kaiser test indicates the presence of unreacted primary amines on the resin, confirming that the initial coupling was incomplete.[9] This is an expected outcome when working with a residue as hindered as 2-Amino-2-methylhex-5-enoic acid.

• Solution: Do not proceed to the next deprotection step. An incomplete coupling will result in a deletion sequence that is often difficult to separate from the target peptide. The correct course of action is to perform a second coupling immediately.

  • Thoroughly wash the resin with DMF to remove byproducts and unreacted reagents from the first coupling.

  • Prepare a fresh solution of activated Fmoc-2-Amino-2-methylhex-5-enoic acid using the same equivalents of amino acid, coupling reagent, and base.

  • Add this fresh solution to the resin and allow the second coupling reaction to proceed.

  • After the second coupling, wash the resin again and perform another Kaiser test. The test should now be negative (colorless or faint yellow beads), indicating completion. If a significant amount of unreacted amine remains, this may suggest a larger issue like peptide aggregation.[9]

Problem 2: Even after a double coupling with HATU, my final peptide purity is low, and mass spectrometry shows a significant deletion peak.

• Cause 1: Insufficient Reagent Equivalents or Reaction Time. While potent, HATU still requires sufficient concentration and time to overcome extreme steric hindrance.

  • Solution: Increase the equivalents of reagents used. For the first coupling, use 4 equivalents of the protected amino acid, 3.9 equivalents of HATU, and 8 equivalents of a non-nucleophilic base like DIPEA.[5] Extend the reaction time for each coupling from the standard 45-60 minutes to 2 hours or even longer. Monitor progress carefully.

• Cause 2: Suboptimal Pre-activation. HATU-mediated couplings rely on the formation of a highly reactive OAt-active ester. This pre-activation step is critical.

  • Solution: Ensure you are pre-activating the amino acid correctly. In a separate vessel, dissolve the amino acid, HATU, and base in DMF and allow it to stand for 1-5 minutes before adding the mixture to the resin.[5][10] This allows for the complete formation of the active ester. For extremely difficult couplings, this pre-activation time can be extended.[10]

• Cause 3: On-Resin Peptide Aggregation. The growing peptide chain may fold back on itself or aggregate with other chains, physically blocking the N-terminal amine. This is common in hydrophobic or "difficult" sequences.[11]

  • Solution: Improve solvation by switching your primary solvent from DMF to NMP.[5] In severe cases, using a solvent mixture such as DCM/DMF/NMP (1:1:1) or incorporating a small percentage of DMSO can help disrupt secondary structures and improve reaction efficiency.[5][9]

Problem 3: My HPLC analysis shows a peak with +141 Da relative to my target peptide mass.

• Cause: N-terminal Guanidinylation. This side reaction is specific to uronium/aminium coupling reagents like HATU and HBTU. If used in excess or if the amine is exposed to the reagent before the carboxylic acid is fully activated, HATU can react directly with the peptide's N-terminal amine.[12] This forms a stable tetramethylguanidinium cap, terminating the peptide chain.

• Solution:

  • Strictly Adhere to Pre-activation: The best way to prevent this is to pre-activate the carboxylic acid with HATU and base before adding the solution to the resin.[12][13] This consumes the HATU in the formation of the desired active ester, preventing it from reacting with the peptide's amine.

  • Avoid Excess Reagent: Use a molar ratio where the coupling reagent is slightly less than or equal to the amino acid (e.g., 0.95 equivalents of HATU to 1.0 equivalent of amino acid).[6][12]

Problem 4: I am concerned about racemization during these extended/heated coupling reactions.

• Cause: Racemization can occur when the α-proton of the activated amino acid is abstracted, typically facilitated by strong bases or high temperatures.[3] While α,α-disubstituted amino acids cannot racemize themselves, the preceding residue in the sequence can be at risk during its own activation step.

• Solution:

  • Choice of Base: While DIPEA is commonly used, it can sometimes promote racemization. If you are coupling a residue known to be sensitive to racemization (like Cys or His) prior to your hindered amino acid, consider using a weaker or more sterically hindered base, such as N-methylmorpholine (NMM) or sym-collidine.[8]

  • Use Additives: Modern coupling protocols often use additives that suppress racemization. Reagents like COMU and activating additives like Oxyma Pure are designed to minimize the loss of chiral integrity.[8][14]

  • Temperature Control: If using heat to drive the reaction, apply it judiciously. Microwave SPPS is often effective because it provides rapid, controlled heating, minimizing the total time the peptide is exposed to high temperatures.[5]

Data & Reagent Comparison

For a successful synthesis, selecting the most powerful coupling reagent is critical. The table below summarizes the relative reactivity of common coupling reagents for sterically hindered couplings.

Coupling Reagent	Activating Group	Relative Reactivity	Key Considerations
DIC/DCC	-	Low	Generally inefficient for hindered couplings; can cause N-acylurea side products.[5][15]
HBTU/PyBOP	OBt ester	Moderate	Better than carbodiimides, but can be insufficient for very hindered residues.[5]
HCTU	O-6-ClBt ester	High	More reactive than HBTU due to the more acidic leaving group.[6]
HATU/PyAOP	OAt ester	Very High	Among the most efficient reagents due to the high reactivity and anchimeric assistance from the pyridine nitrogen in the HOAt leaving group.[5][6]
COMU	Oxyma ester	Very High	Comparable or superior to HATU, with an improved safety profile (non-explosive byproducts).[8]

Validated Experimental Protocols

Protocol 1: Double Coupling of 2-Amino-2-methylhex-5-enoic Acid using HATU

This protocol assumes a standard Fmoc-SPPS workflow on a 0.1 mmol scale.

1. Deprotection:

• Treat the resin-bound peptide with 20% piperidine in DMF (2 x 10 min) to remove the N-terminal Fmoc group.

• Wash the resin thoroughly with DMF (5-7 times) to remove all residual piperidine.

2. First Coupling:

• In a separate reaction vessel, prepare the activated amino acid solution:

  • Fmoc-2-Amino-2-methylhex-5-enoic acid (4 equiv., 0.4 mmol)

  • HATU (3.9 equiv., 0.39 mmol)

  • N,N-Diisopropylethylamine (DIPEA) (8 equiv., 0.8 mmol)

  • Dissolve in ~2 mL of anhydrous DMF.

• Allow the solution to pre-activate for 2-5 minutes at room temperature.[5][10]

• Add the activated solution to the deprotected resin.

• Agitate the reaction mixture for 1-2 hours at room temperature.

• Drain the reaction vessel and wash the resin with DMF (3-5 times).

3. Monitoring:

• Take a small sample of resin beads (5-10 beads) and perform a Kaiser test.[9]

• If Negative (beads are colorless/yellow): The coupling is complete. Proceed to the next deprotection step in your sequence.

• If Positive (beads are dark blue/purple): The coupling is incomplete. Proceed immediately to the second coupling.

4. Second Coupling (if required):

• Repeat step 2 entirely with a fresh solution of activated amino acid. Do not reuse the previous solution.

• Agitate the reaction mixture for another 1-2 hours at room temperature.

• Drain and wash the resin thoroughly with DMF (5 times) and then DCM (3 times) to prepare for the next cycle.

• A final confirmatory Kaiser test should be performed.

Protocol 2: Monitoring Coupling Completion with the Kaiser Test

Reagents:

• Reagent A: 5% Ninhydrin in Ethanol

• Reagent B: 80% Phenol in Ethanol

• Reagent C: 2% 0.001M KCN (aq) in Pyridine

Procedure:

• Place a small sample of washed resin beads into a small glass test tube.

• Add 2-3 drops each of Reagent A, Reagent B, and Reagent C.

• Heat the test tube at 100°C for 5 minutes.

• Observe the color of the beads:

  • Dark Blue/Purple: Positive result. Indicates the presence of free primary amines (incomplete coupling).

  • Colorless/Yellow: Negative result. Indicates the absence of free primary amines (complete coupling).

Visualized Workflows and Mechanisms

References

• BenchChem. (n.d.). Technical Support Center: Optimizing Coupling Reactions for Sterically Hindered Amino Acids.
• Bachem. (2024, June 4). Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives.
• AAPPTEC - Peptides. (n.d.). Coupling Reagents.
• Benchchem. (n.d.). Application Notes & Protocols: Optimizing HATU Activation Time for Peptide Coupling.
• Wikipedia. (n.d.). Carbodiimide.
• Creative Proteomics. (n.d.). Carbodiimide Crosslinker Chemistry: EDC and DCC.
• HepatoChem. (n.d.). Amide coupling reaction in medicinal chemistry. Coupling reagents.
• Benchchem. (n.d.). HBTU Coupling Reactions: Technical Support & Troubleshooting Guide.
• Aapptec. (n.d.). Monitoring of Peptide Coupling and Capping.
• BenchChem. (n.d.). Optimizing Peptide Coupling: Key Techniques.
• Aapptec Peptides. (n.d.). Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP.
• Biotage. (2023, January 30). Using double coupling to improve your peptide synthesis.
• Lee, Y. S. (n.d.). Recent development of peptide coupling reagents in organic synthesis.
• Katritzky, A. R., et al. (2007, July 20). Efficient peptide coupling involving sterically hindered amino acids. PubMed.
• Merck. (n.d.). Novabiochem® Coupling reagents.
• Request PDF. (2025, August 6). Efficient Peptide Coupling Involving Sterically Hindered Amino Acids.
• Accounts of Chemical Research. (2024, March 7). Ynamide Coupling Reagents: Origin and Advances.
• DilunBio Peptide Synthesizer. (2025, September 2). Commonly Used Coupling Reagents in Peptide Synthesis.
• Peptide Chemistry. (n.d.). Peptide Coupling Reactions: Mechanisms, Reagents & Strategies.
• Reddit. (2024, December 16). HATU coupling - what's the best order?.
• Frontiers in Bioengineering and Biotechnology. (2020, March 3). Challenges and Perspectives in Chemical Synthesis of Highly Hydrophobic Peptides.

Sources

• 1. peptide.com [peptide.com]
• 2. biotage.com [biotage.com]
• 3. scholle.oc.uni-kiel.de [scholle.oc.uni-kiel.de]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. merckmillipore.com [merckmillipore.com]
• 7. file.globalso.com [file.globalso.com]
• 8. bachem.com [bachem.com]
• 9. peptide.com [peptide.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Frontiers | Challenges and Perspectives in Chemical Synthesis of Highly Hydrophobic Peptides [frontiersin.org]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. reddit.com [reddit.com]
• 14. peptidechemistry.org [peptidechemistry.org]
• 15. Carbodiimide - Wikipedia [en.wikipedia.org]

Reference Data & Comparative Studies

2-Amino-2-methylhex-5-enoic acid vs Alanine scanning mutagenesis

A Head-to-Head Guide: Alanine Scanning Mutagenesis versus Non-Canonical Amino Acid Incorporation for Probing Protein Function

In the intricate world of molecular biology and drug development, understanding the precise role of individual amino acids in a protein's structure and function is paramount. For decades, Alanine Scanning Mutagenesis has been a cornerstone technique, offering a systematic approach to identifying critical residues. However, the advent of methods for incorporating non-canonical amino acids (ncAAs) into proteins has opened up new frontiers, allowing for the introduction of novel chemical functionalities that go far beyond the 20 canonical building blocks.

This guide provides a comprehensive comparison of these two powerful techniques, delving into their underlying principles, experimental workflows, and the unique insights each can offer. We will use 2-Amino-2-methylhex-5-enoic acid as a representative example of an ncAA, highlighting how its unique structure can be leveraged for applications impossible with traditional mutagenesis.

Core Principles: Ablation vs. Augmentation

At their core, Alanine Scanning and ncAA incorporation represent two fundamentally different philosophies for probing protein function: removing existing functionality versus introducing new functionality.

Alanine Scanning Mutagenesis: The Art of Subtraction

Alanine scanning is a loss-of-function approach. The central premise is to systematically replace amino acid residues in a protein with alanine. The small, chemically inert methyl side chain of alanine effectively removes the original side chain's contribution to the protein's structure or function without introducing significant steric hindrance or new electronic effects. By observing the resulting change in protein activity—be it enzymatic catalysis, binding affinity, or stability—researchers can infer the importance of the original residue.

Key Questions Addressed by Alanine Scanning:

• Which residues are critical for protein-protein or protein-ligand interactions?

• Which side chains contribute to the catalytic activity of an enzyme?

• Which residues are essential for maintaining the structural integrity of a protein?

Non-Canonical Amino Acid (ncAA) Incorporation: The Science of Addition

The incorporation of ncAAs is a gain-of-function or altered-function approach. This technique allows for the site-specific introduction of amino acids with novel chemical properties not found in nature. Our example, 2-Amino-2-methylhex-5-enoic acid, possesses a terminal alkene group. This functional handle can be used for bioorthogonal "click" chemistry reactions, enabling researchers to attach fluorescent probes, crosslinkers, or other molecules to a specific site on the protein. This is achieved by engineering the cellular translational machinery, typically by introducing an orthogonal aminoacyl-tRNA synthetase/tRNA pair that recognizes the ncAA and the corresponding codon.

Key Questions Addressed by ncAA Incorporation:

• How can we visualize a specific protein in a complex cellular environment?

• Can we introduce a photoswitchable group to control protein activity with light?

• How can we create novel protein-drug conjugates with enhanced therapeutic properties?

• Can we trap transient protein-protein interactions using photocrosslinkers?

Comparative Analysis: A Tale of Two Techniques

Feature	Alanine Scanning Mutagenesis	Non-Canonical Amino Acid Incorporation
Primary Goal	Identify critical residues by removing side-chain function.	Introduce novel chemical functionality at a specific site.
Information Gained	"Loss-of-function" data; importance of a residue.	"Gain-of-function" or "altered-function" data; enables new assays.
Technical Complexity	Relatively straightforward; based on standard PCR mutagenesis.	More complex; requires an orthogonal tRNA/synthetase pair and ncAA synthesis.
Reagents	Standard molecular biology reagents.	Custom ncAA, engineered plasmids for the orthogonal pair.
Throughput	High-throughput scanning of many residues is feasible.	Generally lower throughput due to the complexity of the system.
Applications	Hotspot identification, epitope mapping, structure-function analysis.	Live-cell imaging, photocrosslinking, targeted drug conjugation, protein engineering.

Experimental Workflows: A Step-by-Step Guide

The choice between these techniques often comes down to the specific biological question and the available resources. Below are representative protocols for each approach.

Protocol 1: Alanine Scanning Mutagenesis via Site-Directed PCR

This protocol outlines a standard workflow for creating a single-site alanine mutant.

Rationale: This method uses a high-fidelity DNA polymerase to amplify a plasmid containing the gene of interest with primers that incorporate the desired mutation (the alanine codon). The parental, non-mutated plasmid is then digested, leaving the mutated plasmid to be transformed into E. coli for propagation.

Workflow Diagram:

Caption: Workflow for Non-Canonical Amino Acid Incorporation.

Methodology:

• Genetic Modification:

  • Using site-directed mutagenesis (as described in Protocol 1), introduce an amber stop codon (TAG) at the desired position in your gene of interest.

  • This gene is typically on a plasmid with one antibiotic resistance marker.

• Orthogonal System:

  • Use a separate, compatible plasmid that expresses the engineered aminoacyl-tRNA synthetase and its cognate tRNA. This plasmid will have a different antibiotic resistance marker.

  • The synthetase is engineered to specifically recognize and charge the tRNA with 2-Amino-2-methylhex-5-enoic acid.

• Transformation: Co-transform both plasmids (the one with your gene of interest containing the TAG codon and the one with the orthogonal pair) into an appropriate E. coli expression strain.

• Expression:

  • Grow the co-transformed cells in a minimal medium under dual antibiotic selection.

  • When the culture reaches the desired density (e.g., OD600 of 0.6-0.8), add the ncAA (e.g., 1 mM 2-Amino-2-methylhex-5-enoic acid) to the medium.

  • Induce protein expression with the appropriate inducer (e.g., IPTG).

• Purification and Verification:

  • Purify the protein of interest using standard chromatography techniques (e.g., Ni-NTA affinity chromatography if His-tagged).

  • Verify the successful incorporation of the ncAA at the correct site using mass spectrometry. A successful incorporation will result in a specific mass shift corresponding to the ncAA.

• Downstream Application: Use the incorporated ncAA for its intended purpose. For 2-Amino-2-methylhex-5-enoic acid, this could involve a strain-promoted alkyne-azide cycloaddition (SPAAC) or other "click" chemistry reaction to attach a fluorescent dye for imaging.

Making the Right Choice: A Decision Framework

Choosing between these two powerful techniques depends entirely on the scientific question at hand.

Caption: Decision tree for choosing between techniques.

• To identify "hotspot" residues for binding or catalysis: Start with Alanine Scanning. It is a robust, relatively high-throughput method for mapping the functional landscape of a protein surface.

• To track a protein in real-time within a cell, control its activity with an external stimulus, or create a site-specific bioconjugate: ncAA incorporation is the superior choice. It provides a level of chemical precision that is unattainable with the 20 canonical amino acids.

References

• Title: Site-directed mutagenesis by PCR Source: In Methods in Enzymology, Vol. 217, pp. 217-247. URL: [Link]

• Title: Alanine-scanning mutagenesis of protein-protein interfaces Source: Current Opinion in Structural Biology, 11(4), 470-474. URL: [Link]

• Title: Adding new chemistries to the genetic code Source: Annual Review of Biochemistry, 77, 335-367. URL: [Link]

• Title: Genetic incorporation of noncanonical amino acids into proteins Source: Nature Methods, 11(5), 499-508. URL: [Link]

• Title: Bioorthogonal chemistry: fishing for proteins in living cells Source: Current Opinion in Chemical Biology, 12(6), 772-778. URL: [Link]

stability comparison of alpha-methyl vs standard peptide backbones

Topic: Stability Comparison of

-Methyl vs. Standard Peptide Backbones Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Technical Deep Dive: Stability Profiling of -Methyl vs. Standard Peptide Backbones

Executive Summary

In the development of peptide therapeutics, the standard

-peptide backbone faces a critical limitation: rapid proteolytic degradation in vivo. Native peptides, defined by the presence of a hydrogen atom at the -carbon ( ), are inherently flexible and susceptible to enzymatic hydrolysis.

The incorporation of

-methyl amino acids (where the -proton is replaced by a methyl group) represents a high-impact backbone engineering strategy.[1] This guide objectively compares these two backbone architectures, demonstrating how -methylation introduces steric constraints that drastically extend plasma half-life ( ) and lock bioactive conformations, often at the cost of synthetic complexity and potential steric clashes in binding pockets.[1]

Mechanistic Foundation: The "Methyl Shield" Effect[1]

To understand the stability divergence, one must analyze the molecular geometry at the

position.

The Standard Backbone Vulnerability

In standard amino acids (except Glycine), the

is bonded to a side chain, an amine, a carbonyl, and a hydrogen atom .

• Mechanism of Failure: Proteases (e.g., trypsin, chymotrypsin) require the peptide backbone to adopt an extended conformation to fit into the active site. The small size of the

  -proton allows significant rotational freedom around the (N- ) and ( -C) dihedral angles, facilitating this "induced fit" into the protease's catalytic cleft.

The -Methyl Solution

Replacing the

-proton with a methyl group (as seen in -aminoisobutyric acid, Aib, or -methyl-alanine) creates two distinct stabilizing effects:[1]

• Direct Steric Shielding: The bulky methyl group physically blocks the approach of nucleophiles (like the serine hydroxyl in serine proteases) to the adjacent amide bond.

• Conformational Locking: The "Thorpe-Ingold" effect restricts the

  and torsion angles. -methylated residues strongly favor helical conformations (specifically -helix or -helix) and destabilize the extended -strand conformations required for protease cleavage.

Visualization: Steric & Conformational Protection

The following diagram illustrates the causal pathway from chemical modification to enhanced stability.

Figure 1: Mechanistic comparison of standard vs.

-methyl backbones. The methyl group enforces rigidity and sterically hinders protease access.

Comparative Performance Guide

The following data synthesizes performance metrics from standard peptide engineering literature [1][3].

Table 1: Performance Matrix

Feature	Standard Peptide Backbone	-Methyl Backbone	Impact on Drug Design
Proteolytic Stability	Low ( min to <1 hr)	High ( hrs to days)	Critical: Enables longer dosing intervals.[1]
Conformation	Flexible / Random Coil	Rigid / Helical ( or )	High: Improves receptor selectivity; reduces entropic penalty of binding.
Solubility	Generally High	Moderate to Low	Moderate: Methyl groups add hydrophobicity; may require solubility tags.
Synthesis Difficulty	Low (Standard SPPS)	High (Steric hindrance slows coupling)	Moderate: Requires specialized coupling reagents (e.g., HATU, PyAOP).
Binding Affinity	Baseline	Variable (Context Dependent)	Risk: Can abolish binding if the methyl group clashes with the receptor pocket.

Quantitative Insight: The "Aib" Effect

A classic study comparing Alanine (standard) vs. Aib (

-methyl-alanine) analogues demonstrates the magnitude of stability improvement. In serum stability assays, the substitution of a single labile residue with Aib can increase the half-life by 5-10 fold [2]. However, consecutive -methyl residues can induce a -helix geometry that may differ significantly from the target's native ligand structure, potentially reducing potency if not modeled correctly [4].

Experimental Protocol: Serum Stability Assay (LC-MS)

To validate the stability enhancement of your

-methylated candidate, use this self-validating LC-MS workflow. This protocol minimizes false positives caused by protein precipitation artifacts.

Materials

• Matrix: Pooled Human Serum (male/female mix).

• Internal Standard (IS): Analog peptide (stable) or Warfarin.

• Precipitation Agent: 1% Formic Acid in Acetonitrile (cold).

Workflow Diagram

Figure 2: Step-by-step workflow for determining proteolytic half-life via LC-MS.

Step-by-Step Methodology

• Stock Preparation: Dissolve the

  -methyl peptide and standard control in DMSO (1 mM).

• Initiation: Spike peptide stock into pre-warmed (37°C) human serum to a final concentration of 10 µM. (Final DMSO < 1%).

• Sampling: At defined time points (0, 15, 30, 60, 120, 240 min, 24h), remove 50 µL aliquots.

• Quenching (Critical Step): Immediately transfer aliquot into 150 µL of ice-cold Acetonitrile containing 1% Formic Acid and Internal Standard. Why? Acidification stops enzymatic activity instantly; ACN precipitates serum proteins.

• Processing: Vortex for 30s, centrifuge at 14,000 x g for 10 min (4°C).

• Analysis: Inject supernatant onto a C18 Reverse-Phase column coupled to a Triple Quadrupole Mass Spectrometer. Monitor the transition of the parent ion.

• Calculation: Plot

  vs. Time. The slope determines half-life: .

Validation Check: The

sample must show 100% recovery relative to a buffer control. If recovery is low, the peptide may be binding non-specifically to serum albumin (a common issue with hydrophobic -methyl peptides).

Strategic Recommendations

• Use for "Hotspots": Do not replace every residue. Identify proteolytic hotspots (e.g., sites cleaved by trypsin/chymotrypsin) and substitute those specific residues with their

  -methyl analogues (e.g., replace Ala with Aib, or Phe with -Me-Phe) [1].

• Monitor Conformation: Be aware that

  -methylation promotes helical folding.[2] If your peptide requires an extended conformation to bind its receptor, this modification will destroy potency.

• Synthesis Planning:

  -methyl amino acids are sterically hindered.[3] Use high-efficiency coupling reagents like HATU or COMU , double coupling cycles, and elevated temperatures (50-75°C) during Solid Phase Peptide Synthesis (SPPS) [5].

References

• National Institutes of Health (NIH). (2005). The proteolytic stability of 'designed' beta-peptides containing alpha-peptide-bond mimics.[4] Retrieved from [Link]

• BioRxiv. (2025). Atom-level backbone engineering preserves peptide function while enhancing stability.[5][6] Retrieved from [Link]

• MDPI. (2018). Constrained

  -Helical Peptides as Inhibitors of Protein-Protein and Protein-DNA Interactions. Retrieved from [Link]

• LifeTein. (2025). Should My Peptide Be Methylated? Synthetic Feasibility Assessment. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. The proteolytic stability of 'designed' beta-peptides containing alpha-peptide-bond mimics and of mixed alpha,beta-peptides: application to the construction of MHC-binding peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. biorxiv.org [biorxiv.org]
• 6. researchgate.net [researchgate.net]

A Comparative Guide to Enhancing Peptide Proteolytic Resistance: The Role of 2-Amino-2-methylhex-5-enoic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth comparison of strategies to enhance the proteolytic resistance of therapeutic peptides, with a specific focus on the incorporation of the non-canonical α,α-disubstituted amino acid, 2-Amino-2-methylhex-5-enoic acid (Amha). We will explore the mechanistic basis of its stabilizing effect and objectively compare its performance against established methods, supported by established experimental frameworks.

The Challenge: Proteolytic Vulnerability of Peptide Therapeutics

Peptide-based drugs offer high specificity and potency, but their clinical translation is often hampered by poor metabolic stability.[1] In vivo, peptides are rapidly broken down by proteases, enzymes that catalyze the hydrolysis of peptide bonds.[2][3] This degradation, occurring in blood, plasma, and tissues, leads to short in-vivo half-lives, limiting therapeutic efficacy.[4] Consequently, strategies to protect peptides from proteolytic cleavage are critical for developing viable peptide-based therapeutics.[5][6]

Proteases exhibit substrate specificity, often recognizing and cleaving peptide bonds adjacent to specific amino acid residues.[7] For instance, Trypsin typically cleaves C-terminal to lysine and arginine residues, while Chymotrypsin targets large hydrophobic residues like phenylalanine, tryptophan, and tyrosine.[8] This degradation can be initiated by endopeptidases, which cleave within the peptide sequence, or exopeptidases, which cleave from the termini.[9][10]

The α,α-Disubstituted Shield: A Mechanistic Overview

A powerful strategy to confer proteolytic resistance is the incorporation of α,α-disubstituted amino acids.[11] Unlike natural L-amino acids, which have a hydrogen atom at the α-carbon, these non-canonical residues possess two substituents. This modification introduces significant steric hindrance around the peptide backbone.

The incorporation of an α,α-disubstituted residue like 2-Amino-2-methylhex-5-enoic acid (Amha) locally restricts the conformational freedom of the peptide chain.[11] This steric bulk physically obstructs the active site of proteases, preventing the enzyme from achieving the necessary conformation to bind and catalyze the hydrolysis of the adjacent peptide bonds. This "steric shielding" effect is a primary reason why peptides containing such residues exhibit superior stability.[12]

Figure 1. Mechanism of steric shielding by an α,α-disubstituted amino acid. The bulky substituents at the α-carbon prevent the protease's active site from accessing the peptide backbone.

Comparative Analysis of Peptide Stabilization Strategies

While incorporating Amha is a promising approach, it is essential to compare it with other well-established methods for enhancing proteolytic resistance. Each strategy has distinct advantages and potential drawbacks concerning synthesis, cost, and impact on biological activity.

Strategy	Mechanism of Action	Advantages	Potential Disadvantages
Amha Incorporation	Steric Shielding: Bulky α,α-disubstitution blocks protease access to the peptide backbone.[11]	Provides localized, high-level resistance. The unsaturated side chain allows for further modifications (e.g., stapling).	Requires custom synthesis of the non-canonical amino acid. May alter local peptide conformation and receptor binding.
D-Amino Acid Substitution	Stereochemical Incompatibility: Natural proteases are stereospecific for L-amino acids and cannot effectively cleave peptide bonds involving D-amino acids.[6][13][14]	Highly effective, often rendering the peptide indigestible by proteases.[15] Can be implemented in standard peptide synthesis.	Can significantly alter peptide secondary structure and disrupt critical interactions for biological activity.[5]
N-Methylation	Backbone Modification: Methylation of the backbone amide nitrogen removes the hydrogen bond donor and adds steric bulk, disrupting protease recognition.[5]	Increases both proteolytic resistance and membrane permeability.	Can significantly impact peptide conformation and reduce binding affinity. Synthesis can be more complex.
Peptide Cyclization	Conformational Constraint & Termini Protection: Linking the N- and C-termini (head-to-tail) or using side-chain linkages prevents degradation by exopeptidases and restricts flexibility, hindering endopeptidase access.[5][16]	Dramatically increases stability against exopeptidases. Constrains the peptide into a more defined, and potentially more active, conformation.	Does not protect internal cleavage sites unless the cyclic structure is sufficiently rigid. Can be synthetically challenging.

Experimental Validation: A Framework for Comparison

To empirically compare these strategies, a standardized workflow is required. The process involves synthesizing peptide variants, subjecting them to enzymatic challenge, and quantifying their degradation over time.

Figure 2. A comprehensive workflow for the comparative assessment of peptide proteolytic stability.

Hypothetical Performance Data

The following table presents hypothetical data for a model 10-mer peptide to illustrate the expected outcomes from a comparative stability study.

Peptide Variant	Modification Strategy	Half-life (Trypsin, min)	Half-life (Chymotrypsin, min)	Half-life (Human Serum, h)
Control Peptide	Unmodified (All L-amino acids)	15	25	< 0.5
Amha-Peptide	Amha residue at P1' of cleavage site	> 1440 (No degradation)	> 1440 (No degradation)	> 24
D-Ala Peptide	D-Alanine at cleavage site	> 1440 (No degradation)	> 1440 (No degradation)	> 48
N-Me-Peptide	N-Methylated residue at cleavage site	480	720	12
Cyclic Peptide	Head-to-tail cyclization	12 (Internal cleavage)	20 (Internal cleavage)	8

Experimental Protocols

Protocol 1: Solid-Phase Peptide Synthesis (SPPS)

This protocol outlines the general Fmoc-based synthesis of peptide variants. The incorporation of a custom amino acid like Amha requires its prior synthesis and protection (Fmoc-Amha-OH).

• Resin Preparation: Start with a suitable solid support (e.g., Rink Amide resin for C-terminal amides). Swell the resin in Dichloromethane (DCM) and then Dimethylformamide (DMF).

• First Amino Acid Coupling: For incorporating the first protected amino acid onto the resin, use a greener solvent alternative like 2-methyltetrahydrofuran (2-MeTHF) if possible, which has shown comparable efficiency to DCM for this step.[17]

• Fmoc Deprotection: Remove the N-terminal Fmoc protecting group using 20% piperidine in DMF for 5-10 minutes. Wash the resin thoroughly with DMF.

• Amino Acid Coupling:

  • Activate the next Fmoc-protected amino acid (including Fmoc-Amha-OH) using a coupling agent like HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) in the presence of a base such as DIPEA (N,N-Diisopropylethylamine).

  • Add the activated amino acid solution to the resin and allow it to react for 1-2 hours.[18]

  • Confirm complete coupling with a qualitative test (e.g., Kaiser test).

• Repeat Cycle: Repeat steps 3 and 4 for each amino acid in the sequence.

• Cleavage and Global Deprotection: Once the sequence is complete, wash the resin with DCM and dry it. Cleave the peptide from the resin and remove side-chain protecting groups using a cleavage cocktail (e.g., 95% Trifluoroacetic acid (TFA), 2.5% water, 2.5% triisopropylsilane).[9]

• Purification and Verification: Precipitate the crude peptide in cold diethyl ether. Purify the peptide using reverse-phase high-performance liquid chromatography (RP-HPLC) and verify its identity and purity via mass spectrometry.

Protocol 2: In Vitro Proteolytic Stability Assay

This protocol describes how to assess peptide stability in the presence of specific proteases and complex biological media like human serum.[14][16]

• Reagent Preparation:

  • Prepare a stock solution (e.g., 1 mg/mL) of each purified peptide variant in an appropriate buffer (e.g., 50 mM Tris-HCl, pH 7.8).

  • Prepare stock solutions of proteases (e.g., Trypsin, Chymotrypsin) at 1 mg/mL in the same buffer.

  • Thaw human serum (pooled from healthy donors) and centrifuge to remove any precipitates.

• Assay Setup:

  • For each peptide, set up reaction tubes. For a final volume of 200 µL, add peptide stock to achieve a final concentration of 100 µg/mL.

  • To initiate the reaction, add the protease solution to a final enzyme:peptide ratio of 1:100 (w/w) or add human serum to a final concentration of 80% (v/v).

  • Incubate all samples at 37°C.

• Time-Point Sampling and Quenching:

  • At designated time points (e.g., 0, 15, 30, 60, 120, 240 minutes for proteases; 0, 1, 4, 8, 24 hours for serum), withdraw an aliquot (e.g., 25 µL) from each reaction tube.

  • Immediately quench the enzymatic reaction by adding the aliquot to a tube containing an equal volume of a quenching solution (e.g., 10% TFA or 20% Acetonitrile with 1% TFA) to precipitate the enzymes/proteins.

• Sample Processing and Analysis:

  • Vortex the quenched samples and centrifuge at high speed (e.g., 14,000 x g) for 10 minutes to pellet the precipitated proteins.

  • Transfer the supernatant to an HPLC vial for analysis.

  • Analyze the samples by LC-MS. Monitor the disappearance of the peak corresponding to the intact peptide over time.

• Data Analysis:

  • Integrate the peak area of the intact peptide at each time point.

  • Normalize the peak area at each time point to the area at t=0 (100%).

  • Plot the percentage of remaining intact peptide versus time.

  • Calculate the half-life (t½), the time required for 50% of the peptide to be degraded, by fitting the data to a one-phase exponential decay model.

Conclusion

Enhancing proteolytic stability is a cornerstone of modern peptide drug design. The incorporation of α,α-disubstituted amino acids, such as 2-Amino-2-methylhex-5-enoic acid, offers a potent method for achieving this through steric shielding. This approach provides robust, localized protection against enzymatic degradation, potentially surpassing other methods like N-methylation or cyclization in its efficacy against endopeptidases. While highly effective, it must be evaluated alongside alternatives like D-amino acid substitution, which provides global protection but carries a higher risk of disrupting biological activity. The provided experimental framework allows researchers to systematically and objectively evaluate these strategies, enabling the rational design of next-generation peptide therapeutics with optimized in-vivo stability and efficacy.

References

• Evaluation of Strategies for Improving Proteolytic Resistance of Antimicrobial Peptides by Using Variants of EFK17, an Internal Segment of LL-37. PMC. Available at: [Link]

• Enhancing Chemical Stability through Structural Modification of Antimicrobial Peptides with Non-Proteinogenic Amino Acids. MDPI. Available at: [Link]

• Methods to Enhance the Metabolic Stability of Peptide-Based PET Radiopharmaceuticals. PMC. Available at: [Link]

• The Challenge of Peptide Proteolytic Stability Studies: Scarce Data, Difficult Readability, and the Need for Harmonization. ResearchGate. Available at: [Link]

• Peptide-Modified Surfaces for Enzyme Immobilization. PMC. Available at: [Link]

• The proteolytic stability of 'designed' beta-peptides containing alpha-peptide-bond mimics and of mixed alpha,beta-peptides: application to the construction of MHC-binding peptides. PubMed. Available at: [Link]

• Differential stability of therapeutic peptides with different proteolytic cleavage sites in blood, plasma and serum. PMC. Available at: [Link]

• Antimicrobial Peptides with High Proteolytic Resistance for Combating Gram-Negative Bacteria. PubMed. Available at: [Link]

• Thermal stability and hydration dynamics of Chymotrypsin Inhibitor 2 in aqueous amino acid solutions from replica exchange molecular dynamics. PubMed. Available at: [Link]

• Synthesis of (2R,5R)-2-Amino-5-Hydroxyhexanoic Acid by Intramolecular Cycloaddition. University of Windsor. Available at: [Link]

• Design and conformation of peptides containing alpha,alpha-disubstituted alpha-amino acids. ResearchGate. Available at: [Link]

• Binding of α,α-Disubstituted Amino Acids to Arginase Suggests New Avenues for Inhibitor Design. PMC. Available at: [Link]

• Quantifying and Controlling the Proteolytic Degradation of Cell Adhesion Peptides. ACS Publications. Available at: [Link]

• Strategies for Improving Peptide Stability and Delivery. MDPI. Available at: [Link]

• Protease-Resistant, Broad-Spectrum Antimicrobial Peptides with High Antibacterial and Antifungal Activity. MDPI. Available at: [Link]

• Synthesis and Polymerase Incorporation of 5'-amino-2',5'-dideoxy-5'-N-triphosphate Nucleotides. PubMed. Available at: [Link]

• Proteolysis. Wikipedia. Available at: [Link]

• Engineering protease-resistant peptides to inhibit human parainfluenza viral respiratory infection. bioRxiv. Available at: [Link]

• Probing the Proteolytic Stability of Beta-Peptides Containing Alpha-Fluoro- And Alpha-Hydroxy-Beta-Amino Acids. PubMed. Available at: [Link]

• Degradation graphs reveal hidden proteolytic activity in peptidomes. PMC. Available at: [Link]

• Properties and Applications of Chymotrypsin. Labinsights. Available at: [Link]

• Rapid Flow-Based Peptide Synthesis. Pentelute Lab. Available at: [Link]

• Antimicrobial Peptides: Mechanisms, Applications, and Therapeutic Potential. Dovepress. Available at: [Link]

• Enzymatic Degradation Studies: Assessing Peptide Stability. LinkedIn. Available at: [Link]

• Structural Basis for Allostery in PLP-dependent Enzymes. Frontiers. Available at: [Link]

• Proteolytic Degradation. Biology LibreTexts. Available at: [Link]

• Design of Stable α-Helical Peptides and Thermostable Proteins in Biotechnology and Biomedicine. PMC. Available at: [Link]

• Enzyme Structure: Active Site Specificity Explained. YouTube. Available at: [Link]

• Cyanopeptolins with Trypsin and Chymotrypsin Inhibitory Activity from the Cyanobacterium Nostoc edaphicum CCNP1411. PMC. Available at: [Link]

• Peptides. aapptec. Available at: [Link]

• Partial d-amino acid substitution: Improved enzymatic stability and preserved Ab recognition of a MUC2 epitope peptide. PNAS. Available at: [Link]

• Greening the solid-phase peptide synthesis process. 2-MeTHF for the incorporation of the first amino acid and precipitation of peptides after global deprotection. Spiral. Available at: [Link]

• Structural Basis for Allostery in PLP-dependent Enzymes. ResearchGate. Available at: [Link]

• Structural basis for enzyme I inhibition by α-ketoglutarate. PMC. Available at: [Link]

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• 1. researchgate.net [researchgate.net]
• 2. Proteolysis - Wikipedia [en.wikipedia.org]
• 3. bio.libretexts.org [bio.libretexts.org]
• 4. Differential stability of therapeutic peptides with different proteolytic cleavage sites in blood, plasma and serum - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Methods to Enhance the Metabolic Stability of Peptide-Based PET Radiopharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. m.youtube.com [m.youtube.com]
• 8. labinsights.nl [labinsights.nl]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Degradation graphs reveal hidden proteolytic activity in peptidomes - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. The proteolytic stability of 'designed' beta-peptides containing alpha-peptide-bond mimics and of mixed alpha,beta-peptides: application to the construction of MHC-binding peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Evaluation of Strategies for Improving Proteolytic Resistance of Antimicrobial Peptides by Using Variants of EFK17, an Internal Segment of LL-37 - PMC [pmc.ncbi.nlm.nih.gov]
• 14. pnas.org [pnas.org]
• 15. Protease-Resistant, Broad-Spectrum Antimicrobial Peptides with High Antibacterial and Antifungal Activity [mdpi.com]
• 16. verifiedpeptides.com [verifiedpeptides.com]
• 17. Greening the solid-phase peptide synthesis process. 2-MeTHF for the incorporation of the first amino acid and precipitation of peptides after global deprotection [spiral.imperial.ac.uk]
• 18. pentelutelabmit.com [pentelutelabmit.com]

CD spectroscopy of helical peptides containing alpha-methyl amino acids

Comparative Guide: CD Spectroscopy of Helical Peptides Containing -Methyl Amino Acids

Executive Summary

The development of peptidomimetics relies heavily on stabilizing bioactive secondary structures to enhance target affinity and prevent rapid proteolytic degradation. Natural short peptides often exist as unstructured random coils in aqueous solutions. To overcome this, the strategic incorporation of non-natural

-methyl amino acids has become a foundational technique in modern drug design. This guide provides an authoritative comparison of various -methylated amino acids—such as -aminoisobutyric acid (Aib), isovaline (Iva), and -methylserine—and outlines the self-validating Circular Dichroism (CD) spectroscopy protocols required to accurately quantify their helix-inducing capabilities.

The Mechanistic Basis of -Methylation in Peptide Design

The structural causality behind

-methyl amino acids lies in severe steric hindrance. By replacing the -proton of a canonical amino acid with a methyl group (creating a geminal dialkyl substitution at the C atom), the available (phi) and (psi) dihedral angles of the peptide backbone are drastically restricted[1].

This restriction effectively reduces the conformational entropy of the unfolded state, heavily biasing the folding landscape toward highly structured, hydrogen-bonded conformations. Depending on the peptide length and sequence context, this modification typically stabilizes either a

-helix (predominant in short oligopeptides of 4–6 residues) or a canonical -helix (in longer sequences)[2]. Furthermore, this rigid backbone conformation shields adjacent peptide bonds from the active sites of proteases, conferring significant proteolytic resistance[3].

Caption: Mechanistic pathway of peptide stabilization via C

-methylation.

Comparative Performance: Aib vs. Novel -Methyl Amino Acids

While Aib is the most widely utilized

-methyl amino acid, recent advances have expanded the toolkit to include chiral derivatives that offer additional side-chain functionality (e.g., amphiphilicity or reactive hydroxyls). The table below synthesizes experimental CD and NMR data comparing the helix-inducing potential of these modifications[1][4].

Amino Acid Modification	Helix-Inducing Potential	Solvent Dependency	Primary Structural Preference
L-Alanine (Control)	Low (in short peptides)	High (requires TFE to fold)	Random coil / Flexible
Aib ( -methylalanine)	Very High	Low (stable in aqueous buffer)	-helix (short) or -helix (long)
(S)-Iva (2-ethylalanine)	Very High	Low	-helix
(S)- -Methylserine	Moderate	High (helical in CHCl , unstructured in water)	Context-dependent
-Methylleucine	High	Low	-helix (amphipathic)

Key Insight: While (S)-Iva exerts a helix-inducing effect comparable to Aib, making it a valuable tool for stabilizing helices without losing side-chain bulk, (S)-

-methylserine shows poor helix promotion in highly polar solvents like water, likely due to competing hydrogen bonds from its hydroxyl group[4].

Circular Dichroism (CD) Spectroscopy: The Analytical Gold Standard

CD spectroscopy is the premier technique for evaluating peptide helicity because it directly probes the chiral environment of the amide backbone.

• The Causality of the Signal: An

  -helix produces a characteristic double minimum at 208 nm (arising from the exciton coupling transition) and 222 nm (arising from the transition).
• vs. -Helix Differentiation: Aib-rich peptides often form -helices, which present a slightly altered CD profile—typically a weaker minimum at 222 nm and a more pronounced minimum near 205 nm[2].

• Data Interpretation Models: Historically, the linear spectroscopic model was used to estimate helix content by assuming an average helix-length correction. However, recent advancements advocate for an ensemble-based analysis , which assigns length corrections specifically to each conformer in the thermodynamic ensemble. The linear model often underestimates true peptide helicity, making ensemble modeling critical for accurate biophysical characterization[5].

Self-Validating Experimental Protocol for CD Analysis

To ensure trustworthiness and reproducibility, a CD protocol must be self-validating. This means incorporating orthogonal concentration checks and solvent titrations to separate inherent helicity from solvent-induced folding.

Step-by-Step Methodology

• Instrument Calibration: Prior to measurement, calibrate the spectropolarimeter using a standard solution of (+)-10-camphorsulfonic acid (CSA) to ensure accurate ellipticity scaling across the far-UV range.

• Sample Preparation & Concentration Verification: Dissolve the lyophilized peptide in a biologically relevant buffer (e.g., 10 mM Phosphate buffer, pH 7.4). Critical Step: Do not rely on weighed mass due to variable salt/water content. Verify the exact peptide concentration (target 50–100 µM) using UV absorbance at 214 nm or 280 nm (if Tyr/Trp are present).

• Solvent Titration (The Causality of TFE): Prepare a secondary set of samples titrating in 2,2,2-Trifluoroethanol (TFE) from 0% to 50% (v/v). Why? TFE lowers the dielectric constant of the solvent, displacing water molecules that compete for backbone hydrogen bonds. If an Aib-modified peptide is helical in 0% TFE, it possesses true inherent stability. If it only folds in 50% TFE, the modification was insufficient[1].

• Data Acquisition: Use a quartz cuvette with a 0.1 cm path length. Scan from 260 nm down to 190 nm at 20°C. Accumulate at least 3 scans per sample to improve the signal-to-noise ratio.

• Data Processing (MRE Calculation): Convert raw ellipticity (

  , in millidegrees) to Mean Residue Ellipticity (MRE, ) to normalize for peptide length and concentration: (Where is molar concentration, is path length in cm, and is the number of amide bonds).

• Helicity Quantification: Calculate fractional helicity using the ensemble model or the standard

  baseline parameters[5].

Caption: Self-validating workflow for CD spectroscopic evaluation of peptide helicity.

Applications in Drug Development

The strategic use of

-methyl amino acids, validated by CD spectroscopy, has directly enabled several therapeutic breakthroughs:

• Apolipoprotein A-I Mimetics: The incorporation of

  -methylated Leucine and Lysine into ApoA-I mimetic peptides dramatically increased their -helical content and amphiphilicity. CD spectroscopy confirmed that these modifications allowed the peptides to maintain helicity without TFE, directly correlating with an improved capacity for cellular cholesterol efflux[1].

• Protein-Protein Interaction (PPI) Inhibitors: In targeting the p53-hdm2 cancer pathway, native p53 peptides are unstructured in solution. Substituting non-interacting residues with Aib forced the unbound peptide into a stable helical conformation (confirmed via CD at 222 nm). This pre-organization reduced the entropic penalty of binding, enhancing hdm2 affinity and retarding trypsin cleavage by several orders of magnitude[3].

References

• Conformational studies on host-guest peptides containing chiral alpha-methyl-alpha-amino acids. Comparison of the helix-inducing potential of alpha-aminoisobutyric acid, (S)-2-ethylalanine and (S)-2-methylserine Source: PubMed (nih.gov) URL:4

• Conformational Manifold of α-Aminoisobutyric Acid (Aib) Containing Alanine-Based Tripeptides in Aqueous Solution Explored by Vibrational Spectroscopy, Electronic Circular Dichroism Spectroscopy, and Molecular Dynamics Simulations Source: Journal of the American Chemical Society (acs.org) URL:2

• Aib-based peptide backbone as scaffolds for helical peptide mimics Source: NAIST (naist.jp) URL:3

• Incorporation of α-Methylated Amino Acids into Apolipoprotein A-I Mimetic Peptides Improves their Helicity and Cholesterol Efflux Potential Source: PMC (nih.gov) URL:1

• Estimation of Peptide Helicity from Circular Dichroism Using the Ensemble Model Source: PMC (nih.gov) URL:5

Sources

• 1. Incorporation of α-Methylated Amino Acids into Apolipoprotein A-I Mimetic Peptides Improves their Helicity and Cholesterol Efflux Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. isw3.naist.jp [isw3.naist.jp]
• 4. Conformational studies on host-guest peptides containing chiral alpha-methyl-alpha-amino acids. Comparison of the helix-inducing potential of alpha-aminoisobutyric acid, (S)-2-ethylalanine and (S)-2-methylserine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Estimation of Peptide Helicity from Circular Dichroism Using the Ensemble Model - PMC [pmc.ncbi.nlm.nih.gov]

Advanced NMR Characterization of 2-Amino-2-methylhex-5-enoic Acid Residues

This guide provides an in-depth technical analysis of the NMR characterization of 2-Amino-2-methylhex-5-enoic acid residues. This non-canonical amino acid, often utilized in peptidomimetics and "stapled" peptide synthesis, presents unique spectroscopic challenges due to its quaternary

-carbon and terminal alkene side chain.

Content Type: Technical Comparison Guide Audience: Structural Biologists, Medicinal Chemists, and Drug Discovery Specialists

Executive Summary: The Quaternary Challenge

2-Amino-2-methylhex-5-enoic acid (often abbreviated as

-Me-Hex5 or regarded as a homolog to the "S5" stapling residue) is a critical building block for stabilizing -helical peptides. Unlike canonical amino acids, it possesses a quaternary -carbon, replacing the standard -proton with a methyl group.

Core Analytical Implication: The absence of the H

proton disrupts the standard scalar coupling network ( ) used in traditional backbone assignment (e.g., HNCA). Consequently, characterization requires a modified spectroscopic workflow relying on heteronuclear correlations (HMBC) and distinct NOE patterns.

Comparative Analysis: Product vs. Alternatives

The following table contrasts the NMR signature of 2-Amino-2-methylhex-5-enoic acid against standard and other non-canonical alternatives.

Table 1: NMR Spectral Fingerprint Comparison

Feature	2-Amino-2-methylhex-5-enoic Acid	L-Alanine (Canonical Standard)	L-Allylglycine (Non-methylated Analog)	(S)-2-(4-Pentenyl)alanine ("S5" Stapling Std)
-Proton	Absent (Quaternary Center)	Quartet (~4.3 ppm)	Multiplet (~4.5 ppm)	Absent
Amide Proton (NH)	Singlet (No coupling)	Doublet ( Hz)	Doublet	Singlet
-Methyl	Singlet (~1.4 - 1.6 ppm)	Doublet (~1.4 ppm)	Absent	Singlet (~1.4 - 1.6 ppm)
Side Chain Alkene	,	Absent	,	,
Side Chain Linker	2 Methylenes ( )	None	1 Methylene ( )	3 Methylenes ( )
Assignment Strategy	HMBC / NOESY	COSY / TOCSY	COSY / TOCSY	HMBC / NOESY

Key Insight: The diagnostic "Singlet NH" is the primary indicator of successful incorporation of the quaternary residue. If a doublet is observed at this position, it suggests incomplete coupling or racemization/deletion errors during synthesis.

Detailed Characterization Protocol

Phase 1: Sample Preparation

• Solvent: Dissolve peptide to 1-2 mM in DMSO-d6 or 90% H2O/10% D2O .

  • Rationale: DMSO is preferred for stapled peptides to prevent aggregation of the hydrophobic helix and sharpen amide signals.

• Reference: Internal DSS (0.0 ppm) or residual solvent peak.

Phase 2: The Assignment Workflow

Because the standard "backbone walk" is broken at the quaternary center, use the following logic:

• 1D Proton NMR:

  • Confirm presence of the Singlet NH (typically 7.5–8.5 ppm).

  • Identify the Alkene Region (5.0–6.0 ppm).

  • Identify the

    -Methyl Singlet (1.4–1.6 ppm).

• 1H-13C HSQC:

  • Assign the alkene carbons and the

    -methyl carbon (typically ~23-25 ppm).

• 1H-13C HMBC (The Critical Step):

  • Since there is no H

    , you must link the -Methyl protons to the Carbonyl Carbon (C') and the -Carbon (C ) .

  • Look for strong correlations from the

    -Methyl singlet to the quaternary C (~60 ppm) and the amide carbonyl (~174 ppm).

• TOCSY (Side Chain Connectivity):

  • Correlate the Amide NH (if visible) or the

    -protons to the rest of the side chain ( -CH2 and alkene protons).

  • Note: The

    -protons will appear as diastereotopic multiplets (~1.8–2.0 ppm) due to the chiral center.

Phase 3: Visualization of Logic

The following diagram illustrates the connectivity logic required to assign this residue.

Caption: HMBC correlations (solid lines) bridge the quaternary gap, linking the distinct

-methyl group to the peptide backbone.

Experimental Data & Validation

Chemical Shift Ranges (in DMSO-d6)

Atom	Type	Chemical Shift ( , ppm)	Multiplicity	Notes
NH	Amide	7.8 – 8.5	Singlet	Diagnostic for quaternary center
-CH	Alkene	5.7 – 5.9	Multiplet	Terminal alkene
-CH2	Alkene	5.0 – 5.1	Multiplet	Terminal methylene
-CH3	Methyl	1.3 – 1.5	Singlet	Sharp, intense peak
-CH2	Methylene	1.8 – 2.0	Multiplet	Diastereotopic (ABX system)
-CH2	Methylene	~2.1	Multiplet	Allylic position

Distinguishing from Homologs

To distinguish 2-Amino-2-methylhex-5-enoic acid (side chain length = 4 carbons) from the common S5 (side chain length = 5 carbons):

• Integration: Integrate the aliphatic region (1.6 – 2.2 ppm).

  • Hex-5: Contains 4 protons (

    -CH2 + -CH2).

  • S5 (Hept-6): Contains 6 protons (

    + + ).

• COSY Cross-peaks: The Hex-5 residue will show a direct COSY correlation between the allylic protons (

  -CH2) and the -CH2 protons, which are spatially closer to the quaternary center.

References

• Verdine, G. L., & Hilinski, G. J. (2012). Stapled Peptides for Intracellular Drug Targets. Methods in Enzymology. Link

• Schafmeister, C. E., Po, J., & Verdine, G. L. (2000).[1] An All-Hydrocarbon Cross-Linking System for Enhancing the Helicity and Metabolic Stability of Peptides. Journal of the American Chemical Society. Link

• Kim, Y. W., et al. (2011). Synthesis of All-Hydrocarbon Stapled

  -Helical Peptides by Ring-Closing Olefin Metathesis. Nature Protocols. Link

• BioMagResBank (BMRB) . Chemical Shift Statistics for Non-Canonical Amino Acids. Link

Sources

• 1. Stapled Peptides Inhibitors: A New Window for Target Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]

Resolving the Epigenetic Code: A Comparative Guide to HPLC Retention Time Shifts in Methylated Peptides

As a Senior Application Scientist, one of the most persistent challenges I encounter in proteomic workflows is the baseline resolution of post-translationally modified (PTM) peptides—specifically, differentiating methylated from non-methylated variants. Protein methylation, predominantly occurring on arginine and lysine residues, plays a critical role in epigenetic regulation and signal transduction. However, the structural difference between a methylated and an unmethylated peptide is merely the addition of a 14 Da methyl group (-CH3).

This guide objectively compares the performance of various High-Performance Liquid Chromatography (HPLC) modalities in resolving these subtle variants, providing the mechanistic causality behind retention time (RT) shifts and field-proven experimental protocols.

Mechanistic Causality: The Physics of the Retention Time Shift

To engineer a successful separation, we must first understand the physicochemical consequences of methylation on a peptide:

• Hydrophobic Partitioning: The addition of a methyl group increases the van der Waals volume and the overall hydrophobicity (log P) of the peptide. In standard Reversed-Phase HPLC (RP-HPLC), this inherently drives stronger partitioning into the hydrophobic stationary phase (e.g., C18), theoretically resulting in a delayed retention time for the methylated variant.

• Basicity and Hydrogen Bonding: Methylation of primary amines (Lysine) or guanidino groups (Arginine) replaces N-H bonds with N-CH3 bonds. This reduces the peptide's capacity to act as a hydrogen bond donor. In orthogonal modalities like Hydrophilic Interaction Liquid Chromatography (HILIC), this loss of polarity causes methylated peptides to elute earlier than their unmethylated counterparts[1].

• Charge State Dynamics: Highly basic peptides often exhibit poor retention and peak tailing under traditional acidic RP-HPLC conditions (pH 2-3) due to electrostatic repulsion and secondary interactions with residual silanols. Altering the mobile phase pH fundamentally changes the peptide's net charge, dramatically amplifying the RT shift between variants[2].

Comparative Analysis of Chromatographic Modalities

Standard Acidic RP-HPLC (0.1% FA/TFA)

In conventional proteomics, 0.1% Formic Acid (FA) or Trifluoroacetic Acid (TFA) is used to maintain a low pH. While TFA acts as a strong ion-pairing agent to improve peak shape, the RT shift between a methylated and unmethylated peptide is often marginal (0.5 to 1.5 minutes). For complex biological matrices, this subtle shift frequently results in co-elution, complicating downstream MS/MS quantification[2].

Neutral pH RP-HPLC (Ammonium Formate)

A highly effective alternative is shifting the mobile phase to a neutral pH (e.g., 20 mM Ammonium Formate, pH 7.0). At neutral pH, the retention of highly charged, basic/hydrophilic peptides increases significantly. This approach alters the chromatographic selectivity, preventing the co-elution of methylated peptides with the void volume and amplifying the RT shift between methylated and non-methylated pairs[2].

Hydrophilic Interaction Liquid Chromatography (HILIC)

For extremely hydrophilic peptides that fail to retain on C18 columns, HILIC offers an orthogonal separation mechanism. Because HILIC separates based on polarity, the unmethylated (more polar) peptide is retained longer. HILIC has proven to be one of the most effective methods for enriching and separating arginine-methylated peptides from complex cell extracts[1].

Host-Guest Complexation (18-Crown-6 Additives)

An emerging, highly selective technique involves adding 18-crown-6 ether to the mobile phase. The crown ether forms a selective host-guest complex with primary amines (unmethylated lysine) via hydrogen bonding. Because methylation creates steric hindrance, the methylated peptide interacts differently with the receptor, resulting in highly efficient, baseline separation of mono-, di-, and tri-methylated states[3].

Quantitative Data Summary

The following table summarizes the expected retention time behaviors and performance metrics of the compared methodologies:

Chromatographic Strategy	Mobile Phase	Stationary Phase	Mechanism of Separation	Expected RT Shift (Methylated vs Unmethylated)	Resolution Quality
Standard Acidic RP-HPLC	0.1% FA or TFA (pH ~2.5)	C18 (1.7 µm)	Hydrophobic partitioning	+0.5 to +1.5 min (Methylated elutes later)	Moderate (High risk of isobaric co-elution)
Neutral-pH RP-HPLC	20 mM Ammonium Formate (pH 7.0)	C18 (1.7 µm)	Altered charge state & selectivity	+2.0 to +4.0 min (Methylated elutes later)	High (Excellent for basic peptides)
HILIC	Ammonium Acetate / High ACN	Amide / Zwitterionic	Hydrophilic partitioning & H-bonding	-1.0 to -3.0 min (Methylated elutes earlier)	Very High (Ideal for highly polar sequences)
Host-Guest RP-HPLC	0.1% TFA + 18-Crown-6	C18 (1.7 µm)	Steric hindrance & complexation	Variable / Highly Amplified	Exceptional (Resolves structural isomers)

Chromatographic Decision Matrix

To ensure a self-validating workflow, use the following logical decision tree when developing a method for your specific peptide targets:

Chromatographic decision matrix for resolving methylated and non-methylated peptide pairs.

Self-Validating Experimental Protocol: Neutral pH RP-HPLC

Why ETD over CID? Collision-Induced Dissociation (CID) of arginine-methylated peptides predominantly results in the neutral loss of the labile methyl group (side-chain fragmentation), leaving the backbone intact and making site localization impossible. ETD preserves the side-chain modifications while cleaving the peptide backbone, enabling unambiguous assignment of the methylation site[2],[4].

Step 1: Mobile Phase Preparation

• Buffer A: Prepare 20 mM Ammonium Formate in LC-MS grade water. Adjust the pH to exactly 7.0 using dilute ammonium hydroxide. Filter through a 0.2 µm membrane.

• Buffer B: Prepare 20 mM Ammonium Formate in 90% Acetonitrile (ACN) / 10% Water.

Step 2: Chromatographic Setup

• Column: Utilize a high-efficiency capillary column (e.g., 75 µm i.d. × 15 cm, C18, 1.7 µm particle size) capable of withstanding neutral pH[2].

• Flow Rate: Set the nano-LC flow rate to 300 nL/min.

• Column Temperature: Maintain at 40°C to reduce backpressure and improve mass transfer.

Step 3: Gradient Execution

• Equilibrate the column at 5% Buffer B for 10 minutes.

• Inject the tryptic digest sample.

• Initiate a linear gradient from 5% to 40% Buffer B over 40 minutes[2].

• Ramp to 95% Buffer B over 5 minutes to wash the column, hold for 5 minutes, and return to initial conditions.

Step 4: MS/MS Validation

• Operate the mass spectrometer in positive ion mode.

• Select precursor ions with a charge state of ≥+3 (methylated peptides at neutral pH typically exhibit higher charge states)[2].

• Trigger ETD fragmentation. Monitor the data for the characteristic c and z ion series to definitively map the +14 Da (monomethylation) or +28 Da (dimethylation) shifts to the specific Arginine or Lysine residue[4].

Conclusion

Relying solely on standard acidic RP-HPLC for the separation of methylated peptides is an analytical risk that often leads to co-elution and ambiguous MS/MS data. By understanding the physicochemical causality of the retention time shift, scientists can rationally select advanced modalities—such as Neutral pH RP-HPLC or HILIC—to exploit changes in charge state and hydrogen bonding. Coupling these optimized chromatographic separations with ETD mass spectrometry creates a self-validating system that guarantees both quantitative accuracy and structural integrity.

References

• Analysis of Arginine and Lysine Methylation Utilizing Peptide Separations at Neutral pH and Electron Transfer Dissoci
• Highly Efficient Separation of Methylated Peptides Utilizing Selective Complexation between Lysine and 18-Crown-6.
• Accurate Localization and Relative Quantification of Arginine Methylation Using Nanoflow Liquid Chromatography Coupled to Electron Transfer Dissociation and Orbitrap Mass Spectrometry. nih.gov.
• A Method for Large-scale Identification of Protein Arginine Methyl

Sources

• 1. A Method for Large-scale Identification of Protein Arginine Methylation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 3. researchgate.net [researchgate.net]
• 4. Accurate Localization and Relative Quantification of Arginine Methylation Using Nanoflow Liquid Chromatography Coupled to Electron Transfer Dissociation and Orbitrap Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Navigating Peptide Solubility: A Comparative Guide to Aib and 2-Amino-2-methylhex-5-enoic Acid

For researchers, scientists, and drug development professionals, the solubility of synthetic peptides is a critical parameter influencing everything from ease of handling in the lab to bioavailability in therapeutic applications. This guide provides an in-depth comparison of the solubility characteristics of peptides incorporating two non-proteinogenic amino acids: α-aminoisobutyric acid (Aib) and 2-Amino-2-methylhex-5-enoic acid. By understanding the structural and chemical drivers of their solubility, researchers can make more informed decisions in peptide design and formulation.

The Structural Basis of Solubility: A Tale of Two Residues

The solubility of a peptide is intricately linked to its primary sequence and the resulting three-dimensional structure. The side chains of constituent amino acids, along with the peptide backbone, dictate the interplay of forces that govern whether a peptide remains in solution or aggregates and precipitates.

α-Aminoisobutyric acid (Aib) is a conformationally constrained amino acid. Its gem-dimethyl groups at the α-carbon restrict the peptide backbone's rotational freedom, strongly promoting the formation of stable 3₁₀- or α-helical secondary structures.[1][2] While this can be advantageous for creating structurally well-defined peptides, it often leads to significant solubility challenges. These rigid, helical structures can facilitate intermolecular interactions, leading to aggregation, particularly in aqueous solutions.[1] The inherent hydrophobicity of many Aib-rich sequences further compounds this issue.[1]

In contrast, 2-Amino-2-methylhex-5-enoic acid introduces a degree of flexibility and a non-polar, unsaturated side chain. While the α-methyl group provides some conformational constraint, the hexenyl side chain offers rotational freedom and potential for different types of intermolecular interactions compared to the more compact Aib. The presence of the double bond in the side chain can also influence peptide packing and solvation.

The fundamental difference in their impact on peptide conformation is a key determinant of their solubility profiles. While Aib's strong helical propensity can lead to the formation of highly ordered, and often poorly soluble, aggregates, the more flexible and unsaturated nature of 2-Amino-2-methylhex-5-enoic acid may disrupt the formation of such tightly packed structures.

Comparative Solubility Profile

Feature	Aib-Containing Peptides	2-Amino-2-methylhex-5-enoic Acid-Containing Peptides
Dominant Secondary Structure	High propensity for 3₁₀- or α-helices.[1][2]	Less predictable; can adopt various conformations depending on the sequence context.
Aggregation Propensity	High, especially in long, contiguous Aib sequences, due to stable helical structures and intermolecular hydrogen bonding.[2][3]	Generally lower than Aib-containing peptides, as the flexible, unsaturated side chain can disrupt ordered aggregation.
Aqueous Solubility	Often poor, particularly for neutral or hydrophobic sequences.[1][2]	Generally expected to be higher than comparable Aib-containing peptides, though still dependent on the overall sequence.
Solubility in Organic Solvents	Generally high in polar organic solvents like DMSO, DMF, and alcohols.[1][4]	Soluble in a range of organic solvents, with specific solubility dependent on the peptide sequence.

Experimental Insights and Causality

The poor solubility of Aib-containing peptides is a well-documented challenge.[1] The rigid helical structures they form can self-associate through hydrophobic interactions and intermolecular hydrogen bonds, leading to the formation of insoluble aggregates.[2] In fact, replacing alanine residues with Aib has been shown to improve the solubility of some hydrophobic peptides by disrupting the formation of β-sheet structures, which are a common cause of insolubility, and promoting helical folding.[5] This highlights that the type of secondary structure induced is critical. While Aib disrupts β-sheets, it promotes the formation of stable helices that can also aggregate.[5]

For peptides containing 2-Amino-2-methylhex-5-enoic acid, the unsaturated side chain introduces a "kink" that can disrupt the regular packing of peptide chains, thereby hindering aggregation. This is analogous to how unsaturated fatty acids have lower melting points than their saturated counterparts due to less efficient packing. While direct comparative studies are limited, the principles of peptide solubility suggest that the increased conformational flexibility and the presence of the double bond would likely lead to improved aqueous solubility compared to a similar peptide containing Aib.

Experimental Protocol: Comparative Solubility Assay

This protocol provides a framework for directly comparing the solubility of an Aib-containing peptide with its 2-Amino-2-methylhex-5-enoic acid-containing counterpart.

Objective: To determine and compare the solubility limits of two synthetic peptides in a standard aqueous buffer.

Materials:

• Lyophilized Aib-containing peptide

• Lyophilized 2-Amino-2-methylhex-5-enoic acid-containing peptide

• Phosphate-buffered saline (PBS), pH 7.4

• Dimethyl sulfoxide (DMSO)

• Microcentrifuge tubes

• Vortex mixer

• Spectrophotometer or HPLC system

Methodology:

• Stock Solution Preparation:

  • Accurately weigh equal amounts (e.g., 1 mg) of each lyophilized peptide into separate microcentrifuge tubes.

  • Add a minimal amount of DMSO (e.g., 10 µL) to each tube to create a concentrated stock solution. Vortex thoroughly to ensure complete dissolution. The initial use of a strong organic solvent is a standard practice for hydrophobic peptides.[1][6]

• Serial Dilution in Aqueous Buffer:

  • Prepare a series of microcentrifuge tubes, each containing 90 µL of PBS.

  • Add 10 µL of the peptide-DMSO stock solution to the first tube, vortex to mix. This creates a 1:10 dilution.

  • Perform a serial 2-fold dilution by transferring 50 µL from the first tube to the second, and so on.

• Equilibration and Observation:

  • Allow the solutions to equilibrate at room temperature for at least one hour.

  • Visually inspect each tube for any signs of precipitation or turbidity. The highest concentration that remains clear is an initial estimate of the solubility limit.

• Quantitative Analysis (Optional but Recommended):

  • Centrifuge all tubes at high speed (e.g., 14,000 rpm) for 10 minutes to pellet any insoluble material.

  • Carefully collect the supernatant from each tube.

  • Measure the peptide concentration in the supernatant using a spectrophotometer (at a wavelength determined by the peptide's aromatic amino acid content) or by HPLC analysis.

  • The concentration of the highest dilution that shows no significant loss of peptide in the supernatant after centrifugation is considered the solubility limit.

Causality Behind Experimental Choices:

• Initial Dissolution in DMSO: Many hydrophobic peptides, especially those rich in Aib, are notoriously difficult to dissolve directly in aqueous buffers.[1] Using a small amount of a strong organic solvent like DMSO ensures that the peptide is fully disaggregated before being introduced to the aqueous environment.

• Stepwise Dilution: Adding the concentrated peptide solution to the buffer dropwise while vortexing helps to prevent localized high concentrations that can lead to immediate precipitation.[1]

• Equilibration Time: Allowing the solutions to sit gives time for any potential aggregation and precipitation to occur, providing a more accurate assessment of solubility.

• Centrifugation and Supernatant Analysis: Visual inspection can be subjective. Quantifying the amount of peptide remaining in the solution after centrifugation provides a more objective and accurate measure of solubility.

Visualizing the Impact on Solubility

The following diagram illustrates the conceptual difference in how Aib and 2-Amino-2-methylhex-5-enoic acid can influence peptide aggregation and, consequently, solubility.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. The importance of being Aib. Aggregation and self-assembly studies on conformationally constrained oligopeptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. scilit.com [scilit.com]
• 5. academic.oup.com [academic.oup.com]
• 6. jpt.com [jpt.com]

A Comparative Guide to the Mass Spectrometry Fragmentation Patterns of Alpha-Methylated Peptides

This guide provides an in-depth comparative analysis of the mass spectrometry fragmentation behaviors of alpha-methylated peptides versus their non-methylated analogs. Tailored for researchers, scientists, and drug development professionals, this document elucidates the causal mechanisms behind observed fragmentation patterns, offers detailed experimental protocols, and presents supporting data to guide the strategic design and analysis of novel peptide-based therapeutics.

Introduction: The Significance of Alpha-Methylation in Peptide Drug Discovery

The incorporation of non-natural amino acids is a cornerstone of modern peptide drug development, aimed at overcoming the inherent liabilities of native peptides, such as low metabolic stability and high conformational flexibility. Among these modifications, the substitution of the alpha-hydrogen with a methyl group on an amino acid residue is a powerful strategy.[1] This seemingly subtle change introduces significant steric hindrance that has profound impacts on the peptide's properties.[1][2]

The primary advantages of alpha-methylation include:

• Enhanced Proteolytic Resistance: The alpha-methyl group sterically shields adjacent peptide bonds from cleavage by proteases, significantly extending the peptide's in-vivo half-life.[1]

• Conformational Constraint: The added bulk restricts the rotational freedom of the peptide backbone, specifically the phi (φ) and psi (ψ) dihedral angles. This often promotes the formation of stable secondary structures, such as helices, which can pre-organize the peptide into a bioactive conformation for improved receptor binding and specificity.[1][2]

Despite these therapeutic benefits, the presence of an alpha-methyl group introduces unique challenges and considerations for characterization by tandem mass spectrometry (MS/MS). Understanding how this modification alters fragmentation is critical for unambiguous sequence confirmation and structural elucidation.

Fundamentals of Peptide Fragmentation in Mass Spectrometry

Tandem mass spectrometry (MS/MS) is the definitive method for determining a peptide's amino acid sequence.[3][4] The process involves isolating a specific peptide ion (the precursor ion) and subjecting it to fragmentation, generating a spectrum of product ions that reveal the sequence. The two most common fragmentation techniques employed are Collision-Induced Dissociation (CID) and Electron Transfer Dissociation (ETD).

• Collision-Induced Dissociation (CID): This "slow-heating" method involves colliding the precursor ion with an inert gas. The resulting increase in vibrational energy leads to the cleavage of the weakest bonds, which are typically the amide bonds of the peptide backbone. This process predominantly generates b- and y-type ions .[3][5] However, CID can lead to the loss of labile post-translational modifications (PTMs), which can complicate localization.[3][6]

• Electron Transfer Dissociation (ETD): In this non-ergodic fragmentation method, radical anions transfer an electron to the multiply-charged peptide precursor.[7] This induces cleavage of the N-Cα bond of the peptide backbone, producing c- and z-type fragment ions . A key advantage of ETD is its ability to preserve labile PTMs, making it highly valuable for characterizing modified peptides.[6][7][8]

The diagram below illustrates the different peptide backbone cleavage points and the resulting ion types.

Caption: Standard peptide backbone cleavage sites for b/y and c/z ions.

Comparative Fragmentation Analysis: Alpha-Methylated vs. Non-Methylated Peptides

The introduction of an alpha-methyl group fundamentally alters the chemical environment of the adjacent peptide bonds, leading to distinct and predictable changes in fragmentation patterns.

Collision-Induced Dissociation (CID) Behavior

In standard peptides, CID fragmentation patterns are well-understood, with cleavage propensity influenced by factors like the presence of proline and basic residues.[9] The introduction of an alpha-methyl group adds a new layer of complexity.

• Non-Methylated Peptides: Produce a rich series of b- and y-ions, allowing for straightforward sequence deduction.

• Alpha-Methylated Peptides: The steric bulk of the alpha-methyl group can hinder cleavage at the C-terminal side of the modified residue. This can lead to a suppression of the corresponding y-ion in the MS/MS spectrum. Conversely, fragmentation at the N-terminal side of the methylated residue (b-ion) may be enhanced. This altered cleavage propensity serves as a diagnostic indicator for the presence and location of the alpha-methylated residue.

Electron Transfer Dissociation (ETD) Behavior

ETD is particularly well-suited for analyzing peptides with PTMs, including alpha-methylation, because its radical-driven mechanism is less sensitive to the steric and energetic factors that govern CID.[6][8]

• Non-Methylated Peptides: ETD yields extensive c- and z-ion series, often providing more complete sequence coverage than CID for longer or highly-charged peptides.[7]

• Alpha-Methylated Peptides: ETD fragmentation of alpha-methylated peptides is highly effective. It cleaves the backbone N-Cα bond, which is not sterically hindered by the alpha-methyl group. This results in comprehensive c- and z-ion ladders that can unambiguously pinpoint the location of the modification, as the mass shift of +14 Da will be clearly observed in the fragment ions containing the modified residue. ETD spectra of methylated peptides often contain specific low-mass ions from neutral losses that can help validate the modification.[8]

Data Summary: Fragmentation Characteristics

The following table summarizes the key differences in fragmentation patterns observed between non-methylated and alpha-methylated peptides.

Feature	Non-Methylated Peptides	Alpha-Methylated Peptides
Primary CID Ions	b- and y-ions	b- and y-ions
CID Cleavage Pattern	Governed by standard rules (e.g., Pro, basic residues)	Cleavage C-terminal to the methylated residue may be suppressed.
Primary ETD Ions	c- and z-ions	c- and z-ions
ETD Cleavage Pattern	Generally uniform backbone cleavage	Efficient and uniform backbone cleavage; excellent for localization.
Mass Shift	N/A	+14.01565 Da per methyl group on the affected residue.
Diagnostic Features	Standard b/y ion series.	Altered b/y ion intensities in CID; clear +14 Da mass shift in c/z ions in ETD.

Experimental Protocols & Workflows

Achieving high-quality, interpretable data for alpha-methylated peptides requires robust and validated methodologies.

Experimental Workflow for Comparative Analysis

The diagram below outlines a comprehensive workflow for the analysis and comparison of alpha-methylated and non-methylated peptides.

Caption: Workflow for synthesis, purification, and analysis of peptides.

Protocol 1: Bottom-Up LC-MS/MS Analysis of Peptides

This protocol describes a standard procedure for preparing peptide samples for tandem mass spectrometry analysis.

1. Protein Solubilization and Denaturation:

• Resuspend protein samples or cell lysates in a lysis buffer containing a denaturant (e.g., 8 M urea or 6 M guanidine hydrochloride) and a reducing agent (e.g., 5 mM DTT).
• Incubate at 37°C for 1 hour to reduce disulfide bonds.

2. Alkylation:

• Add iodoacetamide to a final concentration of 15 mM to alkylate free cysteine residues.
• Incubate for 30 minutes in the dark at room temperature.

3. Enzymatic Digestion:

• Dilute the sample with an appropriate buffer (e.g., 50 mM ammonium bicarbonate) to reduce the denaturant concentration (e.g., < 1 M urea).
• Add a protease such as trypsin at a 1:50 enzyme-to-protein ratio.
• Expert Insight: Be aware that methylation, especially trimethylation on lysine, can block trypsin cleavage.[3] If the alpha-methylated residue is adjacent to a trypsin cleavage site (Lys/Arg), missed cleavages are expected, resulting in larger peptides. Consider using an alternative protease like Glu-C or chymotrypsin if necessary.
• Incubate overnight at 37°C.

4. Sample Cleanup:

• Stop the digestion by adding formic acid to a final concentration of 1%.
• Desalt the peptide mixture using a C18 solid-phase extraction (SPE) column or tip to remove salts and detergents that interfere with MS analysis.[10] Elute peptides with a solution containing acetonitrile and formic acid.[10]

5. LC-MS/MS Analysis:

• Resuspend the cleaned peptides in a loading buffer (e.g., 2% acetonitrile, 0.1% formic acid).
• Inject the sample onto a reverse-phase LC column coupled to an electrospray ionization (ESI) mass spectrometer.
• Elute peptides using a gradient of increasing acetonitrile concentration.
• Set up the mass spectrometer to acquire data in a data-dependent acquisition (DDA) mode, alternating between CID and ETD fragmentation for the most abundant precursor ions.[6] This provides complementary fragmentation data for confident identification.[6][11]

6. Data Analysis:

• Process the raw MS/MS data using a database search engine (e.g., Mascot, SEQUEST).
• Configure the search parameters to include the variable modification corresponding to the alpha-methylation mass shift (+14.01565 Da) on the specific amino acid.
• Manually inspect the CID and ETD spectra to validate the sequence and confirm the site of methylation based on the observed fragment ions.

Protocol 2: In Vitro Proteolytic Stability Assay

This protocol quantitatively measures a peptide's resistance to enzymatic degradation.[1]

1. Reaction Setup:

• Prepare solutions of the alpha-methylated peptide and its non-methylated control at a known concentration (e.g., 1 mg/mL) in an appropriate assay buffer (e.g., phosphate-buffered saline, pH 7.4).
• Prepare a solution of the protease of interest (e.g., trypsin, chymotrypsin) in the same buffer.

2. Digestion Time Course:

• Initiate the reaction by adding the protease to each peptide solution at a specific enzyme-to-substrate ratio (e.g., 1:100).
• Incubate the reactions at 37°C.
• At various time points (e.g., 0, 15, 30, 60, 120, 240 minutes), withdraw an aliquot of the reaction mixture.

3. Quenching:

• Immediately stop the enzymatic reaction in the aliquot by adding a quenching agent, such as 10% trifluoroacetic acid (TFA) or by heating.

4. HPLC Analysis:

• Analyze each quenched sample by reverse-phase HPLC (RP-HPLC).
• Monitor the absorbance at 214 nm or 280 nm.
• Integrate the peak area corresponding to the intact (undigested) peptide at each time point.

5. Data Analysis:

• Calculate the percentage of intact peptide remaining at each time point relative to the amount at t=0.
• Plot the percentage of remaining peptide versus time to compare the stability of the alpha-methylated peptide to its non-methylated control.

Conclusion and Future Outlook

Alpha-methylation is an indispensable tool in medicinal chemistry for enhancing the therapeutic potential of peptides. A thorough understanding of its effects on mass spectrometry fragmentation is paramount for the accurate and efficient characterization of these modified molecules. While CID can provide initial evidence through altered fragmentation propensities, ETD offers a more robust and direct method for localizing the modification without ambiguity. The strategic application of complementary fragmentation techniques, coupled with rigorous analytical protocols, enables researchers to confidently validate the structure of alpha-methylated peptides and accelerate the development of next-generation peptide therapeutics.

References

• Mass Spectrometry for Lysine Methylation: Principles, Progress, and Prospects. (2025). MDPI.
• Comprehending Dynamic Protein Methylation with Mass Spectrometry. (n.d.). PMC - NIH.
• A Comparative Analysis of Alpha-Methyl Amino Acids in Peptides: Enhancing Stability and Modul
• Should My Peptide Be Methyl
• Systematic evaluation of alternating CID and ETD fragmentation for phosphoryl
• Improved peptide identification by targeted fragmentation using CID, HCD and ETD on an LTQ-Orbitrap Velos. (n.d.). chem.ox.ac.uk.
• Electron-transfer dissoci
• Comparison of CID, ETD and metastable atomactivated dissociation (MAD)
• Peptide and protein analysis with mass spectrometry. (2025).
• Characterization of the Fragmentation Pattern of Peptide from Tandem Mass Spectra. (2019).
• Desalting of Peptides to Prepare for Mass Spectrometry Analysis. (2023). Protocols.io.
• Unlocking the mysteries of alpha-N-terminal methylation and its diverse regulatory functions. (n.d.). Journal of Biological Chemistry.
• Facile Preparation of Peptides for Mass Spectrometry Analysis in Bottom-Up Proteomics Workflows. (n.d.). CDC Stacks.
• Facile Preparation of Peptides for Mass Spectrometry Analysis in Bottom‐Up Proteomics Workflows. (n.d.). PMC.

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• 2. lifetein.com [lifetein.com]
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• 6. Systematic evaluation of alternating CID and ETD fragmentation for phosphorylated peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Electron-transfer dissociation - Wikipedia [en.wikipedia.org]
• 8. Comprehending Dynamic Protein Methylation with Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. protocols.io [protocols.io]
• 11. Improved peptide identification by targeted fragmentation using CID, HCD and ETD on an LTQ-Orbitrap Velos. | Department of Chemistry [chem.ox.ac.uk]

A Senior Application Scientist's Guide to Validating Secondary Structure Induction by Non-Canonical Amino Acids

Authored for Researchers, Scientists, and Drug Development Professionals

The strategic incorporation of non-canonical amino acids (ncAAs) into peptide scaffolds represents a paradigm shift in drug discovery and materials science. These unique building blocks, with their diverse side-chain and backbone modifications, offer unparalleled control over the conformational landscape of peptides, enabling the stabilization of specific secondary structures like α-helices and β-sheets.[1][2][3] This structural enforcement is critical for enhancing binding affinity, improving metabolic stability, and optimizing pharmacokinetic properties. However, the promise of these rationally designed peptidomimetics hinges on one crucial step: the rigorous, empirical validation of their three-dimensional structure.

This guide provides an in-depth comparison of the primary biophysical techniques employed to validate ncAA-induced secondary structures. Moving beyond a simple listing of methods, we will explore the causality behind experimental choices, present self-validating protocols, and ground our discussion in authoritative references, empowering you to select and execute the most appropriate validation strategy for your research.

The Validation Workflow: An Integrated Approach

Successful structural validation is not a single experiment but a logical progression of complementary analyses. The goal is to build a multi-faceted, high-confidence structural model. Low-resolution techniques provide a rapid assessment of overall structure, while high-resolution methods deliver the atomic-level detail necessary for definitive confirmation.

Caption: High-level workflow for peptide structure determination by NMR.

X-ray Crystallography: Atomic Resolution in the Solid State

X-ray crystallography provides the most precise, atomic-resolution picture of a molecule's structure. [4]While it analyzes the peptide in a solid, crystalline state, which may differ from the solution state, it offers an unparalleled level of detail, confirming bond lengths, angles, and the precise orientation of every atom.

Why It's the Gold Standard (with a Caveat): A well-resolved crystal structure is considered definitive proof of a specific conformation. [5]It is particularly powerful for visualizing how ncAAs pack and interact to stabilize a structure. The primary challenge, however, is obtaining a high-quality, diffraction-grade crystal, which can be a significant bottleneck for many peptides. [6]

Comparative Summary of Techniques

Feature	Circular Dichroism (CD)	FTIR Spectroscopy	NMR Spectroscopy	X-ray Crystallography
Primary Information	Global secondary structure content (%)	H-bonding patterns, secondary structure type	Atomic-resolution 3D structure in solution	Atomic-resolution 3D structure in solid state
Resolution	Low	Low-Medium	High (Atomic)	High (Atomic)
Sample State	Solution	Solution, Solid, Film	Solution	Solid (Crystal)
Sample Conc.	Low (~0.2 mg/mL)	Medium-High	High (~1 mM)	N/A (Crystal)
Key Advantage	Fast, low sample use, ideal for screening	Versatile sample states, sensitive to H-bonds	Physiologically relevant state, provides dynamics	Unambiguous atomic detail
Key Limitation	Provides a global average, not residue-specific	Spectral overlap can complicate analysis	Requires high concentration, complex data analysis	Crystal growth can be a major hurdle

Conclusion: An Evidence-Based Strategy

Validating the structure of peptides containing non-canonical amino acids is not about finding a single "best" method, but about building a compelling, multi-faceted case through the strategic application of complementary techniques. A typical and robust strategy begins with CD and FTIR for rapid screening and initial characterization. Promising candidates are then subjected to the rigors of NMR spectroscopy for high-resolution structural determination in solution. Where possible, X-ray crystallography provides the ultimate atomic-level confirmation. By understanding the strengths and causal logic behind each technique, researchers can confidently and efficiently validate their designs, accelerating the journey from novel peptide concept to functional application.

References

• Protein Secondary Structure Estimation Using the Agilent Cary 630 FTIR Spectrometer. Agilent.
• Fourier Transform Infrared Spectroscopy of Peptides.
• The conformational analysis of peptides using Fourier transform IR spectroscopy. PubMed.
• Protein secondary structure elucidation using FTIR spectroscopy. Thermo Fisher Scientific.
• Secondary Structure, Stability, and Aggregation Determination of Protein in Solution Using Fourier Transform–Infrared Spectroscopy (FT-IR). Bruker.
• Crystal structure of a non-canonical low-affinity peptide complexed with MHC class I: a new approach for vaccine design. PubMed.
• CD-Based Peptide Secondary Structure Analysis.
• A Newcomer's Guide to Peptide Crystallography. eScholarship.org.
• Circular Dichroism of Peptides.
• Circular dichroism of peptides. PubMed.
• Protein Structure Determination by NMR-Spectroscopy. Refubium - Freie Universität Berlin.
• Non-Canonical Amino Acids as Building Blocks for Peptidomimetics: Structure, Function, and Applic
• Determination of peptide and protein structures using NMR Spectroscopy. UQ eSpace.
• NMR in structural determination of proteins and peptides. NMIMS Pharmacy.
• Enumerative Discovery of Noncanonical Polypeptide Secondary Structures. PMC - NIH.
• Non-protein amino acids in the design of secondary structure scaffolds. PubMed.

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• 5. Crystal structure of a non-canonical low-affinity peptide complexed with MHC class I: a new approach for vaccine design - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. agilent.com [agilent.com]

Technical Comparison Guide: Metabolic Stability Assays for Alpha-Methylated Peptide Analogs

Introduction: The Alpha-Methylation Advantage

In peptide therapeutics, metabolic instability is the primary bottleneck. Native peptides are rapidly degraded by peptidases and proteases in the blood, liver, and gastrointestinal tract, often resulting in half-lives (

) measured in minutes.

Alpha-methylated peptide analogs represent a precision engineering solution. By replacing the alpha-hydrogen of an amino acid with a methyl group (

), two critical physicochemical changes occur:

• Steric Hindrance: The methyl group physically blocks the approach of proteolytic enzymes to the scissile peptide bond.[1][2]

• Conformational Constraint: The modification restricts the

  and torsion angles, often locking the peptide into a bioactive helical conformation (e.g., -helix or -helix), which is energetically unfavorable for enzyme active sites to unfold and cleave.

This guide objectively compares the metabolic performance of alpha-methylated analogs against native peptides, detailing the specific assays required to validate these enhancements.

Mechanism of Action: Steric Shielding

To understand the assay data, one must understand the molecular mechanism. The following diagram illustrates how alpha-methylation disrupts the standard proteolytic pathway.

Figure 1: Mechanistic comparison of proteolytic susceptibility. The alpha-methyl group prevents the formation of the tetrahedral intermediate required for peptide bond hydrolysis.

Comparative Assay 1: Enzymatic Stability (Protease Resistance)

This is the most direct validation of alpha-methylation. Unlike plasma assays which contain a soup of enzymes, this assay isolates specific proteases (Trypsin, Chymotrypsin, Elastase) to prove the specific stabilization of modified residues.

Experimental Protocol

Objective: Determine

of peptide in the presence of aggressive proteases.

• Preparation:

  • Substrate: Dissolve peptide (Native vs. Alpha-Me Analog) at 200 µM in 50 mM Ammonium Bicarbonate buffer (pH 7.8).

  • Enzyme: Prepare Trypsin or Chymotrypsin stock at 1 µg/mL.

• Incubation:

  • Mix Enzyme:Substrate at a ratio of 1:100 (w/w).

  • Incubate at 37°C in a thermomixer.

• Sampling:

  • Extract aliquots (50 µL) at

    minutes.

• Quenching:

  • Immediately add 50 µL of 1% Trifluoroacetic Acid (TFA) or 10% Acetonitrile/Formic acid to stop the reaction.

• Analysis:

  • Inject onto RP-HPLC or LC-MS. Monitor the depletion of the parent peak (AUC).

Comparative Performance Data

The following table summarizes typical results observed when stabilizing a specific cleavage site (e.g., Lysine or Phenylalanine) with its alpha-methylated counterpart.

Parameter	Native Peptide (Control)	Alpha-Methylated Analog	Performance Delta
Trypsin	< 15 minutes	> 24 hours	> 90x Stability
Chymotrypsin	~ 20 minutes	> 12 hours	> 30x Stability
Degradation Product	Full cleavage fragments observed	Intact parent peptide dominant	High Purity

Interpretation: Alpha-methylation at the P1 position (the residue binding to the enzyme's specificity pocket) renders the bond virtually uncleavable by the corresponding protease [1][2].

Comparative Assay 2: Plasma Stability (Ex Vivo)

While protease assays test specific bonds, plasma stability tests the peptide against the systemic environment, including esterases and peptidases.

Experimental Workflow

Objective: Mimic in vivo circulation half-life.

Figure 2: Standardized Plasma Stability Workflow. Critical step: Rapid quenching with cold organic solvent to precipitate plasma proteins and halt enzymatic activity.

Comparative Data

Data synthesized from comparative studies of metabolic stability [3][4].[3]

Metric	Native Peptide	Alpha-Methyl Analog	Clinical Implication
Plasma (Human)	0.5 – 2.0 hours	8.0 – >24 hours	Supports less frequent dosing (e.g., QD vs TID).
Clearance Mechanism	Rapid enzymatic hydrolysis	Renal filtration (mostly intact)	Shift from metabolism-driven to excretion-driven clearance.
Species Difference	High variability (Rat >> Human)	Consistent stability across species	Better translation from preclinical models to humans.

Comparative Assay 3: Microsomal Stability (Hepatic)

Liver microsomes (RLM/HLM) contain Cytochrome P450 (CYP) enzymes.[3] While peptides are rarely metabolized by CYPs (unlike small molecules), alpha-methylation increases lipophilicity, which can theoretically increase hepatic uptake. This assay ensures that solving the protease problem didn't create a hepatic clearance problem.

Experimental Protocol

• System: Pooled Human Liver Microsomes (HLM) at 0.5 mg protein/mL.

• Cofactor: NADPH regenerating system (essential for CYP activity).

• Control: Testosterone (high turnover control) and Native Peptide (negative control for CYP, positive for amidases).

• Analysis: Monitor disappearance of parent compound over 60 minutes.

Key Insight: The "Metabolic Switch"

• Native Peptides: Often show "low" intrinsic clearance in microsomes because they are hydrophilic and don't enter the hepatocyte ER, or they are degraded by cytosolic amidases not present in washed microsomes.

• Alpha-Methyl Analogs: Typically remain stable. However, if the methylation significantly increases lipophilicity (LogD > 2), monitor for CYP-mediated hydroxylation of the methyl group.

  • Result: Alpha-methylated peptides generally exhibit < 10 µL/min/mg intrinsic clearance (

    ), classified as "High Stability" [5].

Summary of Recommendations

For researchers developing peptide therapeutics, the integration of alpha-methyl amino acids is a validated strategy to extend half-life.[2]

• Screening: Use Proteolytic Stability (Trypsin) as the primary "Go/No-Go" gate. If the analog doesn't survive trypsin, the methylation placement is likely incorrect.

• Validation: Use Plasma Stability to predict in vivo PK. Expect a 4-10x improvement over native sequences.

• Safety: Use Microsomal Stability to confirm no new CYP-mediated metabolites are formed due to the added methyl group.

References

• Remaley, A. T., et al. (2020). Incorporation of α-Methylated Amino Acids into Apolipoprotein A-I Mimetic Peptides Improves their Helicity and Cholesterol Efflux Potential.[4] PMC.[2] Retrieved from [Link]

• Kohler, A., et al. (2024).[5] Comparison of Protocols to Test Peptide Stability in Blood Plasma and Cell Culture Supernatants. ACS Pharmacology & Translational Science.[5] Retrieved from [Link]

• LifeTein. (2025). Should My Peptide Be Methylated? Decision Framework for Stability. Retrieved from [Link]

• Cyprotex. (2025). Microsomal Stability Assay Protocol and Data Interpretation. Evotec. Retrieved from [Link]

Sources

• 1. lifetein.com [lifetein.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Microsomal Stability | Cyprotex ADME-Tox Solutions | Evotec [evotec.com]
• 4. Incorporation of α-Methylated Amino Acids into Apolipoprotein A-I Mimetic Peptides Improves their Helicity and Cholesterol Efflux Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Comparison of Protocols to Test Peptide Stability in Blood Plasma and Cell Culture Supernatants - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal Procedures: 2-Amino-2-methylhex-5-enoic Acid

[1]

-Methyl-Alkenyl Amino Acids

Executive Summary & Chemical Context

2-Amino-2-methylhex-5-enoic acid is a specialized non-proteinogenic amino acid, frequently utilized in the synthesis of stapled peptides via ring-closing metathesis (RCM).[1] Unlike standard amino acids, this compound possesses a quaternary

-carbon and a reactive terminal alkene.[2]

Critical Operational Insight: While generally classified as an irritant, the disposal risk profile of this compound is elevated by its olefinic (alkene) functionality .[2] In drug development workflows, this reagent is often used in proximity to Grubbs' catalysts (Ruthenium complexes) or strong oxidizers.[2]

• Risk: Inadvertent mixing of this amino acid with metathesis catalysts in waste streams can lead to uncontrolled polymerization or ethylene gas evolution within closed waste drums.

• Directive: Segregation from metal catalysts and strong oxidizers is the primary safety constraint.

Hazard Identification & Physicochemical Properties[3][4][5][6][7]

Before initiating disposal, verify the material state against the safety profile below.

Property	Specification	Safety Implication
CAS No.	169529-69-9 (or stereoisomers)	Verification required for waste manifesting.[1]
Physical State	White to off-white powder	Dust generation hazard (inhalation).[1]
Reactivity	Terminal Alkene ( )	Incompatible with Oxidizers (e.g., KMnO₄, Chromic acid).[1][2]
Acidity/Basicity	Zwitterionic (Amino Acid)	Amphoteric; buffers aqueous waste pH.[1]
GHS Hazards	H315, H319, H335	Irritant to eyes, skin, and respiratory tract.[2]

Waste Segregation Protocol (Self-Validating System)

The following logic gate ensures that the chemical is routed to the correct waste stream, preventing cross-reactivity.

Diagram 1: Waste Stream Decision Logic

Caption: Logical flow for segregating amino acid waste. Note the critical diversion for catalyst-contaminated solutions to prevent reaction in storage.

Detailed Disposal Procedures

Scenario A: Disposal of Pure Solid

Best for: Expired reagents, spilled powder, or excess weighing residues.[2]

• Containerization: Transfer the solid into a wide-mouth high-density polyethylene (HDPE) or glass jar.

  • Why: Avoid metal containers to prevent potential chelation or catalytic decomposition if impurities are present.

• Labeling: Affix a hazardous waste label.

  • Constituents: "2-Amino-2-methylhex-5-enoic acid".[1][3]

  • Hazard Check: "Irritant".[4]

• Segregation: Do not combine with solid oxidizers (e.g., nitrates, permanganates) in the same secondary containment bin.[2]

• Final Disposal: Ship for high-temperature incineration. This ensures complete destruction of the organic skeleton.

Scenario B: Disposal of Liquid Mother Liquors

Best for: Reaction mixtures, HPLC waste, or washing solvents.[2]

• pH Check (The Self-Validation Step):

  • Before pouring into a carboy, check the pH of the solution.[2]

  • Requirement: pH should be between 4 and 10.

  • Reasoning: Extreme acid (pH < 2) or base (pH > 12) can trigger precipitation of the amino acid (zwitterionic isoelectric point precipitation), causing sludge buildup that clogs waste lines.

• Quenching (If Catalyst Present):

  • If the waste comes from a metathesis reaction (using Grubbs catalyst), add a scavenger (e.g., activated carbon or tris(hydroxymethyl)phosphine) before adding to the main waste drum.[2]

  • Why: This deactivates the Ruthenium, preventing the "stapling" amino acid from polymerizing inside the waste container.[2]

• Stream Selection:

  • Halogenated: If dissolved in Dichloromethane (DCM) or Chloroform.[1]

  • Non-Halogenated: If dissolved in Methanol, DMF, or DMSO.[2]

Chemical Compatibility Matrix

Use this table to verify what CANNOT be mixed with 2-Amino-2-methylhex-5-enoic acid in a waste container.

Incompatible Class	Example Chemicals	Reaction Risk
Strong Oxidizers	Nitric Acid, Peroxides, KMnO₄	Oxidative cleavage of the alkene; heat generation; fire.[1][2]
Acyl Halides	Acetyl Chloride, Thionyl Chloride	Reacts with amine/acid groups to release HCl gas.[2]
Metathesis Catalysts	Grubbs I/II, Hoveyda-Grubbs	Polymerization of the alkene; gas evolution (Ethylene).[1]
Strong Hypochlorites	Bleach (Sodium Hypochlorite)	Reacts with primary amine to form unstable N-chloroamines.[1]

Emergency Spill Response Protocol

In the event of a benchtop spill, follow this specific workflow to minimize exposure and environmental release.

Diagram 2: Spill Response Workflow

Caption: Step-by-step spill remediation. Wet wiping is critical to prevent aerosolizing the amino acid powder.

Specific Cleanup Notes:

• Do not sweep dry powder: This generates dust which is a respiratory irritant.

• Solvent: Use water or ethanol-dampened paper towels. The amino acid is moderately soluble in water/alcohol, facilitating removal.[2]

Regulatory Compliance (RCRA/EPA)

• Waste Classification: Under US EPA (RCRA) regulations, 2-Amino-2-methylhex-5-enoic acid is not a P-listed or U-listed acutely hazardous waste [1].

• Characteristic Waste: It does not inherently meet criteria for Ignitability (D001), Corrosivity (D002), or Reactivity (D003) in its solid form.[1][2]

• Generator Status: However, if mixed with spent solvents (e.g., Methanol, Toluene), the mixture assumes the waste code of the solvent (e.g., F003, D001) [2].[2]

• Documentation: Ensure the Safety Data Sheet (SDS) is accessible during waste pickup.[1]

References

• United States Environmental Protection Agency (EPA). Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes.[2] (40 CFR Part 261).[1][5][6][7] Available at: [Link]

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 55284903, (S)-2-Amino-2-methylhex-5-enoic acid.[1] Available at: [Link][1]

• American Chemical Society (ACS). Safety in Academic Chemistry Laboratories: Best Practices for Disposal.[1] Available at: [Link][1]

Sources

• 1. chemscene.com [chemscene.com]
• 2. Waste Code [rcrainfo.epa.gov]
• 3. (S)-2-Amino-2-methylhex-5-enoic acid | C7H13NO2 | CID 55284903 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. merckmillipore.com [merckmillipore.com]
• 5. dtsc.ca.gov [dtsc.ca.gov]
• 6. epa.gov [epa.gov]
• 7. eCFR :: 40 CFR Part 261 -- Identification and Listing of Hazardous Waste [ecfr.gov]

A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 2-Amino-2-methylhex-5-enoic acid

This document provides essential safety protocols, operational guidance, and disposal plans for the handling of 2-Amino-2-methylhex-5-enoic acid. As a novel, non-proteinogenic amino acid, its full toxicological profile is not extensively documented. Therefore, this guide is built upon the foundational principles of chemical safety, drawing parallels from structurally similar compounds and established laboratory best practices. Adherence to these procedures is critical for ensuring personal safety and maintaining a secure laboratory environment.

Hazard Assessment and Core Principles

Our safety philosophy is grounded in the hierarchy of controls, which prioritizes eliminating hazards at their source. When a hazard cannot be eliminated, we rely on a multi-layered defense:

• Engineering Controls: The primary method for exposure control. All handling of 2-Amino-2-methylhex-5-enoic acid, especially in its powdered form or when preparing solutions, must be conducted within a certified chemical fume hood.[2] This prevents the inhalation of dust or aerosols.

• Administrative Controls: These are the standard operating procedures (SOPs) and training that ensure safe work practices. This guide is a key administrative control.

• Personal Protective Equipment (PPE): Considered the last line of defense, PPE is used in conjunction with engineering and administrative controls to minimize the risk of exposure.

Comprehensive PPE Protocol

The selection of PPE must be deliberate and based on a thorough risk assessment of the specific procedures being performed.

Eye and Face Protection

The eyes are highly susceptible to chemical damage. Therefore, robust protection is non-negotiable.

• Minimum Requirement: At all times in a laboratory where this chemical is present, safety glasses with side shields meeting ANSI Z87.1 standards are mandatory.[3]

• Recommended for Active Handling: When weighing, transferring, or performing reactions, chemical splash goggles are required.[4][5] Goggles provide a complete seal around the eyes, offering superior protection from splashes, dust, and aerosols compared to safety glasses.

• High-Risk Operations: For procedures involving larger quantities (>50g), risk of splashing, or reactions under pressure, a full-face shield must be worn over chemical splash goggles.[3][6]

Hand Protection

Skin contact is a primary route of exposure. No single glove material can provide universal protection.

• Primary Gloves: Disposable nitrile gloves are recommended for incidental contact.[3][4] They offer good resistance to a range of chemicals and provide a reliable barrier against dry powders.[7]

• Double Gloving: For extended handling periods or when cleaning spills, double-gloving is a prudent measure. This involves wearing two pairs of nitrile gloves, which increases protection and allows for the safe removal of the outer glove if contamination is suspected.

• Glove Integrity: Before each use, visually inspect gloves for any signs of degradation, punctures, or tears.[5] Contaminated gloves should be removed immediately using a technique that avoids touching the outer surface with bare skin, and disposed of as hazardous waste.[1] Always wash hands thoroughly with soap and water after removing gloves.[8]

Skin and Body Protection

Protecting the skin from accidental contact is crucial.

• Laboratory Coat: A long-sleeved lab coat, fully buttoned, is required at all times.[2]

• Chemical-Resistant Apron: When handling significant quantities of the compound in solution or during procedures with a high splash potential, a chemical-resistant apron should be worn over the lab coat.[3][9]

• Personal Clothing: Long pants and closed-toe shoes are mandatory in the laboratory.[10] Synthetic clothing can melt and adhere to the skin in case of a fire and should be avoided.[3]

Respiratory Protection

The primary method of respiratory protection is the use of a chemical fume hood.[6]

• Fume Hood: All procedures that could generate dust or aerosols, such as weighing the solid compound or preparing solutions, must be performed inside a certified chemical fume hood.[2]

• Dust Masks: In the rare event that a fume hood is not available and there is a risk of inhaling nuisance dust, a NIOSH-approved N95 dust mask may be used as a temporary, secondary measure.[11] However, this is not a substitute for proper engineering controls.

Procedural Guide: Donning and Doffing PPE

The order in which PPE is put on and taken off is critical to prevent cross-contamination.

Donning Sequence (Putting On)

• Lab Coat: Put on the lab coat and ensure all buttons are fastened.

• Goggles/Face Shield: Don your eye and face protection.

• Gloves: Put on gloves, ensuring the cuffs are pulled over the sleeves of the lab coat.[8]

Doffing Sequence (Taking Off)

• Gloves: Remove gloves first. Use a "glove-in-glove" technique to avoid touching the contaminated outer surface.

• Lab Coat: Unbutton and remove the lab coat by folding it inward on itself to contain any surface contamination.

• Goggles/Face Shield: Remove eye and face protection last, handling it by the straps.

• Hand Hygiene: Immediately wash hands thoroughly with soap and water.

Operational and Disposal Plan

Safe handling extends beyond personal protection to include the entire lifecycle of the chemical in the lab.

Handling Protocol

• Preparation: Before starting, ensure the fume hood is operational and the work area is covered with disposable, absorbent bench paper.[8] Locate the nearest eyewash station and safety shower.[8]

• Weighing: Carefully weigh the required amount of 2-Amino-2-methylhex-5-enoic acid on a tared weigh boat inside the fume hood.[8] Perform this action gently to avoid creating airborne dust.

• Transfers: When transferring the compound, keep containers closed when not in use to prevent spills and contamination.[12]

Disposal Plan

Proper disposal is a critical aspect of laboratory safety and environmental stewardship.

• Unused Compound: Any excess or unused 2-Amino-2-methylhex-5-enoic acid must be disposed of as hazardous chemical waste in a clearly labeled, sealed container.[2]

• Contaminated Materials: All disposable items that have come into contact with the compound, including gloves, weigh boats, pipette tips, and absorbent paper, must be placed in a designated hazardous waste container.[2][8]

• Solutions: Aqueous or organic solutions containing the compound should be collected in appropriately labeled hazardous waste containers.[2] Never dispose of this chemical down the drain.[12]

Emergency Procedures

In the event of an exposure or spill, immediate and correct action is vital.

• Skin Contact: Immediately remove all contaminated clothing.[13] Flush the affected skin with copious amounts of water for at least 15 minutes.[13] Seek immediate medical attention.

• Eye Contact: Immediately flush the eyes with water for at least 20 minutes at an eyewash station, holding the eyelids open.[1] Remove contact lenses if present and easy to do.[1] Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air. If they are not breathing, give artificial respiration.[11] Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.[11] Immediately call a poison center or physician.[1]

• Minor Spill: For a small spill contained within the fume hood, use an inert absorbent material (e.g., sand, vermiculite) to absorb the spill.[1] Sweep up the material and place it in a sealed container for hazardous waste disposal.

• Major Spill: If a large spill occurs, evacuate the immediate area and alert emergency responders.[13]

Summary and Visual Aids

PPE Quick Reference Table

Protection Type	Minimum Requirement	Recommended for Active Handling	Required for High-Risk Operations
Eye/Face	Safety Glasses with Side Shields	Chemical Splash Goggles	Face Shield over Goggles
Hand	Single Pair of Nitrile Gloves	Double Pair of Nitrile Gloves	Double Pair of Nitrile Gloves
Body	Buttoned Lab Coat, Long Pants, Closed-Toe Shoes	Buttoned Lab Coat	Chemical-Resistant Apron over Lab Coat
Respiratory	N/A (Fume Hood is primary control)	Work in a Chemical Fume Hood	Work in a Chemical Fume Hood

PPE Selection Workflow

Caption: PPE selection workflow based on risk assessment.

References

• CymitQuimica. (2024, December 19). Safety Data Sheet - Ethyl 2-aminohex-5-enoate.
• Santa Cruz Biotechnology. Safety Data Sheet - 2-Amino-5-methylbenzoic Acid.
• AAPPTec, LLC. Safety Data Sheet - Fmoc-2-amino-2-(4'-pentenyl)dec-9-enoic acid.

• PubChem. 2-Amino-5-methylhex-5-enoic acid. Retrieved from [Link]

• PubChem. (S)-2-Amino-2-methylhex-5-enoic acid. Retrieved from [Link]

• Taylor, T. (2022, February 17). Amino Acid Catabolism Nitrogen Disposal: The Urea Cycle. LibreTexts.
• The Chemistry Blog. (2024, August 7). How to Safely Handle Reactive Chemicals.
• BenchChem. Personal protective equipment for handling Boc-(S)-2-Amino-5-methylhex-4-enoic acid.
• BenchChem. Personal protective equipment for handling Amino-PEG6-amine.

• National Center for Biotechnology Information. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press (US). Retrieved from [Link]

• Chemistry LibreTexts. (2022, April 26). Amino Acids Degradation. Retrieved from [Link]

• King, M. Amino Acids Metabolism: Disposal of Nitrogen. The Medical Biochemistry Page.
• University of Prince Edward Island. Standard Operating Procedures for Working with Dangerously Reactive Chemicals.
• The Medical Biochemistry Page. AMINO ACID METABOLISM : NITROGEN REACTIONS.
• Health and Safety Authority. A Guide to Non-Respiratory Personal Protective Equipment (PPE).
• University of California, Santa Cruz. (2015, July 22). Personal Protective Equipment Selection Guide.
• Missouri S&T. Chemical Safety. Retrieved from Missouri S&T Environmental Health and Safety.

• The Code Lucky. (2024, June 26). Transamination & Deamination. YouTube. Retrieved from [Link]

• University of Wisconsin-Milwaukee. (2015, March 10). LABORATORY PERSONAL PROTECTIVE EQUIPMENT (PPE) HAZARD ASSESSMENT.
• University of Nevada, Reno. Chapter 13, Chemical Hygiene Plan: Personal Protective Equipment.

• The Code Lucky. (2025, October 19). Laboratory Safety: Working Safely with Chemicals. YouTube. Retrieved from [Link]

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• 4. Working with Chemicals - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
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